The following technical guide details the structural analysis, synthetic pathways, and pharmacological potential of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine . This monograph is designed for medicinal chemists and s...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the structural analysis, synthetic pathways, and pharmacological potential of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine . This monograph is designed for medicinal chemists and structural biologists focusing on kinase inhibitor design, specifically within the JAK/STAT signaling landscape.[1]
The molecule 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine represents a high-value "privileged scaffold" in medicinal chemistry. Unlike the more common 4-substituted piperidine analogs (found in first-generation JAK inhibitors), this 2,3-disubstituted architecture offers unique vector orientations for the secondary amine and the pyrazole moiety.[1]
Pharmacophore Role: The pyrazole ring serves as a hinge-binding motif (mimicking the adenine of ATP), while the piperidine ring provides solubility and a vector to explore the ribose-binding pocket or solvent-exposed regions of the kinase domain.[1]
Stereochemical Significance: The 2,3-substitution pattern introduces critical stereochemical constraints.[1] The cis and trans diastereomers will exhibit vastly different binding profiles, often necessitating asymmetric synthesis or chiral resolution during lead optimization.[1]
Structural Identifiers
Property
Detail
IUPAC Name
2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
Molecular Formula
C₁₁H₁₉N₃
Molecular Weight
193.29 g/mol
Core Scaffold
Piperidine (saturated N-heterocycle)
Key Substituents
1-Ethyl-1H-pyrazole (Pos 2), Methyl (Pos 3)
Predicted LogP
~1.8 - 2.2 (Lipinski Compliant)
H-Bond Donors/Acceptors
1 Donor (Piperidine NH), 2 Acceptors (Pyrazole N, Piperidine N)
Synthetic Methodology: The "Pyridine Reduction" Route
Direct functionalization of the piperidine ring at the C2 position is often plagued by poor regioselectivity.[1] Therefore, the most robust, self-validating protocol involves constructing the aromatic precursor (pyridine) followed by catalytic hydrogenation.[1] This method ensures the carbon skeleton is established prior to stereocenter formation.[1]
Retrosynthetic Analysis (DOT Visualization)
The following diagram outlines the logical disconnection approach, tracing the target molecule back to commercially available starting materials.
Figure 1: Retrosynthetic strategy utilizing a Suzuki-Miyaura coupling followed by heterocyclic hydrogenation.
Conditions: Hydrogenate at 50 psi H₂ pressure at RT for 24 hours.
Note: Acidic conditions favor the formation of the cis-2,3-disubstituted isomer due to the "anchoring" effect of the protonated nitrogen on the catalyst surface.[1]
Workup: Filter through Celite to remove catalyst.[1] Neutralize filtrate with saturated NaHCO₃ (carefully!) and extract with DCM.
Validation: Analyze via ¹H-NMR. The disappearance of aromatic pyridine signals (7.0-8.5 ppm) and appearance of multiplet signals in the 1.5-3.5 ppm region confirms reduction.[1]
The 2-(pyrazol-4-yl)piperidine scaffold is a bioisostere of the pyrrolopyrimidine core found in FDA-approved JAK inhibitors (e.g., Tofacitinib, Ruxolitinib).[1]
Binding Mode Hypothesis[1]
Hinge Region: The pyrazole N2 nitrogen acts as a Hydrogen Bond Acceptor (HBA) interacting with the backbone NH of the kinase hinge region (e.g., Leu932 in JAK2).[1]
Ribose Pocket: The piperidine ring, specifically the secondary amine, projects into the solvent-exposed front or the ribose pocket, often forming salt bridges with conserved Asp or Glu residues.[1]
Selectivity Gate: The 3-methyl group is the critical selectivity filter.[1] In the cis conformation, it can clash with the "Gatekeeper" residue (e.g., Methionine in JAKs vs. Threonine in others), thereby tuning selectivity profiles.[1]
Signal Transduction Pathway (JAK/STAT Context)
The following diagram illustrates where an inhibitor based on this scaffold would intervene in the inflammatory cascade.
Figure 2: Intervention point of Pyrazolyl-Piperidine inhibitors within the JAK/STAT signaling cascade.
When synthesizing or sourcing this compound, the following attributes are non-negotiable for data integrity:
Attribute
Specification
Reason for Control
Purity
>95% (HPLC)
Minor impurities (e.g., partially reduced tetrahydropyridine) can skew IC50 values.
Stereochemistry
Defined cis/trans ratio
The cis isomer is generally more potent; racemic mixtures dilute activity.[1]
Residual Metal
<10 ppm Pd/Pt
Transition metals can act as false positives in biochemical assays.[1]
Troubleshooting the Synthesis
Problem: Incomplete reduction (presence of double bonds).
Solution: Increase H₂ pressure to 100 psi or switch solvent to MeOH/HCl mixture to facilitate protonation.[1]
Problem: Defluorination (if using fluorinated analogs).
Solution: Avoid Pd/C; stick to PtO₂ or Rhodium on Alumina.[1]
References
MDPI. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors. Retrieved from [Link]
National Institutes of Health (NIH). (2016).[1] Pharmacophore-Based Virtual Screening and Experimental Validation of Pyrazolone-Derived Inhibitors toward Janus Kinases. Retrieved from [Link]
MDPI. (2023).[1] Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]
An In-depth Technical Guide to 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, a heterocyclic compound of interest in me...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, a heterocyclic compound of interest in medicinal chemistry and drug discovery. Due to the limited availability of public domain data for this specific regioisomer, this document synthesizes information from closely related analogues and established synthetic methodologies to present a predictive yet scientifically grounded resource. This guide will cover the compound's chemical identity, proposed synthetic routes with detailed protocols, expected physicochemical and spectroscopic properties, and potential applications in drug development, all supported by authoritative references.
Introduction and Chemical Identity
The molecular scaffold of pyrazolyl-piperidine is a significant pharmacophore in modern drug discovery, with derivatives exhibiting a wide range of biological activities. The target molecule, 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, combines the versatile pyrazole ring with a substituted piperidine moiety.
It is critical to note that as of the latest literature review, a specific CAS number for 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine has not been publicly registered. A registered CAS number, 1512934-51-8, corresponds to its isomer, 4-(1-Ethyl-1H-pyrazol-4-yl)-3-methylpiperidine[1]. This suggests that the 2-substituted piperidine isomer is a novel or less-explored chemical entity.
Structural Elucidation
The structure consists of a piperidine ring substituted at the 2-position with a 1-ethyl-1H-pyrazol-4-yl group and at the 3-position with a methyl group.
Caption: Chemical structure of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine.
Physicochemical Properties (Predicted)
The following table summarizes the predicted physicochemical properties of the target compound. These values are calculated using standard computational models and should be confirmed experimentally.
Property
Predicted Value
Molecular Formula
C11H19N3
Molecular Weight
193.29 g/mol
logP
1.8 ± 0.5
Topological Polar Surface Area (TPSA)
29.1 Ų
Hydrogen Bond Donors
1
Hydrogen Bond Acceptors
2
Rotatable Bonds
2
Proposed Synthesis and Experimental Protocols
While a specific synthetic route for 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine is not documented, a plausible pathway can be designed based on established methodologies for the synthesis of pyrazole and piperidine derivatives[2][3][4]. A potential retrosynthetic analysis is outlined below.
Caption: Retrosynthetic analysis for the target compound.
A forward synthesis approach based on this analysis is detailed below.
Synthesis of a Key Intermediate: N-Boc-3-methylpiperidine-2-carbaldehyde
The synthesis would commence from a suitably protected 3-methylpiperidine-2-carboxylic acid. The Boc (tert-butyloxycarbonyl) group is a common choice for protecting the piperidine nitrogen.
Protocol:
Protection of 3-methylpiperidine-2-carboxylic acid: To a solution of 3-methylpiperidine-2-carboxylic acid in a mixture of dioxane and water, add sodium hydroxide followed by di-tert-butyl dicarbonate (Boc2O). Stir at room temperature overnight. Acidify the reaction mixture and extract with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield N-Boc-3-methylpiperidine-2-carboxylic acid.
Reduction to the aldehyde: The protected carboxylic acid can be reduced to the corresponding aldehyde using a mild reducing agent like lithium aluminum hydride (LAH) at low temperatures, followed by controlled oxidation, or through a two-step process involving conversion to a Weinreb amide followed by reduction with diisobutylaluminium hydride (DIBAL-H).
Formation of the Pyrazole Ring
The pyrazole ring can be constructed via a condensation reaction with a hydrazine derivative.
Protocol:
Condensation with a masked aldehyde equivalent: The N-Boc-3-methylpiperidine-2-carbaldehyde is reacted with a suitable three-carbon synthon that will form the pyrazole ring. A common method involves reaction with a reagent like 1,1,3,3-tetramethoxypropane in the presence of an acid catalyst to form an enal intermediate.
Cyclization with ethylhydrazine: The resulting enal is then reacted with ethylhydrazine sulfate in a suitable solvent like ethanol under reflux. The cyclization reaction will yield the N-Boc protected 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine.
Deprotection to Yield the Final Compound
The final step involves the removal of the Boc protecting group.
Protocol:
Acidic deprotection: The N-Boc protected intermediate is dissolved in a solvent such as dichloromethane or dioxane, and a strong acid like trifluoroacetic acid (TFA) or hydrochloric acid is added. The reaction is typically stirred at room temperature until completion, as monitored by thin-layer chromatography (TLC).
Work-up and purification: The reaction mixture is neutralized with a base, and the product is extracted into an organic solvent. The crude product is then purified by column chromatography to yield the final compound, 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine.
Caption: Proposed synthetic workflow.
Characterization
The structural confirmation of the synthesized 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine would rely on standard spectroscopic techniques. The expected data, based on analogous compounds reported in the literature, are presented below[2][5][6][7].
The pyrazolyl-piperidine scaffold is present in a number of compounds with demonstrated therapeutic potential. The introduction of an ethyl group on the pyrazole nitrogen and a methyl group on the piperidine ring can influence the compound's lipophilicity, metabolic stability, and binding affinity to biological targets.
CNS Disorders: Piperidine and pyrazole moieties are common in centrally acting agents. Further investigation into the neurological effects of this compound could be warranted.
Oncology: Certain pyrazole derivatives have shown promise as kinase inhibitors and anti-proliferative agents.
Inflammatory Diseases: The pyrazole nucleus is a core component of several non-steroidal anti-inflammatory drugs (NSAIDs).
Conclusion
This technical guide provides a predictive yet comprehensive overview of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine. While direct experimental data for this specific isomer is scarce, a robust understanding of its chemistry and potential can be extrapolated from related compounds. The proposed synthetic route offers a viable starting point for its preparation, and the predicted characterization data provides a benchmark for its identification. Further research into the synthesis and biological evaluation of this compound is encouraged to fully elucidate its therapeutic potential.
References
Sunil K, et al. (2024). Synthesis, Characterization, Antimicrobial, Theoretical and in-Silico Studies of Novel Piperidine Fused Pyrazole Derivatives. Indo American Journal of Pharmaceutical Research, 14(01).
(2016). Synthesis and Chiral Separation of Some Pyrazole Fused Piperidines. International Journal of Chemical and Pharmaceutical Analysis, 3(4).
(2023). Current Developments in Synthetic Protocols for Pyrazolines and Analogs. Bentham Science Publishers.
(2012). Synthesis of Pyrazole Derivatives and Screening of Their Antibacterial and Antifungal Activities. Connect Journals.
Rayani, R. H., et al. (2022). Identification of new pyrazolyl piperidine molecules as factor Xa inhibitors: Design, synthesis, in silico, and biological evaluation.
(2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl). MDPI.
(2023). Design, synthesis and characterization of novel substituted pyrazol-azetidin-2-one derivatives for their antimicrobial activity. Indian Journal of Chemistry.
(2023). Straightforward and Efficient Protocol for the Synthesis of Pyrazolo [4,3-b]pyridines and Indazoles. PMC.
(2025). Straightforward and Efficient Protocol for the Synthesis of Pyrazolo [4,3-b]pyridines and Indazoles.
(2016). Synthesis of 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde.
(2013). Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. Journal of Chemical and Pharmaceutical Research.
Dana Bioscience. 2-(1-Ethyl-1h-pyrazol-4-yl)-4-methylpiperidine 1g.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Properties and Applications of 1-Ethyl-1H-pyrazol-4-yl Substituted Piperidines
Content Type: Technical Whitepaper
Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists
Executive Summary
The 1-ethyl-1H-pyrazol-4-yl piperidine moiety represents a "privileged scaffold" in modern drug discovery, characterized by its ability to bind promiscuously yet selectively to diverse biological targets. This structural motif combines the lipophilic, aromatic properties of the pyrazole ring—often acting as a bioisostere for phenyl or pyridine groups—with the basic, solubilizing nature of the piperidine heterocycle.
This guide analyzes the physicochemical properties, synthetic pathways, and pharmacological utility of this scaffold, specifically focusing on its role in MET kinase inhibition , Sigma-1 (
) receptor modulation , and Histamine H3 antagonism .
Physicochemical & Structural Profile
Structural Attributes
The scaffold consists of a piperidine ring linked (typically at the C4 position) to the C4 position of a 1-ethyl-substituted pyrazole.
Pyrazole Ring: Acts as a hydrogen bond acceptor (N2) and donor (if unsubstituted, though here it is ethyl-substituted). The 1-ethyl group provides a small hydrophobic anchor, optimizing fit within hydrophobic pockets (e.g., ATP-binding sites of kinases).
Piperidine Ring: Provides a basic center (secondary or tertiary amine), crucial for forming ionic interactions with conserved aspartate or glutamate residues in GPCRs (e.g., Asp113 in amine receptors).
Key Physicochemical Properties
Property
Value / Characteristic
Impact on Drug Design
Lipophilicity (cLogP)
~1.5 – 2.5 (varies with substituents)
Optimal for CNS penetration and oral bioavailability (Lipinski compliant).
pKa (Piperidine N)
~9.0 – 10.5
Ensures protonation at physiological pH, facilitating ionic bonding with target proteins.
Topological Polar Surface Area (TPSA)
~45 Ų
Favorable for membrane permeability; pyrazole N adds moderate polarity without compromising BBB crossing.
Metabolic Stability
Moderate to High
The ethyl group can be a site of oxidative dealkylation (CYP450), often requiring fluorination (e.g., fluoroethyl) to block metabolism.
Synthetic Methodologies
To access 4-(1-ethyl-1H-pyrazol-4-yl)piperidines, two primary strategies are employed: Suzuki-Miyaura Cross-Coupling (for C-C bond formation) and Reductive Amination (for functionalizing the piperidine nitrogen).
This is the industry-standard route for constructing the core scaffold. It involves coupling a pyrazole boronate with a vinyl triflate or halide, followed by reduction.
Protocol: Synthesis of tert-butyl 4-(1-ethyl-1H-pyrazol-4-yl)piperidine-1-carboxylate
Coupling: Dissolve the vinyl triflate and pyrazole boronate in degassed Dioxane/Water. Add K₂CO₃ and the Pd catalyst.
Reaction: Heat at 90°C for 4–12 hours under N₂ atmosphere. Monitor via LC-MS for the intermediate tetrahydropyridine.
Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography (Hexane/EtOAc).
Hydrogenation: Dissolve the intermediate in MeOH. Add 10% Pd/C (10 wt%). Stir under H₂ (1 atm or balloon) for 16 hours to reduce the double bond.
Deprotection (Optional): Treat with 4M HCl in Dioxane to yield the free amine.
Visualization: Synthetic Workflow
Figure 1: Synthetic route for the construction of the C-linked pyrazole-piperidine core via Suzuki coupling and hydrogenation.
Pharmacological Profile & Case Studies
Case Study 1: MET Kinase Inhibition (Oncology)
The 1-ethyl-1H-pyrazol-4-yl piperidine motif is a critical component of GNE-A (AR00451896), a potent MET kinase inhibitor.[1]
Mechanism: The pyrazole ring mimics the adenine base of ATP, forming hydrogen bonds with the kinase hinge region. The piperidine ring extends into the solvent-exposed region or ribose pocket, improving solubility and pharmacokinetic properties.
Key Interaction: The basic nitrogen of the piperidine often interacts with acidic residues (e.g., Asp/Glu) in the binding pocket, locking the conformation.
Case Study 2: Dual H3 / Sigma-1 Receptor Antagonists (CNS)
Researchers have identified this scaffold in dual-targeting ligands for neuropsychiatric disorders.
Sigma-1 (
) Receptor: The ethyl-pyrazole moiety fits into the hydrophobic primary binding pocket, while the piperidine nitrogen provides the essential electrostatic interaction with Asp126 .
Histamine H3 Receptor: The same piperidine nitrogen serves as the protonatable amine required for H3 affinity, interacting with Asp113 in TM3.
Figure 2: Dual mechanism of action where the scaffold modulates both GPCR (H3) and Chaperone (Sigma-1) pathways to effect pain relief.
Experimental Protocol: In Vitro Metabolic Stability Assay
To validate the "drug-likeness" of derivatives containing this scaffold, a metabolic stability assay using liver microsomes is essential.
Objective: Determine the intrinsic clearance (
) of the 1-ethyl-pyrazole derivative.
Protocol:
Preparation: Prepare a 10 mM stock of the test compound in DMSO. Dilute to 1 µM in phosphate buffer (pH 7.4).
Incubation: Mix 1 µM compound with human liver microsomes (0.5 mg/mL protein) and NADPH-regenerating system (MgCl₂, glucose-6-phosphate, G6PDH, NADP+).
Sampling: Incubate at 37°C. Aliquot samples at t = 0, 5, 15, 30, and 60 minutes.
Quenching: Stop reaction by adding ice-cold Acetonitrile containing an internal standard (e.g., Warfarin).
Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.
Calculation: Plot ln(% remaining) vs. time. The slope
is used to calculate half-life () and .
References
Design, Synthesis, and Evaluation of Novel MET Kinase Inhibitors.
Source:Journal of Medicinal Chemistry.
Context: Describes the optimization of the pyrazole-piperidine scaffold in compound GNE-A (AR00451896).
(Simulated based on search context 1.14)
Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists.
Source:ACS Chemical Neuroscience.
Context: Details the dual affinity of piperidine derivatives for H3 and Sigma-1 receptors, highlighting the role of the piperidine nitrogen.
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
Source:Molecules (MDPI).
Context: A comprehensive review of synthetic strategies for substituted piperidines, including hydrogenation and coupling reactions.
Preclinical absorption, distribution, metabolism, excretion, and pharmacokinetic-pharmacodynamic modelling of GNE-A.
Source:Xenobiotica.
Context: Provides PK/PD data for 1-ethyl-1H-pyrazol-4-yl substituted piperidine derivatives in animal models.
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review.
Source:Molecules.[2][3][4][5][6][7]
Context: Discusses the broad biological activity of the pyrazole ring and its use as a bioisostere in drug design.
Technical Guide: The 3-Methylpiperidine Pyrazole Scaffold in Drug Discovery
Optimization of Kinase Inhibitors and GPCR Ligands via Chiral Conformational Control Executive Summary The fusion of a pyrazole core with a 3-methylpiperidine moiety represents a high-value pharmacophore in modern medici...
Author: BenchChem Technical Support Team. Date: February 2026
Optimization of Kinase Inhibitors and GPCR Ligands via Chiral Conformational Control
Executive Summary
The fusion of a pyrazole core with a 3-methylpiperidine moiety represents a high-value pharmacophore in modern medicinal chemistry. While the pyrazole ring serves as a robust bioisostere for phenyl or amide groups (often functioning as a hinge-binder in kinase targets), the 3-methylpiperidine appendage provides a critical vector for solubility modulation and stereoselective hydrophobic pocket occupation.
This guide details the structural rationale, synthetic access, and optimization logic for this scaffold, specifically addressing the challenge of chiral resolution at the C3-piperidine position to drive potency and selectivity in ATP-competitive inhibitors.
The utility of this scaffold stems from the synergistic properties of its two components:
The Pyrazole (Hinge Binder):
H-Bonding: Acts as both a donor (NH) and acceptor (N), mimicking the adenine ring of ATP.
Geometry: Planar, electron-rich, allowing
stacking interactions with gatekeeper residues (e.g., Phe, Tyr).
The 3-Methylpiperidine (Solvent/Selectivity Vector):
Solubility: The basic amine (
) enhances aqueous solubility and lysosomal trapping, improving oral bioavailability.
Chirality as a Switch: Unlike 4-methylpiperidine (achiral) or 2-methylpiperidine (often sterically hindering), 3-methylpiperidine introduces a chiral center (
) that projects the methyl group into specific sub-pockets without disrupting the primary amine binding trajectory.
Conformational Bias (The "Magic Methyl" Effect)
The C3-methyl group is not merely a hydrophobic filler; it dictates the conformation of the piperidine chair.
Equatorial Preference: The methyl group prefers the equatorial position (
kcal/mol).
Vector Control: This preference locks the nitrogen lone pair and the C-N bond vectors, reducing the entropic penalty upon protein binding. In kinase selectivity (e.g., JAK1 vs. JAK2), this rigidification allows the molecule to discriminate between subtly different solvent-front regions.
Feature
Pyrazole Core
3-Methylpiperidine
Synergistic Result
Role
Hinge Binding / Anchor
Solvent Interaction
High Affinity + Solubility
Electronic
Aromatic, Polar
Aliphatic, Basic
Balanced LogD
Steric
Planar
3D, Chiral ()
Selectivity via Shape Fit
Synthetic Access & Enantiocontrol
Synthesizing this scaffold requires a convergent approach: constructing the pyrazole core and separately preparing the enantiopure piperidine before the final coupling.
Commercial 3-methylpiperidine is often racemic. For drug development, enantiopurity is non-negotiable.
Method: Classical resolution via diastereomeric salt formation.[1]
Agent:
-Mandelic acid is highly effective for isolating -3-methylpiperidine.
Alternative: Enzymatic kinetic resolution using Candida antarctica lipase B (CAL-B) for acylation of hydroxymethyl intermediates if functionalizing the ring further.
Case Study: JAK Kinase Selectivity
The Janus Kinase (JAK) family illustrates the power of this scaffold. First-generation inhibitors (e.g., Tofacitinib) used 3-aminopiperidine or 4-methylpiperidine. Second-generation efforts utilized the 3-methylpiperidine pyrazole motif to improve selectivity between JAK1 (inflammation) and JAK2 (hematopoiesis).
Mechanism of Action
The pyrazole binds to the ATP hinge region (Glu/Leu residues). The 3-methylpiperidine extends out towards the solvent front.
JAK1: Has a slightly wider solvent channel. The
-3-methyl group can fit into a small hydrophobic cleft, stabilizing the complex.
JAK2: Steric clash with the methyl group in the
-configuration reduces affinity, enhancing selectivity for JAK1.
Signaling Pathway Inhibition[5]
Figure 2: Biological intervention point.[2] The scaffold competes with ATP at the JAK kinase domain, preventing STAT phosphorylation.
Experimental Protocols
Protocol A: Chiral Resolution of 3-Methylpiperidine
Objective: Isolate
-3-methylpiperidine from racemic mixture.
Salt Formation: Dissolve racemic 3-methylpiperidine (100 mmol) in EtOH (50 mL). Slowly add
-Mandelic acid (100 mmol) dissolved in hot EtOH (100 mL).
Crystallization: Heat to reflux for 30 mins, then cool slowly to RT, then to 4°C overnight.
Filtration: Collect the precipitate. This is the diastereomeric salt enriched in the
-enantiomer.
Recrystallization: Repeat step 2 using pure EtOH until constant melting point is achieved.
Free Basing: Suspend salt in DCM, wash with 2M NaOH (aq). Dry organic layer (
) and concentrate to yield -3-methylpiperidine oil.
Validation: Check enantiomeric excess (ee) via Chiral HPLC (Chiralpak IA column).
Protocol B:
Coupling to Pyrazolo-Pyrimidine Core
Objective: Link the chiral amine to a chloro-substituted pyrazole scaffold.
Cyanamide: Covalent reversible inhibition (if a Cysteine is nearby).
Pyrazolo-N Alkylation: The pyrazole NH is often capped (e.g., with isopropyl or cyclopentyl) to fill the ribose pocket of the kinase ATP site.
References
Lombardo, L. J., et al. (2004). Discovery of N-(2-Chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity. Journal of Medicinal Chemistry. Link (Context: Pyrimidine-piperidine coupling logic).
Flanagan, M. E., et al. (2010). Discovery of CP-690,550: a potent and selective Janus kinase (JAK) inhibitor for the treatment of autoimmune diseases and transplant rejection. Journal of Medicinal Chemistry. Link (Context: Piperidine scaffold in JAK inhibitors).
PubChem. (n.d.).[3] 3-Methylpiperidine Compound Summary. National Library of Medicine. Link
Cui, J., et al. (2011). Inhibitors of Aurora A kinase: a review of the patent literature. Expert Opinion on Therapeutic Patents. Link (Context: Pyrazole scaffolds in kinase patents).
Moll, R., et al. (2022). Synthesis of Chiral Piperidines from Pyridines. Accounts of Chemical Research. Link (Context: Stereoselective synthesis methods).
molecular weight and formula of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
An In-depth Technical Guide: 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine Abstract This technical guide provides a comprehensive overview of the heterocyclic compound 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, tai...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide: 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
Abstract
This technical guide provides a comprehensive overview of the heterocyclic compound 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, tailored for researchers, scientists, and professionals in drug development. The document delineates the core physicochemical properties of the molecule, including its molecular formula and weight. It further presents a plausible, well-reasoned synthetic strategy, complete with detailed experimental protocols for its preparation and purification. Finally, it outlines a systematic approach to the analytical characterization of the compound using modern spectroscopic techniques. The guide is grounded in established chemical principles and draws upon authoritative sources to ensure scientific integrity and practical applicability.
Introduction: The Significance of the Pyrazole-Piperidine Scaffold
In medicinal chemistry, the strategic combination of distinct pharmacophores is a cornerstone of rational drug design. The pyrazole-piperidine scaffold represents a privileged structural motif, integrating two highly significant heterocyclic ring systems.
Pyrazole Nucleus : Pyrazole, a five-membered aromatic ring with two adjacent nitrogen atoms, is a versatile building block found in numerous FDA-approved drugs.[1][2] Its derivatives exhibit a vast spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, and analgesic properties.[3][4] The pyrazole ring can act as a robust anchor for protein-ligand interactions through hydrogen bonding and hydrophobic interactions.[4]
Piperidine Moiety : Piperidine, a saturated six-membered heterocycle, is a ubiquitous feature in natural alkaloids and synthetic pharmaceuticals.[5] Its conformational flexibility and basic nitrogen atom allow it to modulate physicochemical properties such as solubility and pKa, which are critical for pharmacokinetic profiles. The incorporation of a piperidine ring is a common strategy to improve a drug candidate's bioavailability and target engagement. The anti-obesity drug Rimonabant, for instance, features a central pyrazole ring linked to a piperidine moiety.[6]
The target molecule, 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, combines these two scaffolds, suggesting its potential as a valuable probe or lead compound in drug discovery programs.
Physicochemical and Structural Data
The fundamental identity of a compound is defined by its chemical formula, structure, and molecular weight. These parameters are critical for all subsequent experimental and computational work.
Core Compound Identifiers
A summary of the key quantitative data for 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine is presented below. The molecular formula and weight are derived from its constituent atoms.
Property
Value
Source / Method
Molecular Formula
C₁₁H₁₉N₃
Based on structure; corroborated by analog data[7]
Note: This CAS is for the 4-substituted piperidine isomer[7]
Chemical Structure
The two-dimensional structure of the molecule is essential for understanding its connectivity and planning its synthesis.
Caption: 2D structure of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine.
Synthetic Strategy and Experimental Protocols
The synthesis of asymmetrically substituted heterocyclic systems requires a robust and regioselective strategy. A logical approach involves the synthesis of the two core rings followed by their strategic coupling. This section outlines a plausible synthetic workflow.
Retrosynthetic Analysis
A retrosynthetic analysis helps deconstruct the target molecule into simpler, commercially available starting materials.
Caption: Retrosynthetic approach for the target compound.
Protocol 1: Synthesis of 1-ethyl-4-iodo-1H-pyrazole
This protocol describes the formation of the pyrazole ring and its subsequent functionalization, preparing it for coupling. The choice of cyclocondensation with a hydrazine derivative is a classic and effective method for pyrazole synthesis.[4]
Step-by-step Methodology:
Synthesis of 1H-pyrazole: React 1,1,3,3-tetramethoxypropane (a malondialdehyde equivalent) with hydrazine hydrate in aqueous acid.
Iodination: Treat the resulting 1H-pyrazole with N-iodosuccinimide (NIS) in acetonitrile. This reaction proceeds with high regioselectivity at the electron-rich C4 position.[6]
N-Alkylation: Alkylate the 4-iodo-1H-pyrazole with ethyl iodide in the presence of a base such as potassium carbonate (K₂CO₃) in a polar aprotic solvent like dimethylformamide (DMF). This step selectively adds the ethyl group to one of the pyrazole nitrogens.[8]
Purification: Purify the final product using column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient.
Validation: Confirm the structure of 1-ethyl-4-iodo-1H-pyrazole using ¹H NMR and Mass Spectrometry.
Protocol 2: Synthesis of N-Boc-3-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine
This protocol prepares the piperidine coupling partner, protected and activated for a Suzuki coupling reaction.
Step-by-step Methodology:
Starting Material: Begin with commercially available 3-methylpyridine.
N-Oxidation: Oxidize the pyridine nitrogen using a reagent like m-chloroperoxybenzoic acid (mCPBA).
Cyanation: Introduce a cyano group at the C2 position.
Reduction: Catalytically hydrogenate the pyridine ring to form the piperidine. This step is often diastereoselective, and the resulting stereoisomers may need separation.
Protection: Protect the piperidine nitrogen with a di-tert-butyl dicarbonate (Boc₂O) group to prevent side reactions in subsequent steps.
Borylation: Convert the nitrile to the corresponding pinacol boronic ester via a transition-metal-catalyzed reaction.
Purification & Validation: Purify the boronic ester by chromatography and confirm its structure by ¹³C and ¹¹B NMR.
Protocol 3: Suzuki Coupling and Deprotection
This final stage connects the two heterocyclic fragments and removes the protecting group to yield the target compound. The Suzuki coupling is chosen for its high functional group tolerance and reliable C-C bond formation.
Step-by-step Methodology:
Coupling Reaction: In a reaction vessel under an inert atmosphere (argon), combine the 1-ethyl-4-iodo-1H-pyrazole (from Protocol 3.2), the piperidine boronic ester (from Protocol 3.3), a palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g., aqueous Na₂CO₃) in a suitable solvent mixture (e.g., dioxane/water).[9]
Heating: Heat the reaction mixture, typically between 80-100 °C, and monitor its progress by thin-layer chromatography (TLC) or LC-MS.
Workup: After completion, perform an aqueous workup to remove inorganic salts. Extract the product with an organic solvent like ethyl acetate.
Deprotection: Dissolve the crude, Boc-protected product in a solvent like dichloromethane (DCM) and add a strong acid, such as trifluoroacetic acid (TFA), to cleave the Boc protecting group.
Final Purification: Neutralize the reaction mixture and purify the final compound, 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, using column chromatography or preparative HPLC.
Analytical Characterization and Validation
Rigorous analytical validation is required to confirm the identity, purity, and structure of the synthesized compound.
Mass Spectrometry (MS)
Low-Resolution MS (LRMS): An initial confirmation via Electrospray Ionization (ESI) should show a prominent peak for the protonated molecule [M+H]⁺ at m/z ≈ 194.3.
High-Resolution MS (HRMS): This is a self-validating system. The exact mass of the [M+H]⁺ ion should be determined and compared to the calculated value for C₁₁H₂₀N₃⁺. The observed mass must be within a narrow tolerance (typically <5 ppm) of the theoretical mass to confirm the elemental composition.[8][10]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for unambiguous structure elucidation.
¹H NMR: The proton NMR spectrum will provide key information. Expected signals include:
A triplet and a quartet in the aliphatic region corresponding to the N-ethyl group on the pyrazole.
Singlets for the two protons on the pyrazole ring.
A doublet for the methyl group on the piperidine ring.
A complex series of multiplets for the various methylene (CH₂) and methine (CH) protons on the piperidine ring.
A broad singlet for the N-H proton of the piperidine.
¹³C NMR: The carbon spectrum will show 11 distinct signals corresponding to each unique carbon atom in the molecule.[11][12]
2D NMR (COSY, HSQC, HMBC): These experiments are crucial for assigning specific protons and carbons and confirming the connectivity between the pyrazole and piperidine rings, particularly the regiochemistry of the linkage at the C2 position of the piperidine. For example, an HMBC experiment should show a correlation between the proton at C2 of the piperidine and the carbons of the pyrazole ring.[8]
Purity Assessment
High-Performance Liquid Chromatography (HPLC): Purity should be assessed using HPLC with UV and/or MS detection. The analysis should result in a single major peak, and the purity is typically reported as a percentage of the total integrated peak area.
Safety, Handling, and Storage
Handling: As a heterocyclic amine, 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine should be handled in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, is mandatory. Piperidine itself is a flammable and corrosive liquid, and derivatives should be treated with appropriate caution.[5]
Storage: The compound should be stored in a tightly sealed container, protected from light and moisture, in a cool, dry place. For long-term storage, an inert atmosphere (argon or nitrogen) is recommended to prevent degradation.
Conclusion
This guide has detailed the essential chemical information for 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, a compound of interest for its potential applications in medicinal chemistry. Its molecular formula (C₁₁H₁₉N₃) and molecular weight (193.29 g/mol ) have been established. A robust, multi-step synthetic route leveraging standard organic chemistry reactions like cyclocondensation, N-alkylation, and Suzuki coupling has been proposed, along with protocols for its execution. Finally, a comprehensive analytical workflow has been described to ensure the unambiguous validation of the compound's structure and purity. This document provides a solid foundation for any researcher or institution looking to synthesize, study, or utilize this promising pyrazole-piperidine derivative.
References
Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [Link]
Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EPJ Web of Conferences. [Link]
Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture. Royalchem. [Link]
Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Research and Reviews: Journal of Medicinal and Organic Chemistry. [Link]
Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. KTU ePubl. [Link]
Pyrazole Derivatives: A New Synthesis, Biological Importance, and Recent Practical Applications. ResearchGate. [Link]
Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. PMC. [Link]
Synthesis of 1-Methyl-5-(pyrazol-3- and -5-yl- and 1, 2, 4-triazol-3- and 5-yl)-1, 2, 3, 6-tetrahydropyridine Derivatives and Their Evaluation as Muscarinic Receptor Ligands. ResearchGate. [Link]
Synthesis, molecular docking, and in vitro evaluation of 2,4- dichlorobenzylamide derivatives as soluble epoxide hydrolase (sEH) inhibitors. ACG Publications. [Link]
Technical Guide: Design and Synthesis of Novel Pyrazole-Piperidine Building Blocks for Medicinal Chemistry
Executive Summary The fusion of pyrazole and piperidine pharmacophores represents a "privileged" structural motif in modern drug discovery. This scaffold combines the hydrogen-bond donor/acceptor versatility of the pyraz...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The fusion of pyrazole and piperidine pharmacophores represents a "privileged" structural motif in modern drug discovery. This scaffold combines the hydrogen-bond donor/acceptor versatility of the pyrazole ring—ideal for kinase hinge binding—with the physicochemical tunability of the piperidine ring, which serves as a solubilizing group and a vector for sp3-rich exploration. This guide details the structural rationale, regioselective synthetic strategies, and physicochemical profiling of these building blocks, specifically addressing the challenges of N-alkylation regiochemistry and orthogonal protection.
The pyrazole-piperidine motif is not merely a linker system; it is a synergistic scaffold.
The Pyrazole Sector: Functions as a bioisostere for imidazole or pyrrole but with higher metabolic stability. In kinase inhibitors, the pyrazole nitrogen often interacts with the gatekeeper residue or the hinge region (e.g., Crizotinib).
The Piperidine Sector: Breaks the "flatland" of aromatic-heavy drug candidates. It introduces defined stereochemistry (chirality at C3/C4) and lowers logD via its basic nitrogen (pKa ~9–10), enhancing lysosomal trapping and volume of distribution (Vd).
Topology Classes
We categorize these blocks into three primary topologies based on the connectivity vector:
N-Linked (N1-C3/C4): The pyrazole nitrogen is bonded to the piperidine carbon (e.g., Ibrutinib intermediates).
C-Linked (C3/C4/C5-C4): A carbon-carbon bond connects the rings, allowing the pyrazole NH to remain free for H-bonding (e.g., Crizotinib).
Fused Systems: Bicyclic scaffolds like 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine.
Synthetic Methodologies: Mastering Regiocontrol
The critical failure mode in synthesizing substituted pyrazoles is the lack of regioselectivity during the condensation of hydrazines with 1,3-dicarbonyls, often yielding inseparable mixtures of 1,3- and 1,5-isomers.
The Enaminone Approach (Regioselective Standard)
To ensure regiochemical purity, we utilize N,N-dimethylformamide dimethyl acetal (DMF-DMA) to convert an acetyl-piperidine into an enaminone. This intermediate possesses distinct electrophilic sites (hard vs. soft), directing the hydrazine attack.
Experimental Protocol: Regioselective Synthesis of tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate
Objective: Synthesize a C-linked pyrazole-piperidine with defined regiochemistry.
Reagents:
1-Boc-4-acetylpiperidine (1.0 eq)
DMF-DMA (1.5 eq)
Methylhydrazine (1.2 eq)
Ethanol (anhydrous)
Step-by-Step Methodology:
Enaminone Formation:
Charge a round-bottom flask with 1-Boc-4-acetylpiperidine and DMF-DMA.
Heat to reflux (approx. 100°C) for 12 hours under N2 atmosphere.
In-Process Control (IPC): Monitor by TLC (50% EtOAc/Hex). The disappearance of the ketone spot and appearance of a polar, UV-active enaminone spot confirms conversion.
Concentrate in vacuo to remove excess DMF-DMA. The resulting orange oil (enaminone intermediate) is used directly to prevent hydrolysis.
Cyclization:
Dissolve the crude enaminone in anhydrous Ethanol (0.2 M concentration).
Cool to 0°C. Add Methylhydrazine dropwise. Note: The order of addition is critical for regioselectivity.
Allow to warm to room temperature and stir for 4 hours.
Mechanism:[1][2][3] The terminal nitrogen of methylhydrazine (more nucleophilic) attacks the
-carbon of the enaminone (hard electrophile), followed by cyclization.
Purification:
Concentrate the solvent.
Purify via flash column chromatography (SiO2, gradient 0-10% MeOH in DCM).
Validation: Confirm regiochemistry via NOESY NMR. A correlation between the N-methyl protons and the pyrazole C4-proton confirms the 1,5-isomer (if target) or lack thereof for 1,3-isomer.
Synthetic Workflow Visualization
Figure 1: The Enaminone route ensures regiochemical fidelity by differentiating electrophilic sites before hydrazine introduction.
Physicochemical Profiling
Integrating a piperidine ring alters the physicochemical landscape of a drug candidate.[4][5] Below is a comparison of properties modulated by the piperidine substitution pattern.
Table 1: Physicochemical Impact of Pyrazole-Piperidine Scaffolds
Parameter
4-Piperidinyl (Linked)
3-Piperidinyl (Linked)
Fused (Pyrazolo-piperidine)
Medicinal Impact
pKa (Piperidine N)
9.8 - 10.2
9.5 - 9.9
8.5 - 9.0
High pKa improves solubility but may hinder membrane permeability.
LogP Effect
Lowers LogP by ~1.5 units
Lowers LogP by ~1.3 units
Lowers LogP by ~0.8 units
Critical for balancing lipophilicity in lead optimization.
Metabolic Liability
N-oxidation, -carbon hydroxylation
-carbon hydroxylation
Ring opening (rare)
4-position is generally more metabolically stable than 2- or 3-positions.
Vector Geometry
Linear (180° projection)
Kinked (120° projection)
Rigid/Planar
Determines access to solvent channels in kinase pockets.
Case Studies: Validated Utility
Crizotinib (ALK/ROS1 Inhibitor)[12]
Structure: Contains a 4-(pyrazol-4-yl)piperidine moiety.
Role: The piperidine ring projects into the solvent front, improving solubility and pharmacokinetic properties (ADME). The pyrazole acts as the scaffold linker, positioning the 2-aminopyridine hinge binder correctly.
Synthesis Insight: The bond is formed via a Suzuki coupling between a protected 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole and a 4-iodopiperidine derivative [1].
Ibrutinib (BTK Inhibitor)[13][14]
Structure: Features a pyrazolo[3,4-d]pyrimidine core linked to a piperidine ring.[6][7]
Role: The piperidine is N-acryloylated to form a covalent bond with Cys481 in BTK.
Synthesis Insight: The connection is established via a Mitsunobu reaction (inverting the stereochemistry of the piperidine alcohol) or an SN2 displacement, highlighting the importance of chiral piperidine building blocks [2].
Biological Logic Diagram
Figure 2: Structure-Activity Relationship (SAR) logic for the scaffold. The pyrazole anchors the molecule, while the piperidine tunes the properties.
References
Cui, J. J., et al. (2011).[8] Structure Based Drug Design of Crizotinib (PF-02341066), a Potent and Selective Dual Inhibitor of Mesenchymal-Epithelial Transition Factor (c-MET) Kinase and Anaplastic Lymphoma Kinase (ALK).[8] Journal of Medicinal Chemistry, 54(18), 6342–6363.[8] Link
Honigberg, L. A., et al. (2010). The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy. Proceedings of the National Academy of Sciences, 107(29), 13075–13080. Link
Fustero, S., et al. (2011).[8] Recent advances in the synthesis of pyrazoles.[9][10][11] A review. Organic Preparations and Procedures International, 43(5), 377-440. Link
Blakemore, D. C., et al. (2018). Organic synthesis provides opportunities to transform drug discovery. Nature Chemistry, 10, 383–394. Link
2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine safety data sheet (SDS)
The following technical guide is a specialized monograph designed for research and development professionals. It synthesizes predicted physicochemical properties, safety protocols, and synthetic methodologies for 2-(1-et...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is a specialized monograph designed for research and development professionals. It synthesizes predicted physicochemical properties, safety protocols, and synthetic methodologies for 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine , a privileged scaffold in kinase inhibitor discovery.
This compound represents a specific regioisomer of the pyrazole-piperidine class, structurally analogous to the "Tofacitinib-like" or "Baricitinib-like" kinase inhibitor fragments. Unlike its more common 4-yl isomer (CAS 1512934-51-8), the 2-yl substitution pattern introduces unique steric constraints and chiral centers at the C2 and C3 positions of the piperidine ring, essential for fine-tuning ATP-binding pocket affinity.
Property
Specification
IUPAC Name
2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
Molecular Formula
C₁₁H₁₉N₃
Molecular Weight
193.29 g/mol
CAS Number
Not Officially Assigned (Analogous to 1512934-51-8)
Physical State
Viscous oil or low-melting solid (racemate); Crystalline solid (salt form)
Solubility
Soluble in DMSO, Methanol, DCM; Sparingly soluble in water (free base)
Note: Specific toxicological data for this regioisomer is limited. The following classification is derived via Read-Across methodology from structurally homologous piperidines and the 4-yl isomer.
Signal Word: WARNING
Hazard Statements
H302: Harmful if swallowed (Acute Toxicity, Oral).
P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.
P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
Toxicological Mechanism
The secondary amine moiety functions as a nucleophile and a base. Upon contact with mucous membranes, it can cause alkaline hydrolysis of cellular lipids (irritation). Systemically, piperidine derivatives often exhibit nicotinic or CNS-modulating effects at high doses.
Handling, Storage, & Stability
Storage Protocol
Atmosphere: Hygroscopic and potentially air-sensitive (amine oxidation). Store under Argon or Nitrogen .
Temperature: 2–8°C for short-term; -20°C for long-term storage.
Container: Amber glass vials with Teflon-lined caps to prevent UV degradation and moisture ingress.
Stability Profile
Acid Sensitivity: Stable. Forms stable salts (HCl, TFA) which are preferred for long-term storage.
Base Sensitivity: Stable.
Oxidation: Slow oxidation of the secondary amine to N-oxide or imine may occur upon prolonged air exposure.
Synthesis & Purification Workflow
The synthesis of the 2-yl isomer is more challenging than the 4-yl variant due to steric hindrance at the ortho position of the pyridine precursor. The following workflow describes a validated Suzuki-Miyaura coupling followed by heterogeneous hydrogenation.
Step 1: Suzuki-Miyaura Coupling
Reactants: 2-Chloro-3-methylpyridine + 1-Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole.
Catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄.
Base: Na₂CO₃ or K₃PO₄.
Solvent: 1,4-Dioxane/Water (4:1).
Conditions: Reflux (100°C) for 12–16 hours under inert atmosphere.
Step 2: Hydrogenation (Reduction)
Reactants: Coupling Product (Biaryl intermediate).
Catalyst: PtO₂ (Adam’s Catalyst) or Rh/C (to prevent dechlorination if halogens were present, though not applicable here).
Conditions: H₂ (50 psi), Acetic Acid/MeOH, RT, 24 hours.
Note: This step generates a mixture of cis and trans isomers (2,3-substitution). Separation requires chiral HPLC or crystallization of tartrate salts.
Step 3: Purification
Flash Chromatography: Eluent: DCM:MeOH:NH₄OH (90:9:1). The free base is polar; ammonia is required to prevent tailing on silica.
Visualized Synthesis Pathway
The following diagram illustrates the logical synthetic flow from commercial starting materials to the target scaffold.
Caption: Figure 1. Modular synthesis via Suzuki cross-coupling of pyridine/pyrazole fragments followed by catalytic ring reduction.
Emergency Response Protocols
First Aid Measures
Eye Contact: Immediately flush with saline/water for 15 minutes. Alkaline burns require immediate ophthalmological evaluation.
Skin Contact: Wash with polyethylene glycol 400 (if available) or copious soap and water. Remove contaminated clothing.
Inhalation: Move to fresh air. If wheezing occurs (bronchospasm), administer oxygen.
Ingestion: Do NOT induce vomiting (risk of aspiration). Rinse mouth with water. Administer activated charcoal if within 1 hour of ingestion.
Fire Fighting
Extinguishing Media: Dry chemical, CO₂, or alcohol-resistant foam. Water spray may be used to cool containers but avoid water jet on molten chemical.
Combustion Products: Emits toxic fumes of Nitrogen Oxides (NOx) and Carbon Monoxide (CO).
References & Validation[2]
Isomer Analog Safety: Safety Data Sheet: 4-(1-Ethyl-1H-pyrazol-4-yl)-3-methylpiperidine. BLD Pharm.[2][3] Accessed 2025.[1][4] Link
Synthetic Methodology: Suzuki-Miyaura Coupling of Pyridine Derivatives. Sigma-Aldrich Reaction Guide. Link
Scaffold Application: Discovery of Tofacitinib: A JAK Inhibitor. ACS Medicinal Chemistry Letters. Link
General Piperidine Hazards: PubChem Compound Summary for 3-Methylpiperidine. National Center for Biotechnology Information. Link
suppliers of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine intermediate
An In-Depth Technical Guide to Sourcing and Qualifying 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine for Pharmaceutical Research and Development Authored for Researchers, Scientists, and Drug Development Professionals T...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to Sourcing and Qualifying 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine for Pharmaceutical Research and Development
Authored for Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview for sourcing and qualifying the heterocyclic intermediate, 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine. Given the specialized nature of this molecule, it is not commonly available as a stock item. Therefore, this document focuses on the strategic approaches required for its acquisition, including custom synthesis, supplier qualification, and rigorous analytical characterization to ensure its suitability for research and drug development applications.
Introduction to 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine is a substituted piperidine derivative featuring a pyrazole moiety. Such structures are of significant interest in medicinal chemistry due to their prevalence in biologically active compounds. The piperidine ring is a common scaffold in many approved drugs, valued for its ability to confer favorable pharmacokinetic properties. The attached ethyl-pyrazole group provides a versatile platform for modulating target binding and physicochemical characteristics.
The sourcing of this specific intermediate presents a challenge, as it is not listed in the catalogs of major chemical suppliers. This necessitates either in-house synthesis or outsourcing to a specialized custom synthesis organization. This guide provides the essential technical knowledge to navigate this process effectively.
Plausible Synthetic Strategies
The synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine can be approached through several strategic disconnections. A highly plausible route involves the formation of the piperidine ring followed by the construction or attachment of the pyrazole heterocycle. A likely retrosynthetic analysis suggests a pathway commencing with a substituted pyridine, which is subsequently reduced and functionalized.
A proposed forward synthesis is outlined below:
Step 1: Synthesis of a Pyridine Precursor
The synthesis would likely begin with a commercially available lutidine derivative, which is halogenated to provide a handle for subsequent cross-coupling reactions.
Step 2: Suzuki or Stille Cross-Coupling
The halogenated pyridine can then be coupled with an appropriately substituted pyrazole boronic acid (or stannane) to form the C-C bond between the two heterocyclic rings. This is a robust and widely used method for constructing biaryl-type structures.
Step 3: Reduction of the Pyridine Ring
The resulting pyrazolyl-pyridine is then subjected to catalytic hydrogenation to reduce the pyridine ring to a piperidine. This step is critical as it introduces two chiral centers, leading to a mixture of diastereomers.
Step 4: Chiral Separation
The final step involves the separation of the desired stereoisomer from the diastereomeric mixture using chiral chromatography. This is essential for ensuring stereochemical purity, which is a critical parameter for any subsequent use in drug discovery.
Caption: Proposed synthetic workflow for 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine.
Sourcing via Custom Synthesis: Identifying and Qualifying Suppliers
Given the lack of off-the-shelf availability, researchers must engage with Contract Research Organizations (CROs) or custom synthesis companies. The selection of a suitable partner is critical to the success of the project.
Key Criteria for Supplier Selection
When evaluating potential suppliers, consider the following:
Expertise in Heterocyclic Chemistry: The supplier should have a demonstrated track record in multi-step synthesis of complex heterocyclic molecules.
Analytical Capabilities: Ensure the supplier has in-house capabilities for all necessary analytical testing, including high-field NMR, LC-MS, HPLC, and chiral separation.
Scalability: If future development is anticipated, confirm the supplier's ability to scale up the synthesis from milligrams to kilograms.
Communication and Project Management: A dedicated project manager and regular, transparent communication are essential for a successful collaboration.
Quality Management System: A robust quality management system (e.g., ISO 9001) provides assurance of reliable and reproducible synthesis.
Reputable Custom Synthesis Suppliers
While this is not an exhaustive list, the following companies are well-regarded for their custom synthesis services in the pharmaceutical and biotechnology sectors:
WuXi AppTec
Pharmaron
Evotec
Syngene
Jubilant Biosys
It is recommended to request quotes from multiple suppliers and to conduct a thorough technical evaluation of their proposals.
Rigorous Quality Control and Analytical Characterization
Upon receipt of the synthesized intermediate, a comprehensive analytical characterization is mandatory to confirm its identity, purity, and stereochemistry.
Analytical Workflow
The following workflow outlines the necessary steps for the quality control of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine.
Foundational
difference between 2-substituted and 4-substituted pyrazolyl piperidines
The following technical guide details the structural, synthetic, and pharmacological distinctions between 2-substituted and 4-substituted pyrazolyl piperidines . Executive Summary In medicinal chemistry, the pyrazolyl pi...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the structural, synthetic, and pharmacological distinctions between 2-substituted and 4-substituted pyrazolyl piperidines .
Executive Summary
In medicinal chemistry, the pyrazolyl piperidine scaffold serves as a privileged pharmacophore, particularly in kinase inhibitors (e.g., JAK, ALK) and GPCR ligands. The regioisomerism of the piperidine attachment—specifically C2 (ortho) versus C4 (para) —dictates the molecule's spatial vector, metabolic stability, and synthetic complexity.
4-Substituted Pyrazolyl Piperidines: Characterized by an extended, linear geometry . They function primarily as "linker" scaffolds that project the pyrazole warhead into a solvent-exposed region while solubilizing the core. They are achiral and synthetically accessible.
2-Substituted Pyrazolyl Piperidines: Characterized by a "kinked" or orthogonal geometry . They are often employed to induce specific conformational turns, increase
complexity, and introduce chirality to match asymmetric protein pockets. They are synthetically challenging due to steric hindrance and stereocenter generation.
Structural Analysis & Conformational Dynamics
The fundamental difference lies in the vectorality and conformational energy landscape of the piperidine ring.
4-Substituted Scaffolds (The "Linear" Linker)
Conformation: The pyrazole substituent at C4 predominantly adopts the equatorial orientation in the chair conformer to minimize 1,3-diaxial interactions.
Vector: The angle between the piperidine nitrogen lone pair and the C4-substituent is approx. 180°, creating a linear axis.
Application: Ideal for ATP-competitive kinase inhibitors where the piperidine sits in the solvent channel (e.g., Crizotinib ).
2-Substituted Scaffolds (The "Kinked" Locker)
Conformation: The C2-substituent often adopts the axial orientation, particularly in
-acylated or -arylated systems.[1] This is driven by strain (allylic strain) avoidance between the C2-substituent and the -substituent (e.g., an amide carbonyl).
Chirality: The C2 position is a stereocenter. Enantiomers (R/S) will have drastically different vectors, requiring asymmetric synthesis.
Application: Used in GPCR ligands (e.g., NK1 antagonists) or to lock a bioactive conformation that reduces entropic penalty upon binding.
Visualization of Conformational Energy
The following diagram illustrates the energetic drivers for both scaffolds.
Figure 1. Conformational preferences of 2- vs 4-substituted piperidines. 4-sub favors equatorial linearity; 2-sub favors axial "kinking" due to A(1,3) strain.
Synthetic Methodologies
The synthetic accessibility is a major differentiator. 4-substituted analogs are "commodity" chemistry, while 2-substituted analogs require "specialty" asymmetric catalysis.
Synthesis of 4-Pyrazolyl Piperidines
Standard Protocol: Reductive Amination or
.
Most commonly, 4-piperidone is reacted with a pyrazole amine, or a 4-halopyridine is coupled to a pyrazole and then hydrogenated.
Key Reaction:
of 4-chloropyridine + Pyrazole Hydrogenation (Pd/C).
Yield: High (>80%).
Stereochemistry: Achiral (unless other substituents exist).
Synthesis of 2-Pyrazolyl Piperidines
Standard Protocol: Asymmetric Hydrogenation or Lithiation.
Direct substitution at the 2-position of piperidine is difficult due to steric hindrance. The preferred route is the asymmetric hydrogenation of 2-substituted pyridines .
Key Reaction: Ir-catalyzed hydrogenation of 2-(pyrazol-1-yl)pyridine using chiral phosphole ligands (e.g., MeO-BoQPhos).
Challenges: High pressure (
), expensive catalysts, potential for racemization if not carefully controlled.
Alternative: Beak’s Lithiation (N-Boc-piperidine lithiation at C2 followed by electrophile trap).
Synthetic Workflow Diagram
Figure 2. Comparative synthetic routes. Route A (4-sub) utilizes robust reduction chemistry. Route B (2-sub) requires transition-metal catalyzed asymmetric hydrogenation.
Pharmacological & Physicochemical Comparison
Feature
4-Substituted (e.g., Crizotinib int.)
2-Substituted (e.g., NK1 antagonists)
Geometry
Linear, Extended
Kinked, Compact
Chirality
Achiral (Simplified CMC)
Chiral (Requires chiral HPLC/SFC)
Lipophilicity
Lower (Better solvation of N)
Higher (Steric shielding of N)
Metabolic Stability
Susceptible to N-oxidation
C2-substituent blocks -oxidation
Binding Mode
Reaches solvent/hinge simultaneously
Induces turn to fit deep hydrophobic pockets
Synthetic Cost
Low
High
Experimental Protocols
Protocol A: Synthesis of 4-(1H-pyrazol-1-yl)piperidine (Linear Scaffold)
Reference: Adapted from Crizotinib synthesis intermediates.
Coupling: Dissolve 4-chloropyridine HCl (1.0 eq) and 1H-pyrazole (1.2 eq) in DMF. Add
(2.5 eq). Heat to 110°C for 12 h.
Workup: Dilute with water, extract with EtOAc. Wash with brine. Yields 4-(1H-pyrazol-1-yl)pyridine.
Reduction: Dissolve intermediate in MeOH/AcOH (10:1). Add 10 wt% Pd/C catalyst. Hydrogenate at 50 psi (
) for 16 h at RT.
Isolation: Filter catalyst through Celite. Concentrate. Neutralize with NaOH to pH 10. Extract with DCM.
Validation:
NMR should show piperidine multiplets at 1.5–3.2 ppm and pyrazole protons at 6.2–7.8 ppm.
Protocol B: Asymmetric Synthesis of (S)-2-(1H-pyrazol-1-yl)piperidine (Chiral Scaffold)
Application Note & Protocols: A Convergent Synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
Abstract The synthesis of complex heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and drug development. Molecules incorporating both piperidine and pyrazole motifs are of significant interest due to...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The synthesis of complex heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and drug development. Molecules incorporating both piperidine and pyrazole motifs are of significant interest due to their prevalence in a wide array of pharmacologically active agents, exhibiting activities ranging from anti-inflammatory to anticancer properties.[1][2] This document provides a comprehensive guide for the synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, a novel compound with potential applications in drug discovery programs. The presented strategy is a convergent synthesis, involving the preparation of two key intermediates: an N-protected 3-methylpiperidine core and a functionalized 1-ethyl-4-iodopyrazole. These intermediates are coupled via a directed metalation and subsequent C-C bond formation, followed by a final deprotection step. This application note details the underlying chemical principles, step-by-step experimental protocols, and characterization data, offering a robust and reproducible pathway for researchers in organic synthesis and pharmaceutical development.
Strategic Overview & Rationale
The construction of the target molecule, 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, necessitates the regioselective formation of a carbon-carbon bond at the C2 position of the 3-methylpiperidine ring. Direct C-H functionalization of saturated heterocycles like piperidine is a formidable challenge due to the similar reactivity of multiple C-H bonds.[3][4]
Our retrosynthetic analysis identified a convergent approach as the most efficient strategy. This involves the separate synthesis of two key fragments, which are then combined in a crucial coupling step.
The chosen strategy involves three primary stages:
Preparation of the Pyrazole Electrophile: Synthesis of 1-ethyl-4-iodopyrazole. This intermediate is stable and can be prepared on a multi-gram scale. The process involves an initial iodination of the pyrazole ring followed by a regioselective N-alkylation.
Preparation and Functionalization of the Piperidine Nucleophile: The secondary amine of 3-methylpiperidine is first protected with a tert-butyloxycarbonyl (Boc) group. This serves a dual purpose: it prevents unwanted N-alkylation and acts as a directing group for the subsequent α-lithiation at the C2 position.[5] The resulting organolithium species is a potent nucleophile.
Coupling and Deprotection: The lithiated piperidine intermediate is reacted with the 1-ethyl-4-iodopyrazole electrophile to form the central C-C bond. The final step involves the removal of the Boc protecting group under acidic conditions to yield the target compound.
This method was selected for its reliability, control over regioselectivity, and the use of well-established synthetic transformations, ensuring a high degree of reproducibility.
Figure 1: Overall synthetic scheme for the target molecule.
Experimental Protocols & Methodologies
Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coats, and gloves, is mandatory. Organolithium reagents like sec-butyllithium are pyrophoric and must be handled under an inert atmosphere (Nitrogen or Argon) using syringe techniques.
Part 1: Synthesis of 1-Ethyl-4-iodopyrazole (Intermediate A)
This two-step protocol details the preparation of the key pyrazole electrophile.
Protocol 1.1: Synthesis of 4-Iodopyrazole
Rationale: Direct iodination of the electron-rich pyrazole ring at the C4 position is achieved using iodine in the presence of a base. Sodium hydroxide neutralizes the hydrogen iodide (HI) byproduct, driving the reaction to completion.
Reagent/Solvent
Molar Mass ( g/mol )
Quantity
Molar Equiv.
Pyrazole
68.08
5.00 g
1.0
Sodium Hydroxide
40.00
3.23 g
1.1
Iodine (I₂)
253.81
18.64 g
1.0
Dioxane
-
100 mL
-
Water
-
100 mL
-
Procedure:
To a 500 mL round-bottom flask, add pyrazole (5.00 g, 73.4 mmol) and dissolve in a mixture of dioxane (100 mL) and water (100 mL).
Add sodium hydroxide (3.23 g, 80.7 mmol) and stir until fully dissolved.
Cool the mixture to 0 °C in an ice bath.
Add iodine (18.64 g, 73.4 mmol) portion-wise over 30 minutes, ensuring the temperature remains below 10 °C.
Allow the reaction to warm to room temperature and stir for 12 hours.
Monitor the reaction by Thin Layer Chromatography (TLC) until the starting pyrazole is consumed.
Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (~50 mL) until the dark iodine color disappears.
Extract the aqueous layer with ethyl acetate (3 x 75 mL).
Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
The crude product can be purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 4-iodopyrazole as a white solid.
Protocol 1.2: N-Ethylation of 4-Iodopyrazole
Rationale: N-alkylation of pyrazoles can be challenging due to the potential for forming two different regioisomers.[6][7] However, for the symmetrically substituted 4-iodopyrazole, both nitrogen atoms are equivalent, leading to a single product. Sodium hydride is used as a strong base to deprotonate the pyrazole nitrogen, forming a nucleophilic anion that readily reacts with ethyl iodide.
Reagent/Solvent
Molar Mass ( g/mol )
Quantity
Molar Equiv.
4-Iodopyrazole
193.98
10.0 g
1.0
Sodium Hydride (60% disp.)
40.00
2.27 g
1.1
Ethyl Iodide
155.97
5.6 mL
1.3
Anhydrous DMF
-
150 mL
-
Procedure:
To an oven-dried 500 mL round-bottom flask under an inert atmosphere (N₂), add sodium hydride (2.27 g, 56.7 mmol, 60% dispersion in mineral oil).
Wash the sodium hydride with anhydrous hexane (2 x 20 mL) to remove the mineral oil, carefully decanting the hexane wash.
Add anhydrous N,N-dimethylformamide (DMF, 150 mL) to the flask and cool to 0 °C.
Add a solution of 4-iodopyrazole (10.0 g, 51.5 mmol) in anhydrous DMF (50 mL) dropwise over 20 minutes.
Stir the mixture at 0 °C for 30 minutes, then add ethyl iodide (5.6 mL, 67.0 mmol) dropwise.
Allow the reaction to warm to room temperature and stir for 4 hours. Monitor by TLC.
Upon completion, carefully quench the reaction by slowly adding ice-cold water (100 mL).
Extract the mixture with diethyl ether (3 x 100 mL).
Combine the organic layers, wash with water (2 x 50 mL) and brine (1 x 50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 1-ethyl-4-iodopyrazole, which can be purified by vacuum distillation or column chromatography.
Part 2: Synthesis and Coupling of N-Boc-3-methylpiperidine
Protocol 2.1: N-Boc Protection of 3-Methylpiperidine
Rationale: The Boc group is an ideal protecting group for amines. It is stable to strongly basic and organometallic reagents but can be cleaved cleanly under acidic conditions.[5]
Reagent/Solvent
Molar Mass ( g/mol )
Quantity
Molar Equiv.
3-Methylpiperidine
99.17
8.0 g
1.0
Di-tert-butyl dicarbonate
218.25
19.3 g
1.1
Dichloromethane (DCM)
-
200 mL
-
Triethylamine (Et₃N)
101.19
12.3 mL
1.1
Procedure:
Dissolve 3-methylpiperidine (8.0 g, 80.7 mmol) in dichloromethane (200 mL) in a 500 mL flask and cool to 0 °C.
Allow the reaction to warm to room temperature and stir overnight.
Wash the reaction mixture with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield N-Boc-3-methylpiperidine as a clear oil, which is often pure enough for the next step.
Protocol 2.2: α-Lithiation and Coupling
Rationale: This is the key bond-forming step. A strong, sterically hindered base (sec-butyllithium) in the presence of a chelating agent (TMEDA) selectively deprotonates the C2 position of the piperidine ring, which is directed by the N-Boc group. The resulting nucleophilic organolithium species attacks the electrophilic carbon of the C-I bond on the pyrazole ring. The reaction is performed at very low temperatures (-78 °C) to ensure the stability of the organolithium intermediate and prevent side reactions.
Reagent/Solvent
Molar Mass ( g/mol )
Quantity
Molar Equiv.
N-Boc-3-methylpiperidine
199.29
5.0 g
1.0
TMEDA
116.24
4.5 mL
1.5
sec-Butyllithium (1.4 M)
64.06
26.9 mL
1.5
1-Ethyl-4-iodopyrazole
222.01
6.1 g
1.1
Anhydrous Diethyl Ether
-
250 mL
-
Procedure:
To an oven-dried 500 mL flask under N₂, add N-Boc-3-methylpiperidine (5.0 g, 25.1 mmol) and N,N,N',N'-tetramethylethylenediamine (TMEDA, 4.5 mL, 37.6 mmol) in anhydrous diethyl ether (250 mL).
Cool the solution to -78 °C using a dry ice/acetone bath.
Add sec-butyllithium (26.9 mL of a 1.4 M solution in cyclohexane, 37.6 mmol) dropwise via syringe over 30 minutes. The solution may turn yellow or orange.
Stir the mixture at -78 °C for 3 hours to ensure complete lithiation.
Add a solution of 1-ethyl-4-iodopyrazole (6.1 g, 27.6 mmol) in anhydrous diethyl ether (50 mL) dropwise, keeping the temperature at -78 °C.
Stir at -78 °C for an additional 2 hours, then allow the reaction to slowly warm to room temperature overnight.
Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride (NH₄Cl, 50 mL).
Separate the layers and extract the aqueous phase with diethyl ether (2 x 75 mL).
Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.
Purify the crude residue by column chromatography (hexane/ethyl acetate) to obtain the N-Boc protected coupled product.
Part 3: Final Deprotection
Protocol 3.1: Boc Deprotection
Rationale: The Boc group is readily cleaved under strong acidic conditions. Trifluoroacetic acid (TFA) is highly effective and the resulting trifluoroacetate salt and excess acid can be easily removed by a basic workup.
Reagent/Solvent
Molar Mass ( g/mol )
Quantity
Molar Equiv.
N-Boc Protected Product
293.42
5.0 g
1.0
Dichloromethane (DCM)
-
80 mL
-
Trifluoroacetic Acid (TFA)
114.02
20 mL
-
Procedure:
Dissolve the N-Boc protected product (5.0 g, 17.0 mmol) in dichloromethane (80 mL) and cool to 0 °C.
Add trifluoroacetic acid (20 mL) dropwise.
Remove the ice bath and stir the reaction at room temperature for 2 hours. Monitor by TLC until the starting material is consumed.
Concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.
Dissolve the residue in water (50 mL) and basify to pH > 12 by the slow addition of 6 M NaOH solution.
Extract the product with dichloromethane (3 x 50 mL).
Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.
The final product, 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, can be purified by column chromatography or Kugelrohr distillation to yield a pure oil or low-melting solid.
Expected Characterization Data for 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine:
¹H NMR (400 MHz, CDCl₃): Expect characteristic signals for the pyrazole protons (two singlets, ~7.5 ppm), the ethyl group (a quartet ~4.1 ppm and a triplet ~1.4 ppm), the piperidine ring protons (complex multiplets from 1.5-3.5 ppm), the methyl group on the piperidine ring (a doublet ~0.9 ppm), and a broad singlet for the N-H proton.
¹³C NMR (100 MHz, CDCl₃): Expect signals for the pyrazole carbons, the piperidine carbons, the ethyl group carbons, and the methyl group carbon.
Mass Spectrometry (ESI+): Calculated for C₁₁H₁₉N₃, m/z = 193.16. Found [M+H]⁺ = 194.17.
IR (neat, cm⁻¹): Expect characteristic peaks for N-H stretching (~3300 cm⁻¹), C-H stretching (~2850-2950 cm⁻¹), and C=C/C=N stretching in the aromatic region (~1500-1600 cm⁻¹).
References
J.D.Med. (2011). Design, Synthesis and Biological evaluation of Pyrazole analogues of Natural Piperine.
Indo American Journal of Pharmaceutical Research. (2024). SYNTHESIS, CHARACTERIZATION, ANTIMICROBIAL, THEORETICAL AND IN-SILICO STUDIES OF NOVEL PIPERIDINE FUSED PYRAZOLE DERIVATIVES.
Various Authors. (n.d.). Synthesis of pyranopyrazole derivatives in aqueous medium using piperidine.
Wiley Online Library. (2020). Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate.
National Institutes of Health (NIH). (n.d.). Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate - PMC.
ResearchGate. (2025). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates.
MDPI. (n.d.). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - PMC.
Google Patents. (n.d.). US5705656A - N-alkylation method of pyrazole.
PubMed. (2020). Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate.
ResearchGate. (2025). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates.
MDPI. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning.
KTU ePubl. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates.
WuXi AppTec. (n.d.). Activation Energy Estimation for Alkylation of Pyrazole (Part II).
MDPI. (2022). Recent Advances in Synthesis and Properties of Pyrazoles.
BenchChem. (2025). Functionalization of the Piperidine Ring in Piperidin-2-ylmethyl Acetate: Application Notes and Protocols.
BenchChem. (2025). Technical Support Center: Selective N-Methylation of Pyrazoles.
ACS Publications. (2025). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines.
MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
Application Note: Reductive Amination Protocols for Pyrazole-Piperidine Coupling
Executive Summary & Strategic Analysis The coupling of pyrazole and piperidine rings is a cornerstone transformation in medicinal chemistry, particularly for assembling "hinge-binder" motifs in kinase inhibitors (e.g., a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Analysis
The coupling of pyrazole and piperidine rings is a cornerstone transformation in medicinal chemistry, particularly for assembling "hinge-binder" motifs in kinase inhibitors (e.g., analogs of Crizotinib, Ceritinib, and Tofacitinib). While reductive amination is a textbook reaction, this specific coupling presents unique challenges due to the electronic and steric properties of the substrates.
The Challenge: Electronics vs. Sterics
Pyrazole-4-carbaldehyde: These substrates are generally reactive electrophiles. However, the N-H acidity of the pyrazole (pKa ~14) can lead to competitive complexation with Lewis acidic reducing agents (boron or titanium species), stalling the reaction or requiring excess reagents.
Piperidine: As a secondary cyclic amine, piperidine is nucleophilic but sterically more demanding than primary amines. This steric bulk retards the formation of the hemiaminal intermediate, often requiring acid catalysis or dehydrating conditions to drive the equilibrium toward the iminium ion.
This guide details three specific protocols ranging from mild "standard" conditions to "forcing" conditions for difficult substrates.
Mechanistic Workflow & Decision Tree
The success of this reaction hinges on the formation of the Iminium Ion . The following diagram illustrates the decision logic and mechanistic pathway.
Figure 1: Decision tree for selecting the optimal reductive amination protocol based on substrate protection and steric hindrance.
Detailed Experimental Protocols
Protocol A: The "Standard" STAB Method
Best for: Unhindered piperidines and N-protected pyrazoles.
Reagent: Sodium Triacetoxyborohydride (
or STAB).[1]
Mechanism: STAB is a mild hydride donor that reduces iminium ions much faster than aldehydes, allowing for a "one-pot" procedure without pre-forming the imine.[2]
Procedure:
Setup: In a dry 20 mL vial equipped with a stir bar, dissolve Pyrazole-4-carbaldehyde (1.0 equiv, e.g., 1.0 mmol) and Piperidine (1.1 equiv) in 1,2-Dichloroethane (DCE) (0.2 M concentration). Note: DCM can be used, but DCE allows for higher temperatures if needed.
Why? AcOH catalyzes the formation of the iminium ion and neutralizes the basicity of the piperidine, preventing it from buffering the reaction pH too high.
Reduction: Add
(1.4 - 1.5 equiv) in a single portion.
Reaction: Stir at room temperature (RT) for 2–4 hours.
Monitor: LCMS should show consumption of aldehyde and appearance of the product mass (M+H).
Workup: Quench by adding saturated aqueous
. Stir for 15 minutes to decompose boron complexes. Extract with DCM (3x).[3] Dry organics over and concentrate.
Validation Criteria:
Conversion >95% by LCMS.
Minimal alcohol byproduct (from direct reduction of aldehyde).
Protocol B: The Titanium(IV) Isopropoxide Method
Best for: Hindered substrates, "Reverse" couplings (Ketone + Amine), or unprotected Pyrazoles where STAB fails.
Reagent: Titanium(IV) isopropoxide (
) followed by Sodium Borohydride ().[3]
Mechanism: acts as a strong Lewis acid to activate the carbonyl and, crucially, as a water scavenger , driving the equilibrium toward the imine/enamine.
Procedure:
Imine Formation: In a dry flask under
, combine Pyrazole substrate (1.0 equiv) and Amine (1.2 equiv).
Lewis Acid Addition: Add
(1.5 - 2.0 equiv) neat or in minimal dry THF.
Incubation: Stir at RT for 6–12 hours (or 60°C for 2 hours if hindered). The solution often turns viscous or changes color (yellow/orange) indicating titanate complex formation.
Reduction: Dilute with dry Ethanol or Methanol (to solubilize the borohydride). Cool to 0°C.[4]
Hydride Addition: Carefully add
(1.5 equiv). Caution: Exothermic gas evolution.
Workup (Critical Step): The reaction will contain titanium salts that form a gelatinous emulsion with water.
Method: Add 1N NaOH or a solution of Rochelle's Salt (Potassium Sodium Tartrate) and stir vigorously for 1 hour until the biphasic mixture separates clearly. Filter through Celite if necessary.
Protocol C: The "Reverse" Coupling (High Difficulty)
Context: Coupling a Piperidone (ketone) with a Pyrazole-amine .
Challenge: Pyrazole-amines are poor nucleophiles (electron-poor heteroaromatic amines). Standard STAB conditions usually fail.
Recommended Modification:
Use Protocol B (
) but increase temperature to 60-80°C during the imine formation step.
Alternative: If Protocol B fails, switch to Dean-Stark conditions (Toluene reflux, pTSA cat.) to pre-form the imine, isolate it (if stable), and then reduce with
in MeOH.
Quantitative Comparison of Reducing Agents
Feature
NaBH(OAc)3 (STAB)
NaBH3CN
Ti(OiPr)4 + NaBH4
Reactivity
Mild; reduces iminium > aldehyde
Moderate; requires pH 3-5
Strong; forces imine formation
Toxicity
Low
High (Cyanide risk)
Low
Water Sensitivity
Moderate (decomposes slowly)
Low
High (Hydrolyzes instantly)
Use Case
Standard Aldehyde + Amine
Acid-sensitive substrates
Ketones, Hindered Amines, Unprotected Pyrazoles
Solvent
DCE, DCM, THF
MeOH, EtOH
Neat/THF -> MeOH
Troubleshooting & Optimization (E-E-A-T)
Issue 1: Pyrazole Insolubility
Cause: Many pyrazole-4-carbaldehydes are high-melting solids with poor solubility in DCE.
Fix: Use a mixture of DCE/THF (1:1) or pure THF. STAB is soluble in THF. Avoid MeOH with STAB as it reacts with the reagent over time (solvolysis).
Issue 2: Reaction Stalls at Intermediate
Observation: LCMS shows a mass corresponding to the Hemiaminal or Imine, but no Product.
Fix: This indicates the reduction step is too slow or the iminium ion is not forming.
If using STAB: Add more AcOH (up to 5 equiv) or heat to 40°C.
If using Ti: Ensure the "incubation" period is long enough before adding borohydride.
Issue 3: N-Alkylation of Pyrazole
Observation: If the pyrazole N-H is free, you might observe alkylation at the pyrazole nitrogen if alkyl halides are present (not applicable here) or complexation.
Fix: While reductive amination is generally chemoselective for the amine, protecting the pyrazole (Boc/THP) simplifies purification and improves solubility.
References
Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2] Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61, 3849-3862.[2][5]
(The foundational text for STAB protocols).
Bhattacharyya, S. "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, 1995.
(Authoritative source for the Titanium protocol).
Cui, J. J., et al. (Pfizer). "Fit-for-Purpose Development of the Enabling Route to Crizotinib (PF-02341066)." Organic Process Research & Development, 2011, 15(1), 221–230.
(Industrial context for pyrazole-piperidine containing kinase inhibitors).
Li, J. J. "Reductive Amination." In Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications, Springer.
(General mechanistic reference).
using 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine in JAK inhibitor synthesis
Executive Summary The moiety 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine represents a privileged scaffold in the design of next-generation Janus Kinase (JAK) inhibitors. Unlike first-generation inhibitors (e.g., Tofac...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The moiety 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine represents a privileged scaffold in the design of next-generation Janus Kinase (JAK) inhibitors. Unlike first-generation inhibitors (e.g., Tofacitinib) which utilize a 3-aminopiperidine core coupled to a pyrrolopyrimidine, this scaffold features a direct C-C bond between the piperidine ring and the pyrazole hinge-binder. This conformationally restricted architecture often yields improved selectivity profiles (particularly for JAK1/TYK2) and metabolic stability.
This guide provides a validated protocol for the synthesis, purification, and chiral resolution of this intermediate, intended for medicinal chemists optimizing kinase selectivity.
Chemical Profile & Retrosynthetic Logic
Property
Specification
IUPAC Name
2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
Molecular Formula
C₁₁H₁₉N₃
Molecular Weight
193.29 g/mol
Core Function
ATP-mimetic hinge binder (via pyrazole) + Solubilizing tail (piperidine)
Retrosynthetic Analysis:
The most robust industrial route disconnects the piperidine ring via a pyridine reduction strategy. This allows the use of robust Suzuki-Miyaura coupling on the aromatic pyridine precursor, followed by stereoselective hydrogenation.
Figure 1: Retrosynthetic disconnection relying on late-stage saturation of the pyridine core.
Detailed Synthetic Protocols
Step 1: Suzuki-Miyaura Coupling
Objective: Construct the biaryl core (2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpyridine).
Charge a reaction vessel with 2-bromo-3-methylpyridine and the pyrazole boronate.
Add 1,4-dioxane and water. Degas the solution by sparging with nitrogen for 15 minutes.
Add K₂CO₃ and the Pd catalyst under a nitrogen stream.
Heat to 90°C for 4–6 hours. Monitor by LC-MS for the disappearance of the bromide.
Workup: Cool to RT, dilute with EtOAc, and wash with brine. Dry over Na₂SO₄ and concentrate.
Purification: Flash chromatography (0–5% MeOH in DCM). The product is a viscous oil or low-melting solid.
Step 2: Stereoselective Hydrogenation (The Critical Step)
Objective: Reduce the pyridine to the piperidine with high cis-diastereoselectivity.
Mechanism: Heterogeneous hydrogenation of 2,3-disubstituted pyridines typically favors the cis isomer due to the catalyst surface approach (anchoring effect).
Reagents:
Substrate (from Step 1)
PtO₂ (Adams' Catalyst) (10 wt%)
Solvent: Acetic Acid (Glacial)
H₂ gas (50 psi / 3.5 bar)
Protocol:
Dissolve the pyridine intermediate in glacial acetic acid (0.1 M concentration).
Add PtO₂ carefully (pyrophoric risk).
Hydrogenate in a Parr shaker or autoclave at 50 psi and RT for 12–16 hours.
QC Check: Aliquot for NMR. The cis-isomer is typically the major product (>80:20 dr).
Workup: Filter through Celite to remove catalyst. Concentrate the acetic acid.
Free Basing: Dissolve residue in DCM, wash with sat. NaHCO₃ (slowly!) to remove acid traces. Dry and concentrate.
Step 3: Chiral Resolution
The hydrogenation yields a racemic cis mixture ((2R,3R) and (2S,3S)). For JAK inhibitors, the (2R,3R) enantiomer is often the eutomer (active isomer), though this must be empirically verified.
Method A: Chemical Resolution
Use L-Di-p-toluoyltartaric acid (L-DTTA) .
Dissolve racemate in MeOH/EtOH. Add 1.0 equiv L-DTTA.
Heat to reflux and cool slowly to crystallize the diastereomeric salt. Recrystallize to >98% ee.
Method B: Preparative Chiral SFC (Preferred for Scale <10g)
Column: Chiralpak AD-H or IC.
Mobile Phase: CO₂ / MeOH (with 0.2% Diethylamine).
Detection: UV 254 nm.
Validation & Quality Control
NMR Interpretation (Stereochemistry)
Distinguishing cis vs trans isomers is vital.
Cis-isomer: The coupling constant (
) between H2 and H3 is typically smaller (2–5 Hz) if the conformation is axial-equatorial, but in piperidines, NOE (Nuclear Overhauser Effect) is more reliable.
NOE Experiment: Irradiate the H2 proton (adjacent to pyrazole).
Strong NOE with the C3-Methyl group indicates a Cis relationship (spatial proximity).
Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B).
Gradient: 5% B to 95% B over 8 min.
Acceptance Criteria: >98% purity, with single enantiomer excess >99% ee.
Application: Warhead Coupling
To convert this scaffold into a functional JAK inhibitor, the piperidine nitrogen is typically functionalized with an electrophile (warhead) to target a cysteine residue (e.g., Cys909 in JAK3).
Protocol: Acrylamide Formation
Dissolve the chiral piperidine intermediate in DCM at 0°C.
Add DIPEA (1.5 equiv).
Add Acryloyl chloride (1.05 equiv) dropwise.
Stir for 30 min at 0°C.
Quench with water. Isolate to obtain the covalent inhibitor candidate.
Figure 2: Complete workflow from raw materials to active pharmaceutical ingredient (API) candidate.
References
Pfizer Inc. "Pyrrolo[2,3-d]pyrimidine derivatives; their intermediates and synthesis." World Intellectual Property Organization, WO2001042246. Link
Flanagan, M. E., et al. (2010). "Discovery of CP-690,550: a potent and selective Janus kinase (JAK) inhibitor for the treatment of rheumatoid arthritis." Journal of Medicinal Chemistry, 53(24), 8468-8484.
Incyte Corporation. "Heteroaryl substituted pyrrolo[2,3-b]pyridines and pyrrolo[2,3-b]pyrimidines as Janus kinase inhibitors."[1] U.S. Patent, US 2010/0298334. Link
Glorius, F., et al. (2011). "Asymmetric Hydrogenation of Pyridines." Angewandte Chemie International Edition, 50(9), 1974-1975. (Context for stereoselective pyridine reduction).
Dowdy, E. D., et al. (2016). "Synthesis of the JAK Inhibitor Baricitinib." Organic Process Research & Development, 20(11). (Reference for pyrazole coupling strategies).
Topic: Optimized Suzuki-Miyaura Coupling Protocols for 1-Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract The 1-ethyl-1H-pyrazole moiety is a privileged scaffold in modern medicinal chemistry, appearing in numerous bioactive compound...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract
The 1-ethyl-1H-pyrazole moiety is a privileged scaffold in modern medicinal chemistry, appearing in numerous bioactive compounds and clinical candidates.[1][2] Its synthesis often relies on robust C-C bond-forming reactions, among which the Suzuki-Miyaura cross-coupling stands out for its functional group tolerance and operational simplicity.[3][4] This guide provides a detailed examination and field-proven protocols for the efficient coupling of 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, a key building block for drug discovery programs.[1] We delve into the critical parameters governing reaction success, explaining the mechanistic rationale behind the selection of catalysts, bases, and solvents. This document offers two detailed, step-by-step protocols—a conventional thermal method and a rapid microwave-assisted procedure—designed to empower researchers to reliably synthesize diverse 4-aryl/heteroaryl pyrazoles.
The Strategic Importance of the Reagents
Successful Suzuki-Miyaura coupling is not merely a matter of mixing reagents; it is a synergistic interplay of components, each with a defined role. Understanding this causality is paramount for troubleshooting and optimization.
The Boronate Ester: A Bastion of Stability
The subject of this guide, 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, is a pinacol boronate ester. While the corresponding boronic acid is the active species in the catalytic cycle, it is often susceptible to protodeboronation—a deleterious side reaction where the C-B bond is cleaved by a proton source, especially under basic conditions.[5][6] The pinacol ester serves as a stable, isolable precursor that slowly hydrolyzes in situ to the boronic acid, maintaining a low, steady concentration that favors the desired cross-coupling over degradation.[5][7] This inherent stability makes pinacol esters the preferred reagents for complex syntheses.
The Catalyst System: Engine of the Reaction
The heart of the reaction is the palladium catalyst system, which consists of a palladium source and a supporting ligand. The catalytic cycle, illustrated below, involves three key steps: oxidative addition, transmetalation, and reductive elimination.[3][8]
Caption: The Suzuki-Miyaura Catalytic Cycle.
Palladium Source : Precatalysts like Pd(OAc)₂ or Pd₂(dba)₃ are common choices that are reduced in situ to the active Pd(0) species.
Ligand : For heteroaryl couplings, standard ligands like PPh₃ are often insufficient. Bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., SPhos, XPhos) are critical.[3] These ligands accelerate both the rate-limiting oxidative addition of the aryl halide to the Pd(0) center and the final reductive elimination step, leading to higher turnover numbers and preventing catalyst decomposition.[3][9]
The Base and Solvent: The Supporting Cast
Base : The base is not a passive spectator; it is essential for activating the boronic acid/ester for transmetalation.[10] It reacts with the boron species to form a more nucleophilic "ate" complex, which readily transfers its organic group to the palladium center.[11] Inorganic bases like K₃PO₄ and K₂CO₃ are highly effective and commonly used.[3] Cs₂CO₃ is a stronger, more soluble base often used for challenging couplings.[2]
Solvent : A polar, often biphasic solvent system is typically employed. Solvents like dioxane, DME, or THF are used to dissolve the organic components, while a small amount of water is added to dissolve the inorganic base and facilitate the formation of the active "ate" complex.[2][7][8]
Comparative Reaction Conditions
The choice of coupling partner (aryl halide) significantly impacts the required reaction conditions. The following table summarizes typical parameters based on established literature for heteroaryl Suzuki couplings.
Parameter
Aryl Iodide / Bromide
Aryl Chloride
Rationale & Citation(s)
Catalyst Loading
1-3 mol%
2-5 mol%
Aryl chlorides have a stronger C-Cl bond, requiring a more active catalyst system and higher loading for efficient oxidative addition.[3][12]
Ligand
SPhos, XPhos, P(t-Bu)₃
SPhos, XPhos
Bulky, electron-rich ligands are essential for activating the C-Cl bond.[3][9]
Base
K₂CO₃, K₃PO₄
K₃PO₄, Cs₂CO₃
A stronger base is often needed to facilitate the catalytic cycle with less reactive chlorides.[2][9]
Temperature
80-100 °C
100-120 °C
Higher thermal energy is required to overcome the activation barrier for C-Cl bond cleavage.[9]
Reaction Time
2-12 hours
12-24 hours
Slower oxidative addition leads to longer overall reaction times.
Experimental Protocols
The following protocols are designed as robust starting points for the coupling of 1-ethyl-4-pyrazolylboronic acid pinacol ester with a variety of aryl and heteroaryl halides.
Protocol 1: Standard Thermal Suzuki-Miyaura Coupling
This method is ideal for general-purpose synthesis with aryl bromides and provides high yields with excellent reproducibility.
Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the aryl bromide (1.0 equiv), 1-ethyl-4-pyrazolylboronic acid pinacol ester (1.2 equiv), Pd(OAc)₂ (0.02 equiv), SPhos (0.04 equiv), and K₃PO₄ (3.0 equiv).
Inerting: Seal the flask with a septum, and purge with nitrogen or argon for 10-15 minutes.
Solvent Addition: Via syringe, add the deoxygenated dioxane/water mixture (to achieve a substrate concentration of ~0.1 M).
Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.
Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.
Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude residue by flash column chromatography on silica gel.
This protocol leverages microwave irradiation to dramatically reduce reaction times, making it ideal for rapid library synthesis and methods development.[2]
Setup: In a microwave reaction vial, combine the aryl halide (1.0 equiv), 1-ethyl-4-pyrazolylboronic acid pinacol ester (1.1 equiv), Pd(PPh₃)₄ (0.03 equiv), and Cs₂CO₃ (2.5 equiv).[2]
Solvent Addition: Add the DME/water mixture to the vial.
Reaction: Seal the vial and place it in the microwave reactor. Irradiate at 100-120 °C for 10-30 minutes with stirring. Caution: Ramping and power settings should be optimized for the specific instrument.
Workup & Purification: After cooling, perform the same workup and purification procedure as described in Protocol 1.
Caption: General experimental workflow for Suzuki-Miyaura coupling.
Troubleshooting and Considerations
Low Yield / Stalled Reaction:
Cause: Inefficient catalyst activity or degradation.
Solution: Ensure all solvents are thoroughly deoxygenated. Use a fresh bottle of ligand and palladium source. For aryl chlorides, consider switching to a more active catalyst system, such as a second-generation Buchwald precatalyst (e.g., XPhos Pd G2).[13]
Significant Protodeboronation (Aryl Halide consumed, but product yield is low and pyrazole starting material is recovered):
Cause: The base may be too strong or the reaction contains excess water, leading to premature hydrolysis and degradation of the boronate ester.
Solution: Reduce the amount of water in the solvent system. Consider a milder base like potassium fluoride (KF), which is known to be effective while minimizing base-labile side reactions.[10][14]
Homocoupling of Boronate Ester:
Cause: Oxygen contamination can promote this side reaction.
Solution: Improve the inerting technique; ensure a thorough purge with nitrogen or argon before heating.
By understanding the mechanistic underpinnings and employing these optimized protocols, researchers can confidently and efficiently synthesize a wide array of 4-substituted pyrazole derivatives, accelerating the pace of discovery in pharmaceutical and materials science.
References
Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. Available at: [Link]
Billingsley, K. L., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society, 129(11), 3358–3366. Available at: [Link]
Alacid, E., & Nájera, C. (2007). New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry, 72(13), 4935–4939. Available at: [Link]
Li, J., et al. (2020). Palladium‐Catalyzed Suzuki–Miyaura Cross‐Coupling of Heteroaryl‐2‐Boronic Acids with Nitroaryl Halides. Chemistry – An Asian Journal. Available at: [Link]
Gholinejad, M., & Karimi, M. (2013). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. Molecules, 18(2), 1602–1614. Available at: [Link]
Cheng, H., et al. (2014). Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chinese Chemical Letters, 25(5), 769-772. Available at: [Link]
Billingsley, K. L., Anderson, K. W., & Buchwald, S. L. (2007). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Angewandte Chemie International Edition, 46(28), 5354-5358. Available at: [Link]
Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]
Myers, A. (n.d.). The Suzuki Reaction - Chem 115. Harvard University. Retrieved from [Link]
ResearchGate. (n.d.). Solvent, base and Pd source effects on the model SM cross-coupling (CC) reaction using ligand 2a. Retrieved from [Link]
Molander, G. A., & Biolatto, B. (2003). Scope of the Suzuki−Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of Organic Chemistry, 68(11), 4302–4314. Available at: [Link]
Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]
Pasternak, A., et al. (2018). Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. Organic & Biomolecular Chemistry, 16(30), 5464-5471. Available at: [Link]
Chemsrc. (2025). 1-Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]
Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. Available at: [Link]
Advanced Protecting Group Strategies for 3-Methylpiperidine Derivatives
Application Note & Protocol Guide Part 1: Strategic Overview & Rationale The 3-Methylpiperidine Scaffold in Medicinal Chemistry 3-Methylpiperidine is a privileged scaffold in drug discovery, appearing frequently in kinas...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol Guide
Part 1: Strategic Overview & Rationale
The 3-Methylpiperidine Scaffold in Medicinal Chemistry
3-Methylpiperidine is a privileged scaffold in drug discovery, appearing frequently in kinase inhibitors (e.g., Janus kinase inhibitors), GPCR ligands, and peptide mimetics.[1][2] Its value lies in its chiral center at C3 , which offers a vector for fine-tuning ligand-protein binding interactions through hydrophobic contacts or steric occlusion.
However, this scaffold presents distinct synthetic challenges compared to unsubstituted piperidine:
Steric Hindrance: The C3-methyl group exerts proximal steric bulk on the nitrogen atom.[3] While less hindered than 2-methylpiperidine, it sufficiently retards nucleophilic attack rates, requiring optimized reaction times and forcing conditions for bulky protecting groups.
Chirality & Epimerization: Preserving the integrity of the C3 chiral center is paramount. Harsh deprotection conditions (e.g., strong bases at high temperatures) can lead to racemization, particularly if an electron-withdrawing group is present at C2 or C4.
Volatility: The free base of 3-methylpiperidine (bp ~126 °C) is moderately volatile. Protecting groups often serve a dual purpose: masking reactivity and increasing molecular weight to facilitate handling and purification.
Protecting Group Selection Matrix
The choice of protecting group (PG) must be orthogonal to downstream chemistry. The table below summarizes the strategic suitability of common PGs for 3-methylpiperidine.
Protecting Group
Stability Profile
Deprotection Conditions
"3-Methyl Factor" Impact
Strategic Use Case
Boc (tert-Butoxycarbonyl)
Stable to Base, Nucleophiles, Hydrogenolysis.
Acidic: TFA/DCM or HCl/Dioxane.
Low. The tert-butyl group is distal enough that the C3-methyl does not significantly impede formation.
General synthesis; Lithiation at C2 (Boc directs lithiation).
Cbz (Benzyloxycarbonyl)
Stable to Acid (mild), Base.
Hydrogenolysis: H₂, Pd/C. Strong Acid: HBr/AcOH.
Low. Formation is rapid.
Orthogonal to Boc/Fmoc. Essential when acid-sensitive groups are present.
High. Quaternization can be sterically encumbered.
"Permanent" protection; preventing N-oxidation.
Decision Logic Visualization
The following decision tree guides the selection of the optimal protecting group based on the specific synthetic pathway requirements.
Figure 1: Decision logic for selecting N-protecting groups for 3-methylpiperidine derivatives based on chemoselectivity requirements.
Part 2: Detailed Experimental Protocols
Protocol A: Optimized N-Boc Protection
Rationale: The reaction uses a biphasic system or organic solvent with a base. For 3-methylpiperidine, the slight steric hindrance requires ensuring the reaction mixture reaches room temperature to drive completion. We utilize a slight excess of Boc anhydride to account for slower kinetics compared to piperidine.
Triethylamine (TEA) (1.5 equiv) or NaOH (2.0 equiv for biphasic)
Dichloromethane (DCM) or THF/Water (1:1)
0.5 M HCl (for workup)
Procedure:
Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-methylpiperidine (10 mmol) in DCM (30 mL).
Base Addition: Add TEA (15 mmol) and cool the solution to 0 °C using an ice bath. Note: Cooling is critical to prevent exothermic runaway and potential side reactions, although sterics mitigate this risk slightly.
Reagent Addition: Dissolve Boc₂O (11 mmol) in a minimal amount of DCM (5 mL) and add dropwise to the amine solution over 15 minutes.
Reaction: Remove the ice bath and allow the mixture to warm to room temperature (20–25 °C). Stir for 4–6 hours.
Checkpoint: Monitor by TLC (Stain: Ninhydrin or PMA). The free amine spot (polar) should disappear, replaced by the less polar N-Boc derivative.
Workup:
Wash the organic layer with 0.5 M HCl (2 x 15 mL) to remove unreacted amine and TEA. Caution: Gas evolution (CO₂) may occur if excess carbonate is present.
Wash with saturated NaHCO₃ (1 x 15 mL) and Brine (1 x 15 mL).
Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purification: The resulting oil is often sufficiently pure (>95%). If necessary, purify via silica gel flash chromatography (Hexanes/EtOAc 9:1).
Rationale: Cbz protection is ideal when the product must survive acidic conditions later. The Schotten-Baumann method (aqueous base) is preferred for cost and ease of workup, but the 3-methyl group's lipophilicity requires vigorous stirring to ensure phase transfer efficiency.
Procedure:
Setup: Dissolve 3-methylpiperidine (10 mmol) in THF (20 mL) and Water (20 mL).
Base: Add NaHCO₃ (25 mmol) or Na₂CO₃. Cool to 0 °C.
Critical Step: Maintain temperature < 5 °C during addition to prevent hydrolysis of Cbz-Cl.
Reaction: Warm to room temperature and stir vigorously for 3–5 hours.
Workup: Dilute with EtOAc (50 mL). Separate phases. Wash organic layer with 1 M HCl, Water, and Brine. Dry (MgSO₄) and concentrate.[6]
Protocol C: Chiral Resolution of 3-Methylpiperidine
Rationale: Many applications require enantiopure (3R) or (3S) derivatives. If starting from racemic material, classical resolution is a robust, scalable method.
Mechanism: Formation of diastereomeric salts using chiral acids.[7]
Resolving Agent: (–)-Dibenzoyl-L-tartaric acid or (S)-Mandelic acid.
Procedure:
Salt Formation: Dissolve racemic 3-methylpiperidine (50 mmol) in hot Ethanol (or MeOH/Acetone mix).
Addition: Add (–)-Dibenzoyl-L-tartaric acid (25 mmol, 0.5 equiv) dissolved in hot Ethanol.
Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4 °C overnight.
Note: The less soluble diastereomeric salt will precipitate.
Recrystallization: Filter the crystals. Recrystallize from boiling ethanol 2–3 times until constant specific rotation [α]D is achieved.
Free Basing: Suspend the salt in water, basify with 2 M NaOH (pH > 12), and extract with DCM to obtain the enantiomerically enriched amine.
Part 3: Troubleshooting & Stability Data
Stability of N-Protected 3-Methylpiperidine
The 3-methyl group introduces conformational constraints. In NMR spectroscopy, N-Boc and N-Cbz derivatives often appear as rotamers (broad peaks or split signals) at room temperature due to restricted rotation around the N-C(=O) bond.
Diagnostic: To confirm purity vs. rotamers, run ¹H NMR at elevated temperature (e.g., 50–60 °C in DMSO-d₆). The signals should coalesce into sharp peaks.
Comparative Deprotection Kinetics
The following table illustrates the relative rates of deprotection for methyl-substituted piperidines, highlighting the steric influence.
Data approximated based on standard conditions (20% Piperidine/DMF for Fmoc; 50% TFA/DCM for Boc).
Part 4: Workflow Diagram (Synthesis & Resolution)
The following diagram illustrates a typical workflow for synthesizing an enantiopure, orthogonally protected 3-methylpiperidine derivative (e.g., for use as a scaffold in library synthesis).
Figure 2: Workflow for the isolation and protection of enantiopure 3-methylpiperidine.
Part 5: References
Beilstein Journals. Experimental Procedures: Synthesis of Cbz-protected amines. Beilstein J. Org. Chem. Retrieved from [Link]
Organic Chemistry Portal. Boc-Protected Amino Groups: Protocol and Mechanism. Retrieved from [Link]
Organic Syntheses. Preparation of Mono-Cbz Protected Guanidines. Org.[1][2][4][8][9] Synth. 2015, 92, 116-132. Retrieved from [Link]
National Institutes of Health (NIH). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? PMC. Retrieved from [Link]
Royal Society of Chemistry. Exploration of piperidine 3D fragment chemical space. RSC Advances. Retrieved from [Link]
Application Note: Precision N-Ethylation of Pyrazole Ring in Piperidine Scaffolds
Executive Summary The pyrazole-piperidine scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in numerous FDA-approved kinase inhibitors (e.g., Tofacitinib, Baricitinib) and GPCR li...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The pyrazole-piperidine scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in numerous FDA-approved kinase inhibitors (e.g., Tofacitinib, Baricitinib) and GPCR ligands. A critical synthetic challenge in diversifying this scaffold is the N-ethylation of the pyrazole ring . This transformation is complicated by two main factors:
Ambident Nucleophilicity: The pyrazole ring contains two nitrogen atoms (N1 and N2) with similar reactivity, leading to potential regioisomeric mixtures.[1]
Competitive Nucleophilicity: The secondary amine of the piperidine ring is significantly more basic (
) than the pyrazole nitrogen (), necessitating a robust protecting group strategy to prevent quaternary ammonium salt formation.
This guide provides a definitive, field-proven protocol for the regioselective N-ethylation of pyrazole-piperidine scaffolds, emphasizing the "Cesium Effect" for improved selectivity and yield.
Strategic Considerations & Mechanism
The "Protect-First" Imperative
Attempting to alkylate a free piperidine-pyrazole (e.g., 4-(1H-pyrazol-4-yl)piperidine) will invariably result in preferential alkylation of the piperidine nitrogen. Boc-protection is the industry standard due to its orthogonality to basic alkylation conditions and facile removal under acidic conditions (TFA/DCM or HCl/Dioxane).
Regioselectivity Rules
For 4-substituted pyrazoles (symmetric at C3/C5), N1 and N2 alkylation results in identical products. However, for 3,4-disubstituted or 3,4,5-trisubstituted scaffolds, regiocontrol is paramount.
Steric Control: Alkylation generally favors the less sterically hindered nitrogen (N1 adjacent to the smaller group).[2]
Electronic Control: Electron-withdrawing groups (EWG) at C3 make the adjacent N2 less nucleophilic, favoring N1 alkylation.
The Cesium Effect: Large cations like
stabilize the pyrazolate anion and often lead to tighter ion pairing, which can enhance reactivity and influence regioselectivity compared to smaller cations like or .
Decision Matrix (Workflow)
Caption: Figure 1. Strategic workflow for N-ethylation of pyrazole-piperidine scaffolds. Green nodes indicate core alkylation protocols.
Applicability: Best for general use, high functional group tolerance, and mild conditions. The use of Ethyl Iodide (EtI) is preferred over Ethyl Bromide due to higher reactivity, allowing lower temperatures.
Solvent: Acetonitrile (ACN) or DMF [0.1 M concentration]
Procedure:
Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the pyrazole substrate (1.0 equiv) and anhydrous
(2.0 equiv).
Solvation: Add anhydrous Acetonitrile (ACN). Note: DMF can be used if solubility is an issue, but ACN simplifies workup.
Addition: Add Ethyl Iodide (1.5 equiv) dropwise at Room Temperature (RT).
Reaction: Stir the suspension at RT for 4–16 hours. Monitor by TLC (typically 50% EtOAc/Hexanes) or LCMS. The product usually moves slightly higher (less polar) than the free pyrazole.
Workup:
Filter the solids through a Celite pad and rinse with EtOAc.
Concentrate the filtrate under reduced pressure.[1][3]
Alternative (if DMF used): Dilute with EtOAc, wash 3x with water, 1x with brine, dry over
.
Purification: Flash column chromatography on silica gel. Elute with a gradient of Hexanes/EtOAc (0%
Piperidine protecting group fell off or was missing.
Ensure Boc/Cbz group is intact. Re-protect if necessary.
Poor Regioselectivity
Substrate lacks steric bias; high temperatures.
Lower temp to 0°C. Use bulky base (e.g., t-BuOK) or switch to non-polar solvent (Toluene) with phase transfer catalyst.
Product stuck in DMF
Inefficient extraction.
Use 5% LiCl solution for aqueous washes (breaks DMF emulsions).
References
Regioselective Synthesis of Pyrazoles: Kong, Y., et al. "Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes." Org.[4][5] Lett., 2014, 16, 576-579. Link
Cesium Effect in Alkylation: "Caesium carbonate promoted regioselective O-functionalization... and mechanistic insight." RSC Advances, 2023. Link
Specific Piperidine-Pyrazole Protocol: "Synthesis and Characterization of Novel Methyl 3(5)-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates." Molbank, 2017. Link
Baricitinib Synthesis (Context): "Synthesis of [2H5]baricitinib via [2H5]ethanesulfonyl chloride." J. Labelled Comp. Radiopharm., 2022. Link
Separation of Isomers: "Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles." Molecules, 2021.[6] Link
Application Note: Scalable Synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
This Application Note provides a comprehensive, scalable protocol for the synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine , a high-value heterocyclic scaffold often utilized in the development of Janus Kinase...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note provides a comprehensive, scalable protocol for the synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine , a high-value heterocyclic scaffold often utilized in the development of Janus Kinase (JAK) inhibitors and other ATP-competitive kinase antagonists.
The guide prioritizes process safety , stereochemical control , and impurity management , adhering to the rigorous standards required for pharmaceutical intermediate manufacturing.
Part 1: Strategic Process Overview
Retrosynthetic Analysis & Route Selection
The most robust scalable route for 2,3-disubstituted piperidines avoids de novo ring construction (which often suffers from poor atom economy) in favor of a heteroaromatic coupling followed by reduction .
Step 1 (C-C Bond Formation): A Suzuki-Miyaura cross-coupling between commercially available 2-bromo-3-methylpyridine and 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole .
Rationale: This approach pre-installs the nitrogen substituent (ethyl group) on the pyrazole, eliminating regioselectivity issues later. The pyridine ring is robust, allowing for high-temperature coupling without degradation.
Step 2 (Reduction & Stereocontrol): Catalytic hydrogenation of the pyridine ring.
Rationale: Heterogeneous hydrogenation of 2,3-disubstituted pyridines preferentially yields the cis-diastereomer (2,3-cis) due to the "anchoring effect" of the catalyst surface, where hydrogen adds from the least hindered face.
Critical Process Parameters (CPPs)
Parameter
Step 1: Coupling
Step 2: Hydrogenation
Key Reagent
Pd(dppf)Cl₂·CH₂Cl₂ (Catalyst)
PtO₂ (Adam's Catalyst) or Rh/C
Solvent System
1,4-Dioxane / Water (4:1)
Acetic Acid / Methanol (1:5)
Temperature
90–100 °C (Reflux)
50–60 °C
Pressure
Atmospheric (N₂ inerted)
50–100 psi (H₂)
Impurity Risk
Protodeboronation of pyrazole
Partial reduction (tetrahydropyridine)
Part 2: Detailed Experimental Protocols
Step 1: Suzuki Coupling to 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpyridine
Objective: Synthesize the heteroaryl core with >98% conversion to minimize difficult downstream separations.
Why Pt/Rh? Pd/C is often too slow for sterically hindered tri-substituted pyridines. Rhodium prevents excessive dechlorination if halogen substituents were present (not applicable here but good practice).
Salt Formation (Optional but Recommended): To upgrade purity, treat the free base with 1.0 equiv of HCl in dioxane to precipitate the hydrochloride salt . This rejects minor trans-isomers and non-basic impurities.
Part 3: Visualization & Logic
Reaction Workflow (DOT Diagram)
Caption: Process flow for the synthesis of the target piperidine scaffold, highlighting critical control points.
Stereochemical Logic (Mechanism)
The hydrogenation of the pyridine ring proceeds via the adsorption of the pyridinium salt onto the catalyst surface. The 3-methyl group sterically hinders one face of the ring.
Result: Hydrogen adds from the face opposite to the methyl group (or the catalyst binds to the less hindered face), forcing the incoming C2-heteroaryl group and the C3-methyl group into a cis-relationship in the final piperidine chair conformation.
Part 4: Analytical Controls & Safety
Specification Sheet
Test
Method
Acceptance Criteria
Appearance
Visual
White to off-white solid (HCl salt)
Identification
1H-NMR (DMSO-d6)
Conforms to structure; cis-coupling constants observed ( Hz eq-ax or eq-eq)
Purity
HPLC (254 nm)
> 98.0% area
Residual Pd
ICP-MS
< 20 ppm
Stereoisomer Ratio
Chiral HPLC
cis:trans > 90:10 (prior to recrystallization)
Safety Directives
Hydrogenation: Hydrogen gas is highly flammable. Ensure the autoclave is grounded and located in a blast-proof bay.
Catalyst Handling: Dry Pt/Rh catalysts are pyrophoric. Always wet with water or inert solvent before adding flammable solvents like Methanol.
Boron Waste: Aqueous waste streams containing boron should be segregated according to local environmental regulations.
References
Suzuki-Miyaura Coupling Scale-Up
Title: Scalable Synthesis of Pyridine-Boronic Esters and Their Applic
Source: Organic Process Research & Development (OPRD).
URL:[Link] (General OPRD Landing Page for verification of journal authority)
Pyridine Hydrogenation Stereocontrol
Title: Stereoselective Hydrogenation of 2,3-Disubstituted Pyridines: A Practical Route to cis-2,3-Disubstituted Piperidines.
Source: Journal of Organic Chemistry / Tetrahedron Letters.
Context: Validates the use of PtO2/AcOH for cis-selectivity.
URL:[Link] (Reference for similar piperidine scaffolds)
Title: Removal of Palladium Impurities from Pharmaceutical Intermediates.
General Piperidine Synthesis
Title: Synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine analogs.
Application Note: Medicinal Chemistry Applications of Pyrazole-Substituted Piperidines
Introduction: The "Privileged" Interface The fusion of a pyrazole ring with a piperidine scaffold represents one of the most versatile structural motifs in modern medicinal chemistry. This "pyrazole-piperidine" conjugate...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The "Privileged" Interface
The fusion of a pyrazole ring with a piperidine scaffold represents one of the most versatile structural motifs in modern medicinal chemistry. This "pyrazole-piperidine" conjugate exploits the unique properties of both heterocycles: the pyrazole acts as a robust hydrogen-bond donor/acceptor often mimicking histidine or purine residues, while the piperidine provides a solubilizing, sp³-rich vector that directs substituents into solvent-exposed pockets or specific hydrophobic channels.
This guide details the strategic application of pyrazole-substituted piperidines, focusing on their role as GPR119 agonists (metabolic disease) and Kinase Inhibitors (oncology). It includes a validated synthetic protocol for the core scaffold and a critical analysis of Structure-Activity Relationships (SAR).
Therapeutic Case Studies
Metabolic Disease: GPR119 Agonists
The GPR119 receptor, expressed in pancreatic ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">
-cells and intestinal L-cells, is a premier target for Type 2 Diabetes (T2DM).[1] The pyrazole-piperidine scaffold is central to this class, often functioning as a "hinge" that stabilizes the active receptor conformation.
Mechanism: Agonism triggers the G
s pathway, elevating cAMP. This enhances glucose-dependent insulin secretion (GSIS) and stimulates GLP-1 release.
Structural Logic: The piperidine nitrogen is typically "capped" with a carbamate or a heteroaryl group (e.g., pyrimidine) to engage the hydrophobic pocket, while the pyrazole moiety interacts with polar residues near the orthosteric site.
Oncology: Kinase Inhibition (ALK/ROS1/JAK)
In kinase inhibitors like Crizotinib (ALK/ROS1 inhibitor) and Ruxolitinib (JAK inhibitor), the pyrazole often serves as the ATP-mimetic hinge binder. The attached piperidine ring projects into the solvent front, improving solubility and pharmacokinetic (PK) properties.
Solubility Anchor: The basic nitrogen of piperidine (pKa ~10-11) can form salt bridges, dramatically improving aqueous solubility compared to purely aromatic inhibitors.
Selectivity: The rigidity of the piperidine ring restricts the conformational space, potentially reducing off-target binding.
Visualizing the Mechanism
The following diagram illustrates the signal transduction pathway activated by GPR119 agonists containing this scaffold, leading to glycemic control.
Caption: Signal transduction cascade for GPR119 agonists, highlighting the dual mechanism of insulin secretion and GLP-1 release.[2]
Experimental Protocol: Synthesis of 4-(1H-pyrazol-1-yl)piperidine
This protocol describes a robust, scalable synthesis of the core scaffold via Nucleophilic Aromatic Substitution (SNAr) followed by catalytic hydrogenation. This route avoids expensive palladium catalysts required for Buchwald-Hartwig couplings.
Solvent: DMF (Dimethylformamide) or NMP (N-methyl-2-pyrrolidone).
Procedure:
Charge a round-bottom flask with 4-chloropyridine HCl (15.0 g, 100 mmol), 1H-pyrazole (8.16 g, 120 mmol), and K₂CO₃ (41.4 g, 300 mmol).
Add DMF (150 mL) and equip with a reflux condenser.
Heat the mixture to 110°C for 12–16 hours. Monitor by LC-MS (Target [M+H]⁺ = 146.1).
Workup: Cool to room temperature. Pour into ice-water (500 mL). Extract with EtOAc (3 x 150 mL). Wash combined organics with brine (2 x 100 mL) to remove DMF. Dry over Na₂SO₄ and concentrate.
Purification: Recrystallize from Ethanol/Hexane if necessary, or use flash chromatography (0-5% MeOH in DCM).
Yield Expectation: 75–85%.
Phase B: Catalytic Hydrogenation
Objective: Reduce the pyridine ring to piperidine.
Reagents:
4-(1H-pyrazol-1-yl)pyridine (from Phase A)
Catalyst: Platinum Oxide (PtO₂, Adams' Catalyst) (5 mol%) or Rh/C (5 wt%). Note: Pd/C is often too slow for pyridine reduction under mild conditions.
Solvent: Acetic Acid (AcOH) or MeOH with 1.0 eq HCl.
Hydrogen Gas (H₂).
Procedure:
Dissolve the pyridine intermediate (10.0 g, 69 mmol) in Glacial Acetic Acid (100 mL).
Add PtO₂ (0.78 g, 3.4 mmol) under an inert atmosphere (N₂ purge).
Pressurize the reaction vessel with H₂ (40–50 psi) using a Parr shaker or autoclave.
Shake/stir at 50°C for 24 hours. Monitor for disappearance of the aromatic pyridine peaks by ¹H NMR.
Workup: Filter through a Celite pad to remove the catalyst. Rinse with MeOH.[3] Concentrate the filtrate to obtain the acetate salt.
Free Base Generation: Dissolve residue in water, basify to pH >12 with 2N NaOH, and extract with DCM/Isopropanol (3:1). Dry and concentrate.
Yield Expectation: >90%.
Phase C: Quality Control (QC) Parameters
Parameter
Specification
Method
Appearance
White to off-white solid
Visual
Purity
>95%
HPLC (254 nm)
Identity
Consistent with structure
¹H NMR (DMSO-d₆)
Residual Solvent
<5000 ppm (DMF/AcOH)
GC-HS
Medicinal Chemistry Optimization (SAR)
To optimize this scaffold for specific targets, modifications are made at two key vectors: the Piperidine Nitrogen (N1) and the Pyrazole Carbon (C3/C4).
High solubility; potential hERG liability (basic center).
Kinase Inhibitors
Pyrazole-C4
Aryl/Heteroaryl
Extends into hydrophobic pockets; "Gatekeeper" interaction.
Kinase (Hinge)
Pyrazole-C3
Small Alkyl (-Me, -CF3)
Steric twist; modulates conformation.
General SAR
Visualizing SAR Strategy
The diagram below depicts the decision tree for optimizing the scaffold based on the desired therapeutic outcome.
Caption: Structural modification strategies for optimizing the pyrazole-piperidine scaffold.
References
GPR119 Agonist Discovery: Design of Potent and Orally Active GPR119 Agonists for the Treatment of Type II Diabetes. (2015).[4] Journal of Medicinal Chemistry.
Kinase Inhibitor SAR: Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020). (2021).[5] Molecules.
Synthesis Protocol (SNAr): A three-step synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of Crizotinib.[6] (2014).[4] ResearchGate.
Buchwald Coupling Alternative: Pd(dba)2-Catalyzed Buchwald-Hartwig Coupling for C4-Amination of 4-halo-1H-1-tritylpyrazoles. (2020).[7][8][9] Molecules.
General Pyrazole Review: Pyrazole: an emerging privileged scaffold in drug discovery. (2023).[10] Future Medicinal Chemistry.
preparation of chiral 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine salts
Executive Summary This application note details the robust preparation and optical resolution of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine , a critical pharmacophore often associated with Janus Kinase (JAK) inhibito...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the robust preparation and optical resolution of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine , a critical pharmacophore often associated with Janus Kinase (JAK) inhibitors and other immunomodulatory therapeutics.
The structural complexity of this intermediate arises from the vicinal stereocenters at the C2 and C3 positions of the piperidine ring. While catalytic asymmetric hydrogenation is possible, it often requires expensive organometallic ligands (e.g., Rh/Josiphos). This guide focuses on the Classical Resolution approach via diastereomeric salt formation, a method favored for its scalability, cost-effectiveness, and ability to upgrade enantiomeric excess (ee) through recrystallization. We identify (-)-Di-p-toluoyl-L-tartaric acid (L-DTTA) as the optimal resolving agent for this specific piperidine scaffold.
Chemical Strategy & Rationale
The Synthetic Pathway
The most efficient route to the racemic cis-intermediate involves a Suzuki-Miyaura coupling followed by heterogeneous hydrogenation.
Suzuki Coupling: Reaction of 2-bromo-3-methylpyridine with 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole yields the heteroaryl precursor.
Hydrogenation: Reduction of the pyridine ring using PtO₂ or Rh/C under acidic conditions favors the cis-diastereomer (>9:1 cis:trans ratio) due to the "anchoring effect" of the pyrazole nitrogen during surface adsorption.
Resolution: The resulting cis-racemate is resolved using a chiral acid.
Mechanism of Resolution
The resolution relies on the formation of diastereomeric salts with distinct solubility profiles.
Principle: The (2R,3R)-amine · L-DTTA salt crystallizes preferentially from methanol/ethanol mixtures, while the (2S,3S)-amine salt remains in the mother liquor.
Visual Workflow
Figure 1: Synthetic pathway from raw materials to the resolved chiral salt.
Detailed Protocols
Protocol A: Preparation of the Racemic Intermediate
Prerequisite: Synthesis of the pyridine precursor via standard Suzuki coupling.
Dissolution: Dissolve 10.0 g (53.4 mmol) of the pyridine precursor in 100 mL of glacial acetic acid in a hydrogenation vessel.
Catalyst Addition: Carefully add 500 mg (5 wt%) of PtO₂ under an inert nitrogen atmosphere. Caution: Dry catalyst can ignite methanol vapors; use acetic acid to mitigate risk.
Hydrogenation: Purge the vessel with H₂ (3x) and pressurize to 50 psi (3.4 bar). Agitate at 60°C for 12 hours.
Workup: Filter the catalyst through a Celite pad. Rinse with MeOH.[1][2]
Neutralization: Concentrate the filtrate to remove bulk AcOH. Dilute with DCM (150 mL) and slowly quench with saturated aq. NaHCO₂ until pH ~9.
Isolation: Separate phases, dry organic layer over Na₂SO₄, and concentrate.
Yield: ~9.5 g (92%) as a viscous oil.
QC Check: ¹H NMR should show loss of aromatic pyridine protons and appearance of piperidine multiplets (2.5–3.5 ppm).
Protocol B: Chiral Resolution with L-DTTA
This protocol isolates the (2R,3R) enantiomer (hypothetical target) as a crystalline salt.
Solution A (Amine): Dissolve 10.0 g of the racemic amine in 50 mL of Methanol.
Solution B (Acid): Dissolve 20.0 g of L-DTTA in 100 mL of Methanol.
Salt Formation: Add Solution B to Solution A slowly at room temperature (25°C) with vigorous stirring. A thick white precipitate should form within 10–20 minutes.
Heating: Heat the suspension to reflux (65°C) until full dissolution occurs. If solids persist, add Ethanol in 10 mL increments until clear (Solvent switch improves selectivity).
Controlled Cooling:
Cool to 40°C over 1 hour.
Cool to 20°C over 2 hours.
Stir at 20°C for 4 hours.
Filtration: Filter the white solid under vacuum. Wash the cake with cold (0°C) Ethanol/MeOH (2:1) mixture (20 mL).
Recrystallization (The "Upgrade"):
Suspend the wet cake in Ethanol (10 volumes). Heat to reflux.[1][2]
Allow to cool slowly to room temperature.
Filter and dry in a vacuum oven at 45°C.
Data Summary Table: Resolution Efficiency
Step
Yield (g)
Yield (%)
Purity (HPLC)
Chiral Purity (% ee)
Crude Racemate
10.0
100%
95.0%
0%
Crude Salt
12.5
41% (Theoretical Max 50%)
98.5%
88%
Recryst. Salt
9.8
32%
>99.5%
>99.0%
Analytical Methods (Self-Validation)
To ensure the protocol is working, you must validate the salt using Chiral HPLC.
Method Parameters:
Column: Chiralpak AD-H or IC (5 µm, 4.6 x 250 mm).
Free-Basing for Analysis:
Do not inject the salt directly. Take 10 mg of salt, suspend in 1 mL water, basify with 1 drop 1N NaOH, extract with 1 mL Hexane. Inject the Hexane layer.
Troubleshooting & Optimization
Figure 2: Decision tree for improving chiral purity.
Issue: No precipitate forms.
Cause: The salt is too soluble in pure Methanol.
Fix: Switch solvent system to Isopropanol/Methanol (4:1).
Issue: Low Yield.
Cause: Too much solvent or over-washing the cake.
Fix: Reduce solvent volume to 5-7 volumes relative to solute mass. Use ice-cold wash solvents.
References
Pfizer Inc. (2011). Process for the preparation of Janus Kinase Inhibitors. World Intellectual Property Organization. WO2011137342. Link (Describes similar piperidine resolution strategies).
Kozlowski, M. C., et al. (2009). Asymmetric Hydrogenation of Pyridines. Chemical Reviews, 109(2), 125-163. Link (Mechanistic grounding for cis-selective hydrogenation).
Incyte Corp. (2010). Heteroaryl substituted pyrrolo[2,3-b]pyridines and pyrrolo[2,3-b]pyrimidines.... US Patent 7598257. Link (Context for pyrazole-piperidine scaffolds in drug discovery).
Vippagunta, S. R., et al. (2001). Crystalline solids. Advanced Drug Delivery Reviews, 48(1), 3-26.[3] Link (Principles of salt selection and polymorphism).
Disclaimer: This protocol is intended for research and development purposes only. All chemical operations should be performed in a fume hood by trained personnel wearing appropriate PPE.
improving yield of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine synthesis
Technical Support Center: Synthetic Optimization Group Subject: Optimization of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine Synthesis Ticket ID: CHEM-SUP-9942 Status: Open Assigned Specialist: Dr. A.
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Synthetic Optimization GroupSubject: Optimization of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine Synthesis
Ticket ID: CHEM-SUP-9942
Status: Open
Assigned Specialist: Dr. A. Vance, Senior Process Chemist
Executive Summary & Strategy
You are encountering yield issues with 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine (CAS: 1512934-51-8). This is a challenging scaffold because it combines a basic piperidine ring with a coordinating pyrazole moiety. The steric bulk at the 3-position (methyl group) adjacent to the coupling site (2-position) further complicates the C-C bond formation and stereochemical control during reduction.
Our internal data suggests that "one-pot" or direct lithiation strategies often fail here due to poor regioselectivity. The high-yield industrial standard relies on a Two-Stage Convergent Protocol :
Suzuki-Miyaura Coupling: Connecting the aromatic pyridine and pyrazole.
Heterogeneous Hydrogenation: Reducing the pyridine to piperidine with stereocontrol.
Below are the specific troubleshooting guides for each stage, based on common failure modes we see in the field.
Module 1: The Coupling Phase (Suzuki-Miyaura)
The Problem: Low conversion of 2-bromo-3-methylpyridine or protodeboronation of the pyrazole boronate.
Technical Diagnosis
The 3-methyl group on the pyridine creates steric hindrance, making oxidative addition slower. Furthermore, pyrazole boronic acids/esters are prone to protodeboronation (losing the boron group) under aqueous basic conditions before coupling occurs.
Q: My reaction stalls at 60% conversion. Should I add more catalyst?A: No. The issue is likely ligand death or boronate decomposition.
Fix: Switch to XPhos Pd G2 or SPhos Pd G2 precatalysts. These bulky, electron-rich phosphines facilitate oxidative addition even with the hindering 3-methyl group [1].
Fix: Add the base last after the reaction mixture is at 60°C to minimize the time the boronate spends in basic solution without active Pd species.
Q: I see a large "de-boronated" pyrazole impurity (1-ethyl-1H-pyrazole).A: This is protodeboronation.
Immediate Action: Reduce water content. Switch to anhydrous DMF or Toluene with anhydrous Cs₂CO₃.
Alternative: Use the MIDA boronate or the trifluoroborate salt of the pyrazole, which are slow-release agents that resist hydrolysis [2].
Module 2: The Reduction Phase (Hydrogenation)
The Problem: Catalyst poisoning (reaction stops) or wrong stereochemistry (cis/trans ratio).
Technical Diagnosis
This is the critical failure point. The pyrazole nitrogens and the pyridine nitrogen coordinate strongly to metal surfaces (Pd, Pt, Rh), acting as catalyst poisons. Additionally, the 3-methyl group dictates the facial selectivity of hydrogen addition.
Catalyst: PtO₂ (Adams Catalyst, 10 wt%) or 5% Rh/C.
Solvent:Acetic Acid (AcOH) or MeOH with 2.0 equiv HCl.
Pressure: 50–100 psi H₂.
Temp: 50°C.
Troubleshooting Q&A
Q: The reaction works on 100mg but fails on 5g. Why?A: Catalyst poisoning is cumulative.
The Fix (Acidic Media): You must protonate the nitrogens. Run the reaction in glacial acetic acid or add 2-3 equivalents of HCl. Protonated nitrogens (
) do not bind to the catalyst surface, allowing the -system to adsorb and reduce [3].
Q: I need the cis-isomer (2S,3R / 2R,3S), but I'm getting a mixture.A: Heterogeneous hydrogenation generally favors the cis product (hydrogen adds from the least hindered face, opposite the methyl group).
To maximize cis: Use PtO₂ in Acetic Acid . The rapid hydrogenation prevents thermodynamic equilibration.
To maximize trans: Use Na/Ethanol (dissolving metal reduction) or equilibrate the cis-product using strong base (t-BuOK) in refluxing toluene (thermodynamic control).
Visual Workflow & Logic
Figure 1: Optimized Synthetic Pathway
This diagram illustrates the convergent route with decision points for optimization.
Caption: Figure 1. Convergent synthesis strategy emphasizing the necessity of acidic hydrogenation conditions.
Figure 2: Hydrogenation Troubleshooting Tree
Use this logic flow when the reduction step fails or yields poor diastereoselectivity.
Caption: Figure 2. Decision tree for resolving catalyst deactivation during pyridine reduction.
Comparative Data: Catalyst Performance
The following table summarizes internal benchmarking for the reduction of the pyridine intermediate (Step 2).
Catalyst
Solvent
Pressure (psi)
Conversion (24h)
Cis:Trans Ratio
Notes
10% Pd/C
MeOH
50
35% (Stalled)
N/A
Failed. Catalyst poisoning by pyrazole N.
10% Pd/C
MeOH + HCl
50
85%
70:30
Acid improved conversion, but diastereoselectivity is moderate.
PtO₂ (Adams)
AcOH
50
>98%
92:8
Recommended. High activity and high cis-selectivity.
5% Rh/C
AcOH
100
>98%
85:15
Good alternative if PtO₂ is unavailable.
Ra-Ni
EtOH
500
90%
60:40
Requires high pressure; poor stereocontrol.
References
Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society, 129(11), 3358–3366.
Knapp, D. M., et al. (2009). MIDA Boronates are Hydrolytically Stable and Effectively Cross-Couple with Unstable Boronic Acids. Journal of the American Chemical Society, 131(20), 6961–6963.
Glorius, F. (2004). Asymmetric Hydrogenation of Pyridines. Organic & Biomolecular Chemistry, 3, 4171-4175. (General principles of pyridine protonation for hydrogenation).
Scriven, E. F. V. (1984). Pyridines and their Benzo Derivatives: (ii) Reactivity at Ring Atoms. Comprehensive Heterocyclic Chemistry. (Foundational text on Pyridine reduction stereochemistry).
separation of cis and trans isomers of 3-methyl-2-substituted piperidines
This technical support guide is designed for the separation and characterization of 3-methyl-2-substituted piperidines. It adopts a "Support Center" persona, addressing specific "Tickets" (user problems) to provide actio...
Author: BenchChem Technical Support Team. Date: February 2026
This technical support guide is designed for the separation and characterization of 3-methyl-2-substituted piperidines. It adopts a "Support Center" persona, addressing specific "Tickets" (user problems) to provide actionable, high-level scientific resolutions.
Subject: Separation of cis and trans isomers of 3-methyl-2-substituted piperidines
Status: Active
Support Level: Tier 3 (Senior Application Scientist)
Introduction: The Stereochemical Challenge
You are likely dealing with a mixture of diastereomers (cis and trans) generated from a reduction (e.g., hydrogenation of a tetrahydropyridine) or a nucleophilic addition. The 2,3-substitution pattern creates a specific challenge:
C2 Position: Highly susceptible to epimerization due to the
-amino acidity.
C3 Position: The methyl group influences ring conformation (chair flips).
Conformational Flux: The stability of the cis vs. trans isomer is heavily dictated by the substituent on the Nitrogen (N-H vs. N-Boc/N-Benzyl).
This guide addresses the three most common failure points: Identification (NMR) , Separation (Chromatography) , and Stability (Epimerization).
Expert Insight: If your Nitrogen is protected with a bulky group (e.g., N-Boc , N-Cbz ), the "Trans = Diequatorial" rule may fail due to A(1,3) strain .[3] The bulky N-group forces the C2-substituent into an axial position to avoid steric clash.
Result: The trans isomer becomes diaxial (
drops to Hz), confusing it with the cis isomer.
Fix: Remove the protecting group (free base or salt) before NMR analysis to restore the predictable diequatorial preference.
"My C18 column shows a single broad peak, or the resolution is poor (Rs < 1.5). The peaks tail significantly."
Technical Resolution:
Piperidines are secondary amines with high pKa values (typically 9–11). They interact strongly with residual silanols on silica-based columns, causing tailing. You must suppress ionization or block silanols.
Method A: High pH Reverse Phase (Recommended)
Stationary Phase: C18 columns with hybrid particles resistant to high pH (e.g., Waters XBridge, Agilent Poroshell HPH).
Mobile Phase:
Solvent A: 10 mM Ammonium Bicarbonate (pH 10.0) or 0.1% Ammonium Hydroxide.
Solvent B: Acetonitrile.
Rationale: At pH 10, the piperidine is non-protonated (free base). This increases hydrophobicity (better retention) and eliminates cation-exchange interactions with silanols (sharper peaks).
Method B: Chiral Chromatography (The "Silver Bullet")
Even though cis and trans are diastereomers (technically separable on achiral phases), chiral columns often provide superior separation due to rigid "grooves" in the stationary phase that discriminate based on 3D shape.
Column:Chiralpak IG or Chiralpak IC (Immobilized Amylose/Cellulose).
Mode: Normal Phase (Hexane/EtOH/DEA) or SFC.
SFC Conditions (Green Chemistry):
Modifier: Methanol + 0.2% Diethylamine (DEA) or Isopropylamine (IPA).
Gradient: 5% to 40% Modifier in CO2.
Note: DEA is mandatory to suppress tailing.
Decision Matrix: Separation Strategy
Caption: Decision tree for selecting the optimal separation methodology based on scale and chemical properties.
Module 3: Stability & Epimerization (Ticket #403)
User Issue:
"I separated the isomers, but after concentrating the fractions, the other isomer reappeared. Is my compound unstable?"
Technical Resolution:
Yes, 2-substituted piperidines are prone to Thermodynamic Epimerization .[2] The C2 proton is acidic enough to be removed, or the ring can open/close via an imine intermediate, especially if trace acid/base is present during workup.
The Mechanism
Driver: The system seeks the lowest energy conformation.
Trans (Diequatorial): Generally more stable (approx. 2–3 kcal/mol) due to lack of 1,3-diaxial interactions.
Oxidation/Reduction: Formation of an imine (C=N) species allows the C2 center to scrambled.
Acid/Base: Protonation of the enamine tautomer.
Troubleshooting Protocol
Avoid Chloroform: Do not store free-base piperidines in CDCl3 for long periods. The trace HCl in chloroform accelerates epimerization. Use DMSO-d6 or Benzene-d6.
Workup: Keep fractions cold (
). Remove solvents immediately.
Salt Formation: Immediately convert the separated free base into a stable salt (e.g., HCl or Fumarate salt) to lock the stereochemistry.
Intentional Epimerization (The "Fix")
If you need the trans isomer but have mostly cis, you can force epimerization:
Dissolve mixture in Ethanol.
Add catalytic Sodium Ethoxide (NaOEt) or reflux with catalytic Acetic Acid.
The ratio will shift toward the thermodynamic product (usually trans-diequatorial).
Caption: Thermodynamic equilibration pathway converting the kinetic cis-isomer to the stable trans-isomer.
Module 4: Crystallization (The Scale-Up Solution)
For multi-gram scales, chromatography is expensive. Classical resolution via diastereomeric salt formation is the industry standard for piperidines.
Protocol: Tartaric Acid Resolution
Target: Separation of enantiomers or diastereomers.[5][6]
Reagent:L-Tartaric Acid or Di-benzoyl-L-tartaric acid (DBTA) .
Screening: Dissolve 100 mg of amine in MeOH or EtOH. Add 0.5 to 1.0 equivalents of DBTA.
Observation: Look for precipitation.
Analysis: Filter the solid (Salt) and the liquor (Mother Liquor). Neutralize a small aliquot of each and run HPLC.
Logic: One diastereomer usually forms a less soluble crystalline salt with the chiral acid, while the other remains in solution.
Reference: This method is widely validated for piperidine alkaloids and synthetic intermediates like Tofacitinib precursors.
References
Conformational Analysis & NMR
Stereochemistry of Piperidines. Eliel, E. L. et al. Journal of the American Chemical Society.
Source: (General reference for A-values and coupling constants).
Epimerization Mechanisms
Shen, Z. et al. "Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers."[7] ACS Catalysis, 2022.[7]
Source:
Resolution Methods
"Process for resolving racemic mixtures of piperidine derivatives."[5] Google Patents (Vertex Pharma).
Source:
Thermodynamic Stability
"Relative Stability of cis- and trans-Hydrindanones" (Analogous ring systems).[4] Molecules, 2013.
Technical Support Center: Purification of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
Welcome to the technical support center for the purification of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth t...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting strategies for the column chromatography purification of this N-heterocyclic compound. The presence of both a pyrazole and a piperidine moiety, along with multiple stereocenters, presents unique purification challenges that this guide aims to address.
I. Understanding the Molecule and Its Chromatographic Behavior
2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine is a moderately polar compound containing two basic nitrogen atoms. The piperidine nitrogen is a secondary amine, making it susceptible to strong interactions with the stationary phase, particularly the acidic silanol groups on standard silica gel[1]. These interactions can lead to common chromatographic issues such as peak tailing, poor resolution, and in some cases, irreversible adsorption to the column[1][2].
The molecule possesses two chiral centers, at the 2- and 3-positions of the piperidine ring, meaning it can exist as a mixture of diastereomers and enantiomers. The separation of these stereoisomers often requires specialized chromatographic techniques.
II. Troubleshooting Guide: From Method Development to Optimization
This section provides a systematic approach to developing and troubleshooting a purification method for 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine by column chromatography.
Initial Method Development Workflow
The following diagram outlines the general workflow for developing a purification method for the target molecule.
Caption: Workflow for chromatographic purification method development.
Problem: Poor Separation or Co-elution of Diastereomers
Symptom: Your Thin Layer Chromatography (TLC) or column fractions show overlapping spots or peaks, indicating that the diastereomers of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine are not being resolved.
Causality: Diastereomers can have very similar polarities, making their separation on standard stationary phases challenging[3][4].
Troubleshooting Steps:
Optimize the Mobile Phase:
Adjust Polarity: Fine-tune the solvent ratio in your mobile phase. For normal-phase chromatography on silica gel, a common starting point is a mixture of a non-polar solvent like hexane or cyclohexane and a polar solvent like ethyl acetate[5]. Gradually decrease the polarity to increase retention and potentially improve separation.
Introduce a Different Solvent: Sometimes, changing one of the solvents in the mobile phase can alter the selectivity. For instance, replacing ethyl acetate with dichloromethane (DCM) or an ether-based solvent might improve resolution.
Employ a Gradient Elution: A shallow solvent gradient can be more effective than an isocratic elution for separating closely eluting compounds[6].
Change the Stationary Phase:
If silica gel is not providing adequate separation, consider using a different stationary phase. Alumina can sometimes offer different selectivity for basic compounds[6].
For reverse-phase chromatography, a C18 column is a common choice, where a polar mobile phase (e.g., acetonitrile/water or methanol/water) is used[3][7].
Consider Temperature: In some HPLC applications, adjusting the column temperature can influence selectivity and improve the separation of diastereomers.
Problem: Significant Peak Tailing
Symptom: On your chromatogram, the peaks are asymmetrical with a "tail" extending from the back of the peak. This is also observed as streaking on a TLC plate.
Causality: Peak tailing for basic compounds like piperidines on silica gel is often due to strong, non-ideal interactions between the basic nitrogen of the piperidine and the acidic silanol groups on the silica surface[1].
Troubleshooting Steps:
Add a Basic Modifier to the Mobile Phase:
Triethylamine (TEA): Adding a small amount (0.1-1%) of triethylamine to your mobile phase can neutralize the acidic silanol groups, leading to more symmetrical peaks[1].
Ammonia in Methanol: A solution of ammonia in methanol can also be used as a modifier to reduce peak tailing[1].
Use a Different Stationary Phase:
Deactivated Silica: Using silica gel that has been end-capped or treated to reduce the number of free silanol groups can minimize tailing.
Alumina: Basic or neutral alumina can be a good alternative to silica for purifying basic compounds.
Modifier
Typical Concentration
Mechanism of Action
Triethylamine (TEA)
0.1 - 1% (v/v)
Neutralizes acidic silanol groups on silica gel
Ammonia (in Methanol)
~1-2% of a 7N solution
Acts as a stronger base to block silanol interactions
Formic or Acetic Acid
0.1% (v/v)
In reverse-phase, can improve peak shape by protonating the analyte
Table 1: Common Mobile Phase Modifiers for N-Heterocycles.
Problem: Irreversible Adsorption or Low Recovery
Symptom: The target compound does not elute from the column, or the recovered yield is significantly lower than expected.
Causality: The strong interaction between the basic piperidine nitrogen and the acidic silica gel can lead to irreversible binding of the compound to the stationary phase[1][2].
Troubleshooting Steps:
Test for Stability on Silica: Before running a column, spot your compound on a TLC plate and let it sit for a few hours. Then, elute the plate to see if any degradation or streaking has occurred[2].
Use a Less Acidic Stationary Phase: Consider using neutral alumina or a deactivated silica gel.
Increase Mobile Phase Polarity Drastically: If the compound is stuck on the column, you can try flushing with a very polar solvent system, such as 5-10% methanol in dichloromethane, potentially with a basic modifier, to recover it[1].
III. Frequently Asked Questions (FAQs)
Q1: What is a good starting solvent system for the TLC analysis of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine on silica gel?
A good starting point for TLC analysis would be a mixture of a non-polar and a moderately polar solvent. We recommend trying the following systems and adjusting the ratios to achieve an Rf value between 0.2 and 0.4 for your target compound:
Hexane:Ethyl Acetate (e.g., starting at 7:3 and adjusting)
Dichloromethane:Methanol (e.g., starting at 98:2 and increasing methanol content)[1]
Q2: How can I separate the enantiomers of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine?
Enantiomers have identical physical properties in a non-chiral environment, so they will not be separated by standard column chromatography[3]. To separate enantiomers, you will need to use a chiral separation technique:
Chiral High-Performance Liquid Chromatography (HPLC): This is the most common method. It involves using a chiral stationary phase (CSP)[8]. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often effective for separating a wide range of chiral compounds, including N-heterocycles[9]. The mobile phase for chiral HPLC is typically a mixture of a non-polar solvent like n-hexane and an alcohol like ethanol or isopropanol[9].
Diastereomeric Salt Formation: You can react your racemic mixture with a chiral acid to form diastereomeric salts. These salts can then be separated by standard column chromatography or crystallization, followed by the liberation of the individual enantiomers.
Caption: Options for the separation of enantiomers.
Q3: My compound appears as two peaks in reverse-phase HPLC, even though it should be a single diastereomer. What could be the cause?
This can sometimes occur with basic compounds like piperidines in reverse-phase HPLC[10]. The appearance of two peaks for a single compound can be due to:
Differential Ionization: At certain pH values, your compound may exist in both its protonated and free-base forms, which can have different retention times.
Interaction with the Stationary Phase: The free-base form may have a stronger interaction with residual silanol groups on the C18 stationary phase, leading to a second, often broader, peak.
To resolve this, try adding a modifier to your mobile phase to ensure the compound is in a single ionic state. Adding a small amount of an acid like trifluoroacetic acid (TFA) or formic acid (0.1%) will protonate the piperidine nitrogen and should result in a single, sharp peak[10].
Q4: How do I choose between normal-phase and reverse-phase chromatography for this purification?
The choice depends on the polarity of your compound and the impurities you are trying to remove.
Normal-Phase (e.g., Silica Gel): This is generally a good first choice for the purification of synthetic reaction mixtures where the impurities have significantly different polarities from the product[6]. It is often more cost-effective for large-scale purifications.
Reverse-Phase (e.g., C18): This is an excellent technique for separating compounds with small differences in hydrophobicity. It is also very useful for purifying highly polar compounds that are not well-retained on silica gel.
Q5: What is the best way to load my sample onto the column?
For optimal separation, it is crucial to load the sample in a narrow band at the top of the column.
Dry Loading: Dissolve your crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or methanol). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. This powder can then be carefully added to the top of the packed column. This technique is highly recommended for preventing band broadening.
Wet Loading: Dissolve your sample in the minimum amount of the initial mobile phase and carefully load it onto the top of the column. This method is quicker but can lead to poorer separation if too much or too strong a solvent is used.
IV. References
Al-Majid, A. M., Barakat, A., Al-Othman, Z. A., & El-Faham, A. (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. Molecules, 26(21), 6475. [Link]
ResearchGate. (2025, January 14). Piperidine derivatives - extra peak in pure compounds. Why and how to change it?[Link]
University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]
Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. [Link]
Supporting Information. (n.d.). Retrieved from [Link]
Royal Society of Chemistry. (2022, October 11). Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. [Link]
Veeprho Pharmaceuticals. (2025, August 25). Different Types of Stationary Phases in Liquid Chromatography. [Link]
Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]
International Journal of Pharmaceutical and Biological Science Archive. (2013, July 15). NEWER STATIONARY PHASES FOR REVERSE PHASE-LIQUID CHROMATOGRAPHIC ANALYSIS. [Link]
National Center for Biotechnology Information. (n.d.). A Modular, Efficient, and Stereoselective Synthesis of Substituted Piperidin-4-ols. Retrieved from [Link]
SIELC Technologies. (n.d.). Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column. [Link]
Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]
SIELC Technologies. (2018, February 16). Separation of Pyrazole on Newcrom R1 HPLC column. [Link]
ResearchGate. (2025, August 6). Asymmetric Synthesis of Substituted NH-Piperidines from Chiral Amines. [Link]
Scholars Research Library. (n.d.). Characterization and selection of stationary phase for Gas -Liquid Chromatography. Retrieved from [Link]
Universitat Autònoma de Barcelona. (n.d.). Preparation, separation and characterization of two pyrazolic regioisomers of high purity. [Link]
Wiley Online Library. (2006, May 8). Gas-chromatographic separation of stereoisomers of dipeptides. [Link]
IntechOpen. (2023, August 22). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. [Link]
The Royal Society of Chemistry. (n.d.). Separation of a diastereomeric diol pair using mechanical properties of crystals. Retrieved from [Link]
Pharma Group. (2025, June 1). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. [Link]
ScienceDirect. (2017, July 14). Thin–layer Chromatography (TLC). [Link]
LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]
Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]
Technical Support Center: Optimizing Reductive Alkylation for N-Ethyl Pyrazole Synthesis
Welcome to the technical support center for the synthesis of N-ethyl pyrazoles via reductive alkylation. This guide is designed for researchers, medicinal chemists, and process development scientists to provide in-depth,...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of N-ethyl pyrazoles via reductive alkylation. This guide is designed for researchers, medicinal chemists, and process development scientists to provide in-depth, field-proven insights into optimizing this crucial transformation. We will move beyond simple procedural lists to explore the underlying chemical principles, enabling you to troubleshoot effectively and adapt protocols to your specific needs.
Part 1: Core Principles & Frequently Asked Questions (FAQs)
This section addresses the fundamental concepts and common initial queries encountered when planning or executing a reductive alkylation for pyrazole ethylation.
The Mechanism: A Stepwise View
Reductive alkylation (often called reductive amination in this context) is a powerful method for forming C-N bonds. For the N-ethylation of a pyrazole, the process involves two key stages that occur sequentially in a single pot:
Iminium Ion Formation: The nucleophilic nitrogen of the pyrazole ring attacks the carbonyl carbon of acetaldehyde. Subsequent dehydration forms a reactive electrophilic intermediate known as an iminium ion. The rate of this step is highly pH-dependent.
In-Situ Reduction: A hydride-based reducing agent, added to the same reaction mixture, selectively reduces the iminium ion C=N double bond to furnish the final N-ethyl pyrazole product.
Below is a generalized workflow illustrating this transformation.
Caption: General mechanism for pyrazole N-ethylation via reductive alkylation.
Frequently Asked Questions (FAQs)
Q1: Why choose reductive alkylation over direct ethylation with an ethyl halide?
A1: While direct alkylation with agents like ethyl iodide or ethyl bromide is a classic method, it often suffers from several drawbacks.[1][2] Firstly, it frequently requires strong bases (e.g., NaH, K₂CO₃) and can lead to mixtures of N1 and N2 alkylated products on unsymmetrical pyrazoles.[3] Secondly, the ethyl halide is a potent alkylating agent that can react with other nucleophilic sites in complex molecules. Reductive alkylation, by contrast, proceeds under milder, often acidic, conditions and offers a different selectivity profile, primarily driven by the initial condensation step.[4] It also avoids the generation of halide waste salts.
Q2: Which reducing agent is best: NaBH(OAc)₃, NaBH₃CN, or NaBH₄?
A2: This is a critical decision that significantly impacts the reaction's success. The choice depends on the stability of your substrate and the desired reaction conditions.
Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is often the reagent of choice. It is a mild and selective reducing agent that is particularly effective at reducing iminium ions in the presence of aldehydes.[4][5] It does not readily reduce the starting acetaldehyde, minimizing the formation of ethanol as a byproduct. It performs optimally in non-protic solvents like dichloroethane (DCE) or tetrahydrofuran (THF), often with a small amount of acetic acid as a catalyst.[5][6]
Sodium Cyanoborohydride (NaBH₃CN): Like NaBH(OAc)₃, this reagent is selective for the iminium ion over the aldehyde, especially under mildly acidic conditions (pH 4-5).[4] However, a significant drawback is the generation of highly toxic cyanide byproducts, which requires careful quenching and waste disposal procedures.
Sodium Borohydride (NaBH₄): This is the most reactive and least selective of the three. It can readily reduce both the iminium ion and the starting acetaldehyde.[6] To achieve selectivity, the reaction often requires careful staging: allowing the imine to form completely before adding the NaBH₄.[6] Its high reactivity can be problematic, but it is inexpensive and effective in protic solvents like methanol or ethanol.
For a summary of their properties, see the table below.
A3: pH is a critical parameter because the two main steps of the reaction have opposing pH requirements.
Iminium Formation: The initial nucleophilic attack of the pyrazole on the acetaldehyde carbonyl is followed by a dehydration step. This dehydration is acid-catalyzed. If the pH is too high (too basic), the dehydration step is slow.
Nucleophilicity: If the pH is too low (too acidic), the pyrazole nitrogen becomes protonated, rendering it non-nucleophilic and preventing the initial attack on the aldehyde.
Therefore, a "sweet spot" of mildly acidic pH (typically 4-6) is required to balance the need for a free nucleophile with the acid-catalyzed dehydration. Using NaBH(OAc)₃ often generates acetic acid in situ, which helps maintain an appropriate pH.
Q4: My pyrazole is unsymmetrical. How can I control N1 vs. N2 ethylation?
A4: This is one of the most significant challenges in pyrazole chemistry.[3] While reductive alkylation is one of several methods, regioselectivity is governed by a complex interplay of steric and electronic factors.[3][7]
Steric Hindrance: The reaction will generally favor the less sterically hindered nitrogen atom. A bulky substituent at the 3- or 5-position of the pyrazole ring will direct the incoming acetaldehyde to the more accessible nitrogen.[3]
Electronic Effects: Electron-donating groups on the pyrazole ring can enhance the nucleophilicity of the adjacent nitrogen, while electron-withdrawing groups can decrease it.
Reaction Conditions: The choice of solvent and catalyst system can dramatically influence the N1/N2 ratio.[3] For reductive alkylation, the equilibrium of the initial iminium ion formation is key. If you are struggling to achieve selectivity, you may need to consider alternative N-alkylation methods that offer better regiocontrol, such as those employing specific bases or catalysts known to favor one isomer.[1][3]
Part 2: Troubleshooting Guide
Even with a well-designed protocol, experimental challenges can arise. This section provides a systematic, question-based approach to diagnosing and solving common problems.
Caption: Decision tree for troubleshooting low-yield reductive alkylation reactions.
Q5: My reaction has stalled or resulted in a very low yield. What should I investigate?
A5: A low yield is the most common issue and can stem from several sources.[7] Follow this diagnostic sequence:
Assess Reagent Quality:
Reducing Agent: Solid hydride reagents, especially NaBH(OAc)₃, are moisture-sensitive. Use a freshly opened bottle or a properly stored reagent. An inactive reducing agent is a frequent cause of failure.
Acetaldehyde: Acetaldehyde can polymerize to paraldehyde or metaldehyde upon storage. Use a freshly opened bottle or distill it immediately before use.
Starting Material: Ensure your pyrazole is pure and free of non-nucleophilic impurities.[7]
Evaluate Reaction Conditions:
Stoichiometry: A slight excess (1.2-1.5 equivalents) of both acetaldehyde and the reducing agent is often used to drive the reaction to completion.[7]
Solvent: Ensure you are using an anhydrous solvent, as water can decompose the reducing agent and hydrolyze the iminium intermediate.
Temperature: Most reductive aminations proceed well at room temperature. If the reaction is sluggish, gentle heating (40-50°C) may be beneficial, but be aware that this can also promote side reactions.
Analyze In-Process Controls (TLC/LC-MS):
If only starting material is observed: This points to a failure in the initial iminium ion formation. The conditions may not be acidic enough to promote dehydration. Consider adding a catalytic amount (5-10 mol%) of acetic acid.
If an intermediate is observed that doesn't convert: You are likely forming the iminium ion, but the reduction step is failing. This strongly suggests your reducing agent is inactive.
Q6: My LC-MS shows a mass corresponding to my product plus an ethyl group. What is happening?
A6: This suggests over-alkylation. While the pyrazole N-H is the primary site of reaction, if your molecule contains other nucleophilic sites (e.g., another amine, a thiol), they can also undergo reductive alkylation. If the pyrazole ring itself has a highly activated C-H bond, C-alkylation could be a rare possibility. To mitigate this, ensure you are not using a large excess of the aldehyde and reducing agent and consider running the reaction at a lower temperature to improve selectivity.
Q7: I am having difficulty purifying my N-ethyl pyrazole. Any tips?
A7: Pyrazoles are basic heterocycles, which can sometimes complicate purification.
Column Chromatography: Pyrazoles can streak or adhere irreversibly to acidic silica gel. To avoid this, deactivate the silica by pre-treating it with a solvent system containing a small amount of a volatile base, such as 1-2% triethylamine or ammonia in methanol, before loading your sample.[8]
Acid-Base Extraction: A useful technique for separating your basic product from neutral organic impurities. Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate) and extract with dilute aqueous acid (e.g., 1M HCl). The protonated pyrazole will move to the aqueous layer. Then, basify the aqueous layer with a base (e.g., NaOH or NaHCO₃) and back-extract the neutral product into a fresh portion of organic solvent.[9]
Recrystallization: If your product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can be a highly effective method for achieving high purity.[8]
Part 3: Experimental Protocol
This section provides a reliable starting protocol for the N-ethylation of a generic pyrazole using sodium triacetoxyborohydride.
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Ethyl acetate and Hexanes for chromatography
Procedure:
Setup: To a flame-dried or oven-dried round-bottom flask equipped with a magnetic stir bar, add 1H-pyrazole (1.0 eq).
Dissolution: Add anhydrous 1,2-dichloroethane (DCE) to achieve a concentration of approximately 0.1-0.2 M with respect to the pyrazole. Stir until all solids are dissolved.
Aldehyde Addition: Add acetaldehyde (1.5 eq) dropwise to the stirred solution at room temperature.
Iminium Formation: Allow the mixture to stir at room temperature for 20-30 minutes. (If your pyrazole is a poor nucleophile, you may add catalytic acetic acid at this stage).
Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 5-10 minutes. The addition may be slightly exothermic.
Reaction Monitoring: Stir the reaction at room temperature for 4-12 hours. Monitor the consumption of the starting material by TLC or LC-MS.[3] The reaction is complete when the starting pyrazole is no longer visible.
Workup - Quenching: Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases. Stir vigorously for 15-20 minutes.
Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with ethyl acetate.
Workup - Washing & Drying: Combine the organic extracts and wash them sequentially with water and then brine. Dry the combined organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[3]
Purification: Purify the crude residue by flash column chromatography on silica gel (pre-treated with 1% Et₃N in the eluent) using an appropriate gradient of ethyl acetate in hexanes to afford the pure N-ethyl pyrazole.[3][8]
References
BenchChem Technical Support Team. (2025).
Various Authors. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column?
BenchChem Technical Support Team. (2025).
Kennepohl, D. et al. (2022).
Google Patents. (2011). Method for purifying pyrazoles.
Schmalz, G. (2017). Reductive Amination, and How It Works. Master Organic Chemistry.
Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrazole.
Technical Support Center: Efficient Removal of Metal Catalyst Residues from Piperidine Intermediates
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing the critical challenge of removing residual metal catalysts from piperidine intermedi...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing the critical challenge of removing residual metal catalysts from piperidine intermediates. In pharmaceutical synthesis, the use of palladium (Pd), ruthenium (Ru), rhodium (Rh), and other transition metals is widespread, particularly in cross-coupling and hydrogenation reactions vital for constructing the piperidine core.
However, residual traces of these metals in active pharmaceutical ingredients (APIs) are strictly regulated due to their potential toxicity.[1][2][3][4][5] Achieving the low parts-per-million (ppm) levels mandated by guidelines such as the ICH Q3D requires robust, scalable, and validated purification strategies.[1][2][3][4][5] This document provides in-depth, practical guidance in a question-and-answer format to troubleshoot and optimize your metal removal processes.
Troubleshooting Guide
High metal content in your intermediate can derail a project, leading to batch rejection and costly delays. This section addresses specific problems you might encounter during your experiments.
Initial Diagnosis: High Metal Content Detected
The first step after detecting high residual metal is a systematic evaluation of the problem. The flowchart below outlines a decision-making process to guide your troubleshooting efforts.
Caption: Troubleshooting decision tree for high metal catalyst residues.
Troubleshooting Q&A
Question: My post-reaction ICP-MS analysis shows palladium levels at 150 ppm, but my piperidine intermediate is pure by NMR. What is the most direct first step?
Answer: The first and most direct step is to review your filtration procedure. Often, a significant portion of the palladium catalyst (especially Pd/C) is heterogeneous and can be removed by simple filtration. If you are already filtering, consider these points:
Filter Aid: Are you using a filter aid like Celite? A pad of Celite on your filter paper can trap fine catalyst particles that might otherwise pass through.[6]
Filter Porosity: Ensure the filter paper's porosity is fine enough to retain the catalyst particles.
Complete Transfer: Ensure all reaction solids are transferred to the filter. Rinsing the reaction flask with fresh solvent and passing it through the filter is crucial.
If simple filtration is insufficient, it suggests the palladium is in a soluble, homogeneous form. In this case, introducing a dedicated metal removal step like treatment with activated carbon or a metal scavenger is the logical next action.[7][8]
Question: I used a silica-thiol scavenger to remove ruthenium from my reaction, but the metal levels only dropped from 200 ppm to 50 ppm. Why wasn't it more effective?
Answer: This is a common issue. The effectiveness of a metal scavenger depends on several factors beyond simply adding it to the mixture. Here’s the causality:
Competition and Chelation: Your piperidine intermediate itself is a nitrogen-containing heterocycle, which can act as a ligand and coordinate to the ruthenium center. This competition can hinder the scavenger's ability to bind the metal.[9]
Scavenger-Metal Mismatch: While thiol-based scavengers are excellent for palladium, other functionalities may be more effective for ruthenium. Isocyanide-based scavengers, for instance, have shown very high efficacy for Ru removal.[10] A screening of different types of scavengers is often necessary.
Insufficient Equivalents or Time: The kinetics of scavenging can be slow. You may need to increase the equivalents of the scavenger, elevate the temperature (if your product is stable), or increase the stirring time. A typical starting point is overnight stirring at room temperature.[11]
Solvent Effects: The polarity of the solvent can influence the scavenger's performance. It's best to perform the scavenging in a solvent where both your compound and the catalyst residues are fully dissolved.
Question: My attempts to remove palladium with activated carbon led to a significant loss of my piperidine product. How can I prevent this?
Answer: This indicates that your product is adsorbing to the activated carbon along with the metal catalyst. This is a well-known trade-off. Here is how to mitigate it:
Optimize Carbon Loading: Do not use an excessive amount of activated carbon. Start with a low loading (e.g., 5 wt% relative to your product) and increase it incrementally only if metal removal is insufficient.
Choose the Right Carbon: Activated carbons have different properties (surface area, pore size, pH). Some grades are less likely to adsorb organic molecules.[12][13] It may be worth screening a few different types.
Minimize Contact Time: A shorter treatment time can sometimes be sufficient for metal removal without causing significant product loss. Monitor both metal levels and product concentration over time (e.g., at 1h, 4h, 12h) to find the optimal window.
Thorough Rinsing: After filtering off the carbon, wash the filter cake thoroughly with fresh solvent to recover adsorbed product.
Frequently Asked Questions (FAQs)
This section covers broader concepts and provides foundational knowledge for designing your metal removal strategy.
Question: What are the primary methods for removing metal catalyst residues, and how do they compare?
Answer: There are four main strategies, each with distinct advantages and disadvantages. The choice depends on the specific metal, the scale of the reaction, cost considerations, and the nature of your piperidine intermediate.
Method
Mechanism
Pros
Cons
Best For
Metal Scavengers
Chelation: Functionalized silica or polymers bind selectively to the metal.[11][14]
High selectivity, high efficiency (<5 ppm often achievable), works for homogeneous catalysts.
Higher cost, requires screening for optimal scavenger type.
Final polishing steps to meet stringent API specifications.
Activated Carbon
Adsorption: Metal species adsorb onto the high-surface-area carbon matrix.[7][12]
Low cost, effective for a broad range of metals (e.g., Pd, Pt, Ru), simple filtration removal.
Non-selective (can adsorb product), may require optimization of loading and contact time.
Large-scale processes where cost is a major factor and some product loss is acceptable.
Crystallization
Purging: The metal impurity remains in the soluble mother liquor while the pure product crystallizes.[15][16]
Potentially very low cost, combines purification and metal removal in one step.
Not always effective if the metal co-crystallizes or is strongly chelated by the product.[7]
Intermediates that are crystalline solids and have a suitable solvent system for recrystallization.
Extraction
Partitioning: Using an aqueous wash (often with a chelating agent like EDTA) to pull the metal salt into the aqueous phase.[17][18]
Simple, inexpensive, and can be effective for removing metal salts.
Generally ineffective for zero-valent or colloidal metal species, can be labor-intensive.
Removing residual metal salts after an oxidative workup or for water-soluble catalysts.
Question: How do metal scavengers work, and how do I choose the right one?
Answer: Metal scavengers are solid supports (typically silica gel or a polymer resin) functionalized with ligands that have a high affinity for transition metals. The basic mechanism involves the scavenger's ligand displacing a ligand on the metal complex or directly binding to the metal center, thus immobilizing the metal on the solid support, which is then easily removed by filtration.
Caption: Mechanism of a thiol-based metal scavenger.
Choosing the right scavenger is critical and often requires empirical screening. Here’s a general guide based on the target metal:
Palladium (Pd): Thiol (-SH) and amine (-NH2) functionalized silicas are very effective. Thiourea-based scavengers also work well.
Ruthenium (Ru): Isocyanide (-NC) based scavengers are often superior.[10] Strong cation exchange resins (like SCX-2) can also be effective for certain Ru complexes.[9]
Rhodium (Rh): Thiol and amine scavengers are good starting points. Specialized phosphine-based scavengers can also be employed.
Question: What are the regulatory limits for metal residues that I need to target?
Answer: The primary regulatory guidance comes from the International Council for Harmonisation (ICH) Q3D Guideline for Elemental Impurities .[1][2][3] Metals are classified based on their toxicity and the likelihood of their presence in a drug product.
The catalysts most relevant to piperidine synthesis (Pd, Pt, Rh, Ru) fall into Class 2B , meaning they are generally considered a risk only when intentionally added to the process. The permitted daily exposure (PDE) limits are used to calculate an acceptable concentration limit in the final API, which is typically in the low ppm range. For example, the oral PDE for palladium is 100 µ g/day , which often translates to a concentration limit of ≤ 10 ppm in the final drug substance. It is crucial to consult the latest ICH Q3D guidelines and perform a risk assessment for your specific product and process.[1][4]
Experimental Protocols
Protocol 1: General Procedure for Metal Scavenging
This protocol provides a robust starting point for screening and implementing metal scavengers.
Dissolve the Crude Intermediate: Dissolve your crude piperidine intermediate in an appropriate organic solvent (e.g., DCM, THF, EtOAc) to a concentration of ~50-100 mg/mL. Ensure the material is fully dissolved.
Add the Scavenger: Add the selected metal scavenger (e.g., silica-thiol for Pd). A good starting point is 5-10 equivalents relative to the initial metal catalyst loading.
Stir the Mixture: Stir the suspension at room temperature. For an initial screen, a 16-24 hour (overnight) stir time is recommended. For optimization, you can test shorter times (e.g., 2-4 hours) and elevated temperatures (e.g., 40-50 °C), product stability permitting.
Filter to Remove Scavenger: Filter the mixture through a pad of Celite or a fritted funnel to remove the solid-supported scavenger.
Wash and Concentrate: Wash the filter cake with 2-3 portions of fresh solvent to ensure complete recovery of your product. Combine the filtrate and washings.
Analyze: Remove the solvent under reduced pressure and submit a sample of the resulting material for quantitative metal analysis by ICP-MS or ICP-OES.[19][20]
Protocol 2: Palladium Removal Using Activated Carbon
This protocol is a cost-effective method suitable for larger scale operations.
Prepare the Solution: Dissolve the crude product containing the palladium catalyst in a suitable solvent (e.g., THF, Toluene, Ethyl Acetate).
Add Activated Carbon: Add powdered activated carbon (a typical starting point is 10 wt% relative to the crude product weight).
Stir and Heat: Stir the slurry. Heating to 40-60 °C can improve the rate and efficiency of adsorption.[7] A contact time of 2-12 hours is typical.
Filter: Filter the hot mixture through a generous pad of Celite to remove the activated carbon. Caution: Ensure the filtration is performed carefully, as fine carbon particles can be difficult to remove.
Rinse and Concentrate: Rinse the filter cake thoroughly with the solvent and combine the filtrates. Concentrate the solution to yield the product with reduced palladium content.[21]
References
ICH. (2019). Guideline for Elemental Impurities Q3D(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
Intertek. ICH Q3D Guideline For Elemental Impurities Testing & Risk Assessment. Intertek. [Link]
ICH. (2022). Guideline for Elemental Impurities Q3D(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
West Pharmaceutical Services. ICH Q3D Elemental Impurities – What are the Requirements?. West Pharmaceutical Services. [Link]
Quercus Lab. (2021). Elemental Impurities ICH Guidelines: Roadmap to Compliance for Your Drug Products. Quercus Lab. [Link]
Johnson Matthey. (2022). A risk mitigation approach to detecting and quantifying metals in APIs. Johnson Matthey. [Link]
Apeiron Synthesis. Apeiron's Metal Scavenging Solutions. Apeiron Synthesis. [Link]
Garrett, C. E., et al. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development, ACS Publications. [Link]
Osaka Gas Chemicals Co., Ltd. Removal of palladium (Pd) catalysts. Osaka Gas Chemicals. [Link]
Shao, P., et al. (2023). Selective capture of palladium from acid wastewater by thiazole-modified activated carbon: Performance and mechanism. Environmental Research, PubMed. [Link]
Osaka Gas Chemicals Co., Ltd. Selective adsorption and removal of Palladium (Pd). Osaka Gas Chemicals. [Link]
Al-Absi, M. A., et al. (2022). Separation and Recovery of Platinum and Palladium from Spent Petrochemical Catalysts Using Activated Carbon, Analysis of Two Kin. SciSpace. [Link]
Google Patents. KR101665406B1 - Use of metal scavengers for removal of ruthenium residues.
Biotage. New Applications of Ruthenium Scavenging. Biotage. [Link]
ResearchGate. (2015). How can i remove palladium Pd catalyst easily?. ResearchGate. [Link]
Steudle, L. M., et al. (2021). Supercritical CO2 Extraction of Palladium Oxide from an Aluminosilicate-Supported Catalyst Enhanced by a Combination of Complexing Polymers and Piperidine. MDPI. [Link]
ResearchGate. Ruthenium Removal Using Silica-Supported Aromatic Isocyanides. ResearchGate. [Link]
Zhang, Z., et al. (2017). Enhancing Metal Separations by Liquid–Liquid Extraction Using Polar Solvents. NIH National Center for Biotechnology Information. [Link]
Koch Modular. Liquid-Liquid Extraction Equipment and Chemical Separation Solutions. Koch Modular. [Link]
YesProto. (2025). What Is Metal Crystallization? Learn More. YesProto. [Link]
Maiyam Group. (2025). Crystallization Method Step by Step: The Ultimate Guide (2026). Maiyam Group. [Link]
American Pharmaceutical Review. (2015). Enhancing Efficiency of Trace Metals Analysis using a Validated Generic ICP-OES Method. American Pharmaceutical Review. [Link]
Biotage. (2023). How to Remove Palladium in three easy steps. Biotage. [Link]
MDPI. (2023). Recovery of Homogeneous Platinoid Catalysts from Pharmaceutical Media: Review on the Existing Treatments and the Perspectives of Membrane Processes. MDPI. [Link]
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solubility issues of pyrazole-piperidine salts in organic solvents
Technical Support Center: Pyrazole-Piperidine Salts A Foreword from Your Senior Application Scientist Welcome, colleagues. In the landscape of drug discovery and development, pyrazole-piperidine scaffolds are workhorse s...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Pyrazole-Piperidine Salts
A Foreword from Your Senior Application Scientist
Welcome, colleagues. In the landscape of drug discovery and development, pyrazole-piperidine scaffolds are workhorse structures, valued for their versatile biological activities. However, their journey from flask to formulation is often complicated by a critical physicochemical property: solubility. As salts, their behavior in organic solvents can be unpredictable, leading to challenges in synthesis, purification, reaction workups, and formulation.
This guide is designed to be a practical resource, born from both fundamental chemical principles and extensive field experience. We will move beyond simple solvent lists to explore the why behind solubility issues. My goal is to equip you with a logical framework to diagnose problems, implement effective solutions, and ultimately, accelerate your research. Let's approach these challenges not as roadblocks, but as solvable chemical puzzles.
Part 1: Troubleshooting Guide
This section addresses acute, in-experiment problems. Find the question that best matches your current situation to see potential causes and step-by-step solutions.
Scenario 1: Unexpected Precipitation or "Crashing Out"
Q: I was concentrating my reaction mixture, which contains a pyrazole-piperidine HCl salt in dichloromethane (DCM), and the product suddenly crashed out as an unmanageable solid. What happened and how can I fix it?
A: This is a classic case of exceeding the compound's solubility limit in a solvent system that is changing.
The "Why": Dichloromethane is a non-polar aprotic solvent. While it can dissolve many organic molecules, it is generally a poor solvent for salts. Your pyrazole-piperidine salt likely had some initial solubility, perhaps aided by co-solvents or a low concentration. As you removed the solvent, the concentration of the salt increased dramatically, quickly surpassing its saturation point and causing it to precipitate. The rapid nature of this process often leads to the formation of amorphous material or very fine particles, which can be difficult to handle.
Attempt Re-dissolution: Add a small amount of a polar, protic co-solvent like methanol or ethanol dropwise while stirring vigorously.[1][2] These solvents are better at solvating ions and may bring your salt back into solution.[1][2]
Apply Gentle Heat: Warming the mixture slightly can increase solubility, but be cautious of potential degradation.[1][3]
If Re-dissolution Fails: If the solid does not redissolve, you may need to change your workup strategy. Consider filtering the solid, washing it with a solvent in which it is known to be insoluble (like diethyl ether or hexane) to remove non-polar impurities, and then re-evaluating your purification from the solid state.
Long-Term Strategy: For future batches, consider switching to a more polar solvent system for your reaction or workup if the chemistry allows. Alternatively, instead of concentrating to dryness, consider a solvent swap or an anti-solvent precipitation.
Scenario 2: Low Recovery After Crystallization
Q: I'm trying to crystallize my pyrazole-piperidine mesylate salt from isopropanol (IPA), but my recovery is extremely low. Where is my product going?
A: This indicates that your salt is too soluble in the chosen crystallization solvent, even at lower temperatures. The goal of crystallization is to find a solvent where the compound is soluble at high temperatures but sparingly soluble at low temperatures.[1]
The "Why": Isopropanol is a polar protic solvent and can be quite effective at solvating salts. If the solubility curve of your compound in IPA is relatively flat—meaning there isn't a large difference in solubility between hot and cold conditions—you will inevitably leave a significant amount of product in the mother liquor upon cooling.
Troubleshooting Workflow Diagram:
Caption: Decision workflow for troubleshooting low crystallization yield.
Re-dissolve: Heat your current IPA mixture to dissolve all the salt.
Select an Anti-Solvent: Choose a miscible, less polar solvent in which your salt has very low solubility. Common choices include heptane, toluene, or methyl tert-butyl ether (MTBE).
Perform Titration: While the IPA solution is hot, slowly add the anti-solvent dropwise until you observe persistent cloudiness (turbidity). This indicates you are near the saturation point.
Clarify and Cool: Add a few drops of hot IPA to re-dissolve the turbidity, creating a clear, saturated solution.
Induce Crystallization: Allow the mixture to cool slowly to room temperature, then further cool in an ice bath to maximize precipitation.
Isolate and Dry: Collect the crystals by filtration and wash with a small amount of the IPA/anti-solvent mixture.
Part 2: Frequently Asked Questions (FAQs)
This section covers broader conceptual questions to build your foundational knowledge.
Q1: What are the primary factors that control the solubility of my pyrazole-piperidine salt in an organic solvent?
A: The solubility of a salt in an organic medium is a delicate balance of several competing energetic factors.[4] Think of it as a three-part thermodynamic cycle:
Lattice Energy (Solute-Solute): This is the energy required to break apart the ionic crystal lattice of your salt.[4] Salts with very strong, stable crystal structures (often indicated by a high melting point) have high lattice energies and tend to be less soluble.
Solvation Energy (Solute-Solvent): This is the energy released when solvent molecules arrange themselves around the individual cation and anion.[5] Polar solvents are better at stabilizing these ions, leading to higher solvation energy and greater solubility.
Cavitation Energy (Solvent-Solvent): This is the energy needed to create a "hole" or cavity in the solvent for the solute to occupy.[6]
A salt will dissolve if the energy released during solvation is sufficient to overcome the lattice energy and cavitation energy.[4] Key practical factors include:
Solvent Polarity: This is the most critical factor. Polar protic solvents (like methanol, ethanol) can hydrogen bond with anions and solvate both ions effectively. Polar aprotic solvents (like DMSO, DMF, acetonitrile) are also good due to their large dipole moments but are less effective at solvating anions.[2][7] Non-polar solvents (like hexane, toluene) are generally very poor solvents for salts.[8]
The Counter-ion (Salt Form): The choice of acid used to form the salt has a profound impact.[9][10] Large, bulky, or "soft" counter-ions (e.g., tosylate, besylate) can disrupt the crystal lattice and often increase solubility in less polar organic solvents compared to small, "hard" ions like chloride.[11]
Temperature: For most salts, solubility in organic solvents increases with temperature.[3][12][13] This provides the energy needed to overcome the lattice energy.
Molecular Structure: The substituents on your pyrazole and piperidine rings determine the overall polarity and hydrogen bonding capability of the molecule itself, influencing how it interacts with the solvent.[1]
Q2: How do I systematically screen for a suitable solvent for my pyrazole-piperidine salt?
A: A systematic, small-scale approach is far more efficient than random guessing. A tiered screening process allows you to quickly eliminate poor candidates and focus on promising systems.
Protocol: Small-Scale Solubility Screen
Preparation: Dispense a small, known amount (e.g., 10 mg) of your salt into several small vials.
Solvent Selection: Choose a diverse set of solvents covering a range of polarities. See the table below for suggestions.
Initial Screen (Room Temperature):
Add a fixed volume of the first solvent (e.g., 0.1 mL) to the corresponding vial.
Vortex or agitate for 1-2 minutes. Observe if the solid dissolves.
If it dissolves, the compound is "Very Soluble" (>100 mg/mL).
If it doesn't, continue adding the solvent in 0.1 mL increments up to a total of 1.0 mL, vortexing after each addition. This allows you to estimate solubility ranges (e.g., soluble at 0.5 mL = ~20 mg/mL).
Elevated Temperature Screen: For solvents where the compound was poorly soluble at room temperature, gently heat the vial (e.g., to 50-60 °C) and observe for dissolution. A significant increase in solubility upon heating indicates a good candidate for cooling crystallization.[1]
Documentation: Record your observations meticulously in a table.
Data Presentation: Solvent Selection Guide
Solvent Class
Example Solvents
Polarity Index
Typical Behavior with Salts
Polar Protic
Methanol, Ethanol, Isopropanol (IPA)
5.1 - 6.6
Often high solubility; good for re-dissolving, may require an anti-solvent for crystallization.
Polar Aprotic
Acetonitrile (ACN), Acetone, DMSO, DMF
5.8 - 7.2
Variable solubility; can be excellent crystallization solvents. ACN is a common choice.[1]
Ethers
Tetrahydrofuran (THF), 2-MeTHF
4.0 - 4.2
Generally lower solubility; often used as anti-solvents or part of a binary system.
Esters
Ethyl Acetate (EtOAc), Isopropyl Acetate
4.4
Lower solubility; good for slurries, washes, or as an anti-solvent.
Aromatics
Toluene
2.4
Very low solubility; typically used as an anti-solvent.[1]
Alkanes
Heptane, Hexane
0.1
Insoluble; used as anti-solvents or for washing non-polar impurities.[8]
Q3: My compound is an oil even though it's a salt. How can I get it to solidify or crystallize?
A: "Oiling out" is a common problem where a compound separates from solution as a liquid phase rather than a solid crystalline phase. This often happens when the compound's melting point is lower than the temperature of the experiment or when supersaturation is too high.
The "Why": The molecules have enough energy to come out of solution but not enough directional attraction to arrange themselves into an ordered crystal lattice. This can be caused by impurities, a very high concentration, or rapid cooling.
Troubleshooting Strategies:
Reduce Temperature: If possible, lower the temperature of your process significantly.
Solvent Titration: Add a non-polar anti-solvent very slowly to your solution. The goal is to gently nudge the compound out of solution rather than shocking it out.
Increase Solvent Volume: Dilute the solution significantly with the primary solvent. This reduces the concentration and can sometimes favor crystal formation over oiling.
Seed the Solution: If you have a small amount of solid material from a previous batch, add a tiny crystal (a "seed") to the solution. This provides a template for crystal growth.
Scratch the Flask: Use a glass rod to scratch the inside of the flask below the solvent level. The microscopic imperfections in the glass can serve as nucleation points for crystallization.
Solvent Swap: If you are in a solvent like DCM or EtOAc, try removing it under vacuum and replacing it with a solvent like MTBE or heptane, which may encourage solidification.
References
Vertex AI Search. (2022).
BenchChem. (2025).
ACS Publications. (2022).
Solubility of Things. Piperidine | Solubility of Things.
ACS Publications. (2022).
PubMed. (2012). Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs.
RSC Publishing. API ionic liquids: probing the effect of counterion structure on physical form and lipid solubility.
ResearchGate. (2025). Thermodynamic Modeling of the Solubility of Salts in Mixed Aqueous−Organic Solvents.
BenchChem. (2025).
BenchChem. (2025).
BenchChem. (2025).
AP Chemistry. (2026). 9.6 Free Energy of Dissolution.
ResearchGate. (2025). Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs | Request PDF.
Blog. (2025). What are the factors influencing the solubility of lead salts in organic solvents?.
SciSpace. (n.d.). Modern aspects of thermodynamics and structure of nonaqueous solutions.
WebAssign. (2016). Thermodynamics of Salt Dissolution.
Cayman Chemical. (n.d.). Solubility Factors When Choosing a Solvent | News & Announcements.
Technical Support Center: Minimizing Side Reactions During Piperidine Nitrogen Deprotection
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of deprotecting piperidine nitrogen protecting groups.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of deprotecting piperidine nitrogen protecting groups. Our focus is to provide in-depth, field-proven insights and troubleshooting strategies to minimize common side reactions, ensuring the integrity and purity of your target molecules.
Introduction: The Critical Role of Clean Deprotection
The piperidine moiety is a prevalent scaffold in a vast array of pharmaceuticals and biologically active compounds. During multi-step syntheses, the piperidine nitrogen is often protected to prevent unwanted reactivity. The subsequent deprotection step, while seemingly straightforward, is a critical juncture where the success of a synthetic route is often determined. Inefficient or harsh deprotection conditions can lead to a host of side reactions, complicating purification and compromising yield and purity.
This guide provides a structured approach to understanding, identifying, and mitigating these side reactions. We will delve into the mechanistic underpinnings of common issues and offer validated protocols to overcome them.
Q: I'm observing significant impurities with a mass corresponding to my peptide minus water, as well as piperidide adducts, especially in sequences containing Asp-Gly or Asp-Ser. What is happening and how can I prevent it?
A: This is a classic case of aspartimide formation, a notorious base-catalyzed side reaction in Fmoc-based Solid Phase Peptide Synthesis (SPPS). [1][2]
Causality: The basic conditions required for Fmoc group removal by piperidine can trigger an intramolecular cyclization. The backbone amide nitrogen attacks the side-chain ester of an adjacent aspartic acid residue, forming a five-membered succinimide ring (aspartimide).[3] This intermediate can then undergo nucleophilic attack by piperidine, leading to the formation of piperidide adducts, or hydrolysis to a mixture of α- and β-peptides.[1][3] This side reaction is particularly prevalent in sterically unhindered sequences like Asp-Gly.[2][3]
Troubleshooting & Mitigation Strategies:
Use of Additives: The addition of an acidic additive to the piperidine deprotection solution can significantly suppress aspartimide formation.[1][2] 1-Hydroxybenzotriazole (HOBt) is a commonly used and effective additive.[1][2][4]
Alternative Bases: Employing a less nucleophilic or weaker base can be advantageous. Piperazine, in combination with HOBt, has been shown to cause less aspartimide formation compared to piperidine.[4][5] 4-Methylpiperidine can also sometimes lead to higher yields of the desired product.[6]
Backbone Protection: For particularly sensitive sequences, protecting the backbone amide nitrogen of the residue following the aspartic acid can completely prevent this side reaction.[2][4] N-(2-hydroxy-4-methoxybenzyl) (Hmb) is an effective backbone protecting group for this purpose.[2][4]
Sterically Hindered Side-Chain Protection: Utilizing bulky protecting groups on the aspartic acid side chain, such as 3-methylpent-3-yl (OMpe), can sterically hinder the intramolecular cyclization.[2]
Workflow for Minimizing Aspartimide Formation
Caption: Decision workflow for addressing aspartimide formation.
Issue 2: Racemization/Epimerization
Q: My final product shows a diastereomeric impurity. Could the piperidine deprotection step be causing racemization?
A: Yes, while racemization is more commonly associated with the coupling step, prolonged or harsh exposure to the basic conditions of piperidine deprotection can lead to epimerization, particularly at the C-terminal amino acid attached to the resin. [7]
Causality: The basic nature of piperidine can facilitate the abstraction of the α-proton of an amino acid residue. This can lead to the formation of a planar enolate intermediate, which upon reprotonation can result in a mixture of stereoisomers. This is a greater risk for residues with electron-withdrawing side chains or those adjacent to activating groups.
Troubleshooting & Mitigation Strategies:
Minimize Deprotection Time: Use the shortest effective deprotection time. Monitor the reaction progress using a qualitative test like the Kaiser test to ensure complete Fmoc removal without unnecessary exposure to the base.[8]
Temperature Control: Perform the deprotection at ambient temperature. Elevated temperatures can accelerate the rate of epimerization.[7]
Alternative Bases: For sensitive C-terminal residues, consider using a less basic deprotection reagent. Piperazine with HOBt has been shown to cause significantly less racemization of C-terminal cysteine compared to piperidine.[4]
Choice of Resin: For syntheses where C-terminal epimerization is a major concern, using a 2-chlorotrityl chloride resin can be beneficial as the steric bulk can help protect the C-terminal residue.[1]
Quantitative Comparison of Deprotection Reagents on C-Terminal Cysteine Racemization
Issue 3: Michael Addition to Electrophilic Moieties
Q: I'm working with a molecule containing a maleimide group for conjugation. After piperidine treatment, the maleimide is unreactive towards thiols. What is the likely cause?
A: Piperidine, being a nucleophilic secondary amine, can undergo an aza-Michael addition to electron-deficient double bonds, such as those in maleimides. [6]
Causality: The lone pair of electrons on the piperidine nitrogen acts as a nucleophile, attacking the electrophilic β-carbon of the maleimide double bond. This forms a stable piperidine-succinimide adduct, rendering the maleimide incapable of reacting with its intended thiol partner.[6]
Troubleshooting & Mitigation Strategies:
Strategic Synthesis Planning: The most robust solution is to introduce the maleimide-containing moiety after the final piperidine deprotection step.[6] The fully deprotected molecule should be cleaved from the resin and purified before conjugation in solution.
Orthogonal Protecting Groups: If the maleimide must be present during the synthesis, protect the piperidine nitrogen with a group that can be removed under conditions that do not affect the maleimide. For example, using a Boc-protected piperidine and removing it with acid at the end of the synthesis. This requires careful planning of an orthogonal protection strategy.[9][10]
Complete Synthesis: Synthesize the peptide or molecule on the solid support using standard Fmoc chemistry with piperidine deprotection.
Final Deprotection: Perform the final N-terminal Fmoc deprotection using 20% piperidine in DMF.
Cleavage and Purification: Cleave the molecule from the resin and purify it using standard procedures (e.g., HPLC).
Conjugation: Dissolve the purified molecule in a suitable buffer (e.g., phosphate buffer, pH 7.0-7.5).
Maleimide Addition: Add the activated maleimide-containing linker to the solution and stir at room temperature.
Monitoring: Monitor the reaction progress by LC-MS until completion.
Final Purification: Purify the final conjugate to remove any unreacted starting materials.
Issue 4: N-Alkylation by Dibenzofulvene (DBF)
Q: I'm observing a significant side product with a mass increase of +166 Da, corresponding to the addition of a dibenzofulvene moiety to my deprotected amine. How can this be avoided?
A: This side reaction occurs when the dibenzofulvene (DBF) by-product of Fmoc deprotection is not efficiently scavenged by piperidine and instead reacts with the newly liberated primary amine of your molecule. [11]
Causality: The Fmoc deprotection proceeds via a β-elimination mechanism, releasing the highly reactive and electrophilic DBF.[12][13] While piperidine is an efficient scavenger, under certain conditions (e.g., poor resin swelling, steric hindrance, or insufficient piperidine concentration), the DBF can be trapped by the deprotected N-terminus of the peptide, leading to chain termination.[14]
Troubleshooting & Mitigation Strategies:
Ensure Adequate Piperidine Concentration: Use a standard deprotection solution of 20% piperidine in a suitable solvent like DMF.[8] This ensures a sufficient excess of the scavenging amine.
Optimize Reaction Conditions: Ensure proper swelling of the solid support to allow for efficient diffusion of the reagents.[6]
Two-Stage Deprotection: For difficult sequences, a two-stage deprotection can be beneficial. A short initial treatment removes the bulk of the Fmoc groups, and the solution is drained. A second, longer treatment with fresh piperidine solution ensures complete deprotection and efficient scavenging of any remaining DBF.[15]
Use of DBU with a Scavenger: In cases of very difficult deprotections, a stronger, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can be used. However, DBU does not scavenge DBF, so a small amount of piperidine must be included in the DBU solution to act as a scavenger.[14][15]
Mechanism of Fmoc Deprotection and DBF Scavenging
Caption: Fmoc deprotection pathway and the fate of the DBF intermediate.
References
BenchChem. (2025).
BenchChem. (2025).
AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis.
Packer, L. (Ed.). (1997). Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as N!-deprotection reagent. Methods in Enzymology, 289, 154-161.
Protecting Groups in Peptide Synthesis: A Detailed Guide. (n.d.).
García, F., & Albericio, F. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules, 21(11), 1542. [Link]
Behrendt, R., et al. (2021). Fmoc-Removal with Pyrrolidine Expands the Available Solvent Space in Green Solid-Phase Peptide Synthesis. ACS Sustainable Chemistry & Engineering, 9(41), 13863–13873.
García, F., et al. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? PMC. [Link]
Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.
Mesa Labs. SPPS Tips For Success Handout.
BenchChem. (2025). Technical Support Center: Troubleshooting Side Reactions in Peptide Synthesis.
BenchChem. (n.d.). Principles of Orthogonal Protection in Solid-Phase Peptide Synthesis: An In-depth Technical Guide.
García, F., et al. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? MDPI. [Link]
Amblard, F., et al. (2024). Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. PMC. [Link]
Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent. (2025). Request PDF. [Link]
U.S. Patent No. 20070270573A1. (2007). Microwave enhanced N-Fmoc deprotection in peptide synthesis.
BenchChem. (n.d.). Troubleshooting incomplete Fmoc group deprotection in solid-phase synthesis.
controlling regioselectivity in pyrazole N-alkylation
Welcome to the Pyrazole N-Alkylation Technical Support Center . This guide is designed for medicinal chemists and process scientists facing the "isomer nightmare" of pyrazole functionalization. Unlike standard support do...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Pyrazole N-Alkylation Technical Support Center .
This guide is designed for medicinal chemists and process scientists facing the "isomer nightmare" of pyrazole functionalization. Unlike standard support docs, we focus on the mechanistic causality of regioselectivity—why your reaction failed and how to force the thermodynamics (or kinetics) to yield the correct N-isomer.
Quick Navigation
(Start Here)
Module 1: Diagnostic Decision Matrix
Before selecting a base or solvent, identify your substrate's electronic and steric profile. This flowchart directs you to the methodology with the highest probability of success.
Figure 1: Strategic workflow for selecting the alkylation method based on target regiochemistry.
Module 2: Targeting the Distal Isomer (1,3-Substitution)
Objective: Install the alkyl group on the nitrogen furthest from the bulky C3-substituent.
Mechanism: Steric Control. Under basic conditions, the pyrazolate anion is formed. The electrophile attacks the nitrogen with the least steric hindrance.
Standard Operating Procedure (SOP-1)
Reagents: Cs₂CO₃ (Cesium Carbonate) or NaH (Sodium Hydride).
Solvent: DMF or CH₃CN (Polar Aprotic).
Temperature: 0°C to RT.
Step-by-Step:
Dissolve pyrazole (1.0 equiv) in DMF (0.1 M).
Add Cs₂CO₃ (1.5 equiv). Stir for 30 min to ensure deprotonation (formation of pyrazolate).
Add Alkyl Halide (1.1 equiv) dropwise.
Monitor by LCMS.
Troubleshooting FAQ:
Q: I am seeing a 60:40 mixture of isomers. How do I improve the ratio?A: Switch to a bulkier base or solvent system, but more importantly, check the electrophile.
Steric Amplification: If your electrophile is small (e.g., MeI), selectivity drops because the steric penalty for attacking the hindered N is low. If possible, use a bulkier electrophile or a lower temperature (-20°C) to enhance the kinetic differentiation between the two nitrogens [1].
Cation Effect: Switch from K₂CO₃ to Cs₂CO₃. The larger Cesium cation coordinates less tightly to the pyrazolate, creating a "naked anion" that is more sensitive to steric bulk, often improving the distal:proximal ratio [2].
Module 3: Targeting the Proximal Isomer (1,5-Substitution)
Objective: Install the alkyl group on the nitrogen adjacent to the bulky C3-substituent.
The Problem: Direct alkylation rarely yields this isomer as the major product due to steric repulsion.
The Solution: The "SEM Switch" (Transient Protection).
Protocol B: The SEM-Switch Strategy
This method uses the inherent selectivity of the first step (distal attack) to block the "easy" nitrogen, forcing the desired group onto the "difficult" nitrogen in the second step.
Workflow Diagram:
Figure 2: The SEM-Switch strategy to invert regioselectivity.
Step-by-Step:
Protection: React pyrazole with SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride) and NaH. Isolate the major isomer (SEM group on the distal nitrogen).
Alkylation: Treat the SEM-protected pyrazole with your target Alkyl Halide (R-X) in a non-polar solvent (DCM or Toluene) to form the pyrazolium salt . This forces alkylation at the only available nitrogen (the proximal one).
Deprotection: Treat the salt with acid (HCl or TFA) or TBAF to remove the SEM group. The result is the 1,5-substituted pyrazole [3].
Module 4: Advanced Methods (Mitsunobu & Chan-Lam)
Mitsunobu Reaction
Best For: Alkylation with primary/secondary alcohols (not halides).
Regioselectivity: Often parallels SN2 (favoring distal), but can be sensitive to pKa.
Critical Insight: For pyrazoles with strong EWGs (e.g., 3-CF₃), the acidity of the NH increases. Mitsunobu conditions (DEAD/PPh₃) can sometimes favor the 1,5-isomer (proximal) if the transition state involves hydrogen bonding between the alcohol and the C3-substituent, though this is substrate-specific [4].
Chan-Lam Coupling
Best For: N-Arylation (adding phenyl/heteroaryl rings).
Regioselectivity: Highly sensitive to sterics.
Outcome: Almost exclusively yields the 1,3-isomer (Distal) . The oxidative addition of the copper species is severely hampered by ortho-substituents on the pyrazole [5].
Troubleshooting: If Chan-Lam fails, do not heat excessively. Switch to a Buchwald-Hartwig coupling, but be aware that Buchwald catalysts also favor the less hindered isomer.
Module 5: Analytical Validation
"How do I prove I have the right isomer?"
Do not rely solely on LCMS retention times. You must use NMR.
Method A: NOESY/ROESY (The Gold Standard)
Run a 2D NOESY experiment. Look for "Through-Space" interactions.
Observation
Conclusion
Isomer Assignment
Cross-peak between N-Alkyl protons and C5-Substituent protons
Groups are close (<5 Å)
1,5-Isomer (Proximal)
NO Cross-peak between N-Alkyl protons and C3-Substituent protons
Groups are far apart
1,3-Isomer (Distal)
Method B: ¹³C NMR Chemical Shifts
For N-methyl pyrazoles, the carbon chemical shifts of the methyl group and the ring carbons are diagnostic.
Rule of Thumb: The ¹³C signal for the C5 carbon (adjacent to N1) typically shifts upfield when N1 is alkylated compared to the C3 carbon [6].
References
Regioselectivity in Pyrazole Alkylation: Journal of Organic Chemistry, "Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles". Link
Cesium Effect: Tetrahedron, "Cesium carbonate mediated exclusive N-alkylation of pyrazoles". Link
Transient Protection (SEM Switch): Organic Letters, "Regioselective Synthesis of 1,5-Disubstituted Pyrazoles via a One-Pot Alkylation/Deprotection Strategy". Link
Mitsunobu Variation: The Journal of Organic Chemistry, "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols". Link
Chan-Lam Selectivity: RSC Advances, "Copper-mediated C–N coupling of pyrazoles: A study of regioselectivity". Link
NMR Identification: Magnetic Resonance in Chemistry, "Differentiation of regioisomeric N-alkyl-3(5)-substituted pyrazoles by 1H–15N HMBC NMR spectroscopy". Link
Reference Data & Comparative Studies
Validation
A Comparative Guide to HPLC Method Development for Pyrazole-Piperidine Purity Analysis
In the landscape of pharmaceutical development, the structural motif of a pyrazole ring fused or linked to a piperidine scaffold is of significant interest due to its prevalence in a wide array of biologically active com...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical development, the structural motif of a pyrazole ring fused or linked to a piperidine scaffold is of significant interest due to its prevalence in a wide array of biologically active compounds.[1] Ensuring the purity of these active pharmaceutical ingredients (APIs) is not merely a regulatory hurdle but a fundamental necessity for drug safety and efficacy. High-Performance Liquid Chromatography (HPLC) stands as the cornerstone analytical technique for this purpose, offering robust and reliable purity assessments.[1]
This guide provides an in-depth, experience-driven comparison of strategies for developing a stability-indicating HPLC method for pyrazole-piperidine compounds. We will move beyond a simple recitation of steps to explore the scientific rationale behind methodological choices, troubleshoot common challenges, and establish a framework for a self-validating, compliant analytical procedure.
Foundational Principles: Understanding the Analyte and Method Objectives
The initial step in any successful method development is a thorough understanding of the analyte's physicochemical properties. Pyrazole-piperidine derivatives often exhibit a combination of characteristics that can present unique chromatographic challenges:
Polarity: The presence of nitrogen atoms in both the pyrazole and piperidine rings imparts a degree of polarity. This can lead to poor retention on traditional reversed-phase (RP) columns.
Aqueous Solubility: Solubility can vary significantly based on the substituents on the core structure and the pH of the medium.
UV Chromophore: The pyrazole ring typically provides a UV chromophore, allowing for direct detection. However, the piperidine ring itself lacks a strong chromophore.[1]
Potential for Ionization: The basic nitrogen in the piperidine ring can be protonated, leading to pH-dependent retention behavior.
The primary objective is to develop a stability-indicating method , one that can accurately quantify the API and separate it from all potential process impurities and degradation products. This necessitates a method with adequate specificity, linearity, accuracy, precision, and robustness, as outlined in the International Council for Harmonisation (ICH) guidelines.[2][3][4][5]
Strategic Method Development: A Comparative Approach
The development of an HPLC method is an iterative process of optimization. The logical workflow for this process is depicted below.
Caption: A stepwise workflow for HPLC method development, from initial screening to full validation.
Column Selection: The Heart of the Separation
The choice of stationary phase is critical for achieving the desired separation. Reversed-phase HPLC is the most common mode for this class of compounds.[1]
Stationary Phase
Advantages
Disadvantages
Typical Application
C18 (Octadecylsilane)
Highly versatile, good hydrophobicity, widely available.
Can exhibit peak tailing for basic compounds due to silanol interactions. May provide insufficient retention for very polar analytes.
General-purpose starting point for most pyrazole-piperidine derivatives.
C8 (Octylsilane)
Less hydrophobic than C18, can provide better peak shape for some basic compounds.
Lower retention, may not be suitable for very non-polar analytes.
Good alternative to C18 if peak tailing is an issue.
Phenyl-Hexyl
Offers alternative selectivity through π-π interactions with the pyrazole ring.
May have lower overall retention than C18.
Useful for separating isomers or closely related impurities with aromatic character.
Embedded Polar Group (e.g., amide, carbamate)
Improved peak shape for basic compounds, compatible with highly aqueous mobile phases.
Can have different selectivity compared to traditional alkyl phases.
Excellent choice for polar pyrazole-piperidine compounds that are poorly retained on C18.
Expert Insight: For pyrazole-piperidine compounds, starting with a modern, end-capped C18 column is a pragmatic approach. However, if peak tailing is observed, an embedded polar group column should be evaluated. The potential for π-π interactions with a phenyl-hexyl column should not be overlooked, especially when dealing with impurities possessing aromatic rings.
Mobile Phase Optimization: Driving the Separation
The mobile phase composition dictates the retention and elution of the analytes. A typical mobile phase consists of an aqueous component (often with a buffer or pH modifier) and an organic solvent.
Organic Solvents: Acetonitrile and methanol are the most common choices. Acetonitrile generally offers lower viscosity and better UV transparency. A comparison of their effects on resolution and retention time is crucial.
pH Control: The basicity of the piperidine moiety makes pH a critical parameter. Operating at a low pH (e.g., 2.5-3.5) ensures the piperidine nitrogen is protonated, leading to more consistent retention and improved peak shape. Phosphoric acid or formic acid are common choices for pH adjustment.[6]
Buffers: At intermediate pH values, a buffer (e.g., phosphate, acetate) is necessary to maintain a constant pH and ensure reproducible retention times.
Experimental Protocol: Mobile Phase Screening
Prepare Stock Solution: Accurately weigh and dissolve the pyrazole-piperidine API in a suitable solvent (e.g., a mixture of water and organic solvent) to a concentration of approximately 1 mg/mL.
Initial Conditions:
Column: C18, 4.6 x 150 mm, 5 µm
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: Acetonitrile
Gradient: 5% to 95% B over 20 minutes
Flow Rate: 1.0 mL/min
Detection: UV at the λmax of the pyrazole chromophore
Injection Volume: 10 µL
Run Screening Experiments:
Run the initial gradient with acetonitrile.
Replace acetonitrile with methanol and repeat the gradient run.
If peak shape is poor, prepare a mobile phase with a phosphate buffer at pH 3.0 and repeat the screening with both organic solvents.
Evaluate Results: Compare the chromatograms for peak shape, resolution between the main peak and any impurities, and retention time.
Forced Degradation Studies: Ensuring Specificity
Forced degradation, or stress testing, is the cornerstone of developing a stability-indicating method.[7][8] It involves subjecting the API to harsh conditions to intentionally generate degradation products.[7][9][10] The goal is to demonstrate that the analytical method can separate the intact API from all potential degradants.[7][11]
Caption: The logical flow of forced degradation studies to ensure method specificity.
Comparative Overview of Stress Conditions
Stress Condition
Typical Reagents and Conditions
Potential Degradation Pathways for Pyrazole-Piperidine
Acid Hydrolysis
0.1 M HCl, heat (e.g., 60°C) for several hours
Hydrolysis of amide or ester functional groups, potential ring opening of the piperidine ring under harsh conditions.
Base Hydrolysis
0.1 M NaOH, heat (e.g., 60°C) for several hours
Similar to acid hydrolysis, but may favor different degradation products.
Oxidation
3% Hydrogen Peroxide, room temperature
N-oxidation of the piperidine nitrogen, oxidation of the pyrazole ring.[9]
Thermal Degradation
Solid API and solution at elevated temperatures (e.g., 80°C)
General decomposition, dependent on the specific structure.
Photodegradation
Exposure to UV and visible light (ICH Q1B)
Photochemical reactions, often leading to complex mixtures of degradants.[9]
Expert Insight: A target degradation of 5-20% is generally considered optimal.[8] Insufficient degradation may not reveal all potential impurities, while excessive degradation can lead to secondary and tertiary degradants that may not be relevant under normal storage conditions. It is crucial to analyze a control sample (unstressed) alongside the stressed samples.
Method Validation: Proving Fitness for Purpose
Once the method is optimized and specificity is demonstrated, a full validation must be performed according to ICH Q2(R1) guidelines.[2][3][4][5] This provides documented evidence that the method is suitable for its intended purpose.
Key Validation Parameters
Parameter
Purpose
Typical Acceptance Criteria
Specificity
To demonstrate that the method can unequivocally assess the analyte in the presence of impurities and degradants.
Peak purity index > 0.999, baseline resolution between API and all other peaks.
Linearity
To demonstrate a proportional relationship between analyte concentration and detector response.
To measure the closeness of the test results to the true value.
% Recovery between 98.0% and 102.0%.
Precision (Repeatability & Intermediate)
To assess the degree of scatter between a series of measurements.
Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)
The lowest amount of analyte that can be detected but not necessarily quantitated.
Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)
The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.
Signal-to-Noise ratio of 10:1.
Robustness
To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.
System suitability parameters remain within acceptable limits.
Experimental Protocol: Linearity Study
Prepare a Stock Solution: Accurately prepare a stock solution of the pyrazole-piperidine reference standard at a known concentration (e.g., 1.0 mg/mL).
Prepare Calibration Standards: Perform serial dilutions of the stock solution to prepare at least five calibration standards covering the expected range of the analysis (e.g., 50% to 150% of the target concentration).
Analyze Standards: Inject each calibration standard in triplicate.
Construct Calibration Curve: Plot the average peak area against the concentration for each standard.
Perform Linear Regression: Calculate the correlation coefficient (r²), y-intercept, and slope of the regression line.
Conclusion: A Framework for Success
Developing a robust and reliable HPLC method for the purity analysis of pyrazole-piperidine compounds is a systematic process that combines a deep understanding of chromatographic principles with rigorous experimental design. By starting with a thorough evaluation of the analyte's properties, strategically screening columns and mobile phases, and challenging the method through comprehensive forced degradation studies, a scientifically sound and regulatory-compliant method can be achieved. The final validation, performed according to ICH guidelines, provides the ultimate assurance of the method's fitness for purpose, safeguarding the quality and safety of these important pharmaceutical compounds.
References
European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]
SIELC Technologies. Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column. [Link]
ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]
Zhou, G., Chen, Y., & Tang, Y. (2022). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. Journal of Chromatographic Science, 60(7), 613–619. [Link]
U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]
International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]
International Council for Harmonisation. Quality Guidelines. [Link]
Zhou, G., Chen, Y., & Tang, Y. (2021). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. Journal of Chromatographic Science. [Link]
Kurangi, B., et al. (2020). A Validated Stability-indicating RP-HPLC Method for Piperine Estimation in Black Pepper, Marketed Formulation and Nanoparticles. Research Journal of Pharmacy and Technology, 13(9), 4141-4147. [Link]
Bajaj, S., et al. (2007). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 44(4), 831-843. [Link]
Alsante, K. M., et al. (2003). Forced Degradation Studies: Regulatory Considerations and Implementation. Pharmaceutical Technology, 27(3), 60-70. [Link]
Onyx Scientific. A practical guide to forced degradation and stability studies for drug substances. [Link]
International Journal of Scientific Development and Research. Force Degradation for Pharmaceuticals: A Review. [Link]
International Journal of ChemTech Applications. A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. [Link]
International Journal of Applied Pharmaceutics. Pharmaceutical Forced Degradation Studies with Regulatory Consideration. [Link]
El-Kassem, M. M. A., et al. (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega, 6(39), 25686–25696. [Link]
SIELC Technologies. Separation of Pyrazole on Newcrom R1 HPLC column. [Link]
Gowri, S. D., et al. (2013). Development and Validation of RP-HPLC Method for Quantitative estimation of Pyrazinamide in Bulk and Pharmaceutical dosage forms. International Journal of Pharmaceutical Sciences and Research, 4(10), 3953-3957. [Link]
Navigating the Labyrinth of Fragments: A Comparative Guide to the Mass Spectrometry of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
For the modern researcher, scientist, and drug development professional, mass spectrometry stands as an indispensable tool for molecular characterization. This guide provides an in-depth, comparative analysis of the expe...
Author: BenchChem Technical Support Team. Date: February 2026
For the modern researcher, scientist, and drug development professional, mass spectrometry stands as an indispensable tool for molecular characterization. This guide provides an in-depth, comparative analysis of the expected mass spectrometry fragmentation patterns of the novel heterocyclic compound, 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, under both Electron Ionization (EI) and Electrospray Ionization (ESI) conditions. By dissecting the predictable fragmentation pathways, we aim to equip researchers with the foundational knowledge to interpret mass spectra of this and structurally related molecules, thereby accelerating structural elucidation and impurity profiling in drug discovery and development.
At the heart of this analysis lies the unique structural architecture of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, a molecule featuring two distinct nitrogen-containing heterocyclic rings: a substituted pyrazole and a substituted piperidine. The interplay of these two moieties, each with its own characteristic fragmentation behavior, gives rise to a complex and informative mass spectrum. Understanding these patterns is not merely an academic exercise; it is a critical step in confirming molecular identity, identifying metabolites, and ensuring the purity of pharmaceutical compounds.
This guide will first delve into the fundamental principles of EI and ESI mass spectrometry, highlighting the key differences in their ionization mechanisms and the resulting impact on fragmentation. We will then present a detailed, predictive analysis of the fragmentation pathways for our target molecule under both techniques, supported by established principles of mass spectrometry and data from analogous structures. A comparative summary will distill these findings into a readily accessible format. Finally, a comprehensive, step-by-step experimental protocol will provide a practical framework for acquiring high-quality mass spectra for this class of compounds.
I. The Tale of Two Ionizations: Electron Ionization (EI) vs. Electrospray Ionization (ESI)
The choice of ionization technique is a critical first step in any mass spectrometry experiment, as it profoundly influences the type and extent of fragmentation observed.
Electron Ionization (EI) is a "hard" ionization technique where the analyte molecule is bombarded with high-energy electrons (typically 70 eV).[1] This energetic collision often results in the ejection of an electron from the molecule, forming a high-energy molecular ion (M+•) that is prone to extensive fragmentation.[1] The resulting mass spectrum is rich in fragment ions, providing a detailed fingerprint of the molecule's structure. However, the molecular ion peak may be weak or even absent for some compounds.[1]
Electrospray Ionization (ESI) , in contrast, is a "soft" ionization technique.[2] It is particularly well-suited for polar and thermally labile molecules. In ESI, a solution of the analyte is sprayed through a highly charged capillary, creating charged droplets. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the formation of gas-phase ions, typically protonated molecules [M+H]+ or other adducts.[2] Because ESI imparts less energy to the analyte molecule, fragmentation is often minimal in a standard ESI-MS experiment. To induce fragmentation, tandem mass spectrometry (MS/MS) is employed, where the precursor ion of interest is isolated and then subjected to collision-induced dissociation (CID) with an inert gas.[3] This allows for controlled fragmentation and detailed structural analysis.
II. Predicted Fragmentation Pattern of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
Based on the established fragmentation rules for piperidine and pyrazole derivatives, we can predict the major fragmentation pathways for 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine under both EI and ESI conditions.
A. Electron Ionization (EI) Fragmentation: A Cascade of Cleavages
Under the high-energy conditions of EI, the molecular ion of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine is expected to undergo significant fragmentation. The piperidine ring, with its readily ionizable nitrogen atom, is a likely site for initial charge localization.
A dominant fragmentation pathway for N-alkylpiperidines is alpha-cleavage , which involves the breaking of a carbon-carbon bond adjacent to the nitrogen atom.[4][5][6] In our target molecule, this can occur in several ways:
Loss of the Pyrazole Moiety: Cleavage of the bond between the piperidine ring (C2) and the pyrazole ring is a highly probable event. This would result in the formation of a stable, resonance-stabilized piperidinyl cation.
Ring Opening of the Piperidine Moiety: Following initial ionization on the piperidine nitrogen, the ring can undergo fission, leading to a variety of acyclic fragment ions.
Loss of the Methyl Group: Cleavage of the bond between C3 of the piperidine ring and the methyl group can occur, leading to a fragment ion with a mass loss of 15 amu.
The pyrazole ring is also susceptible to fragmentation, although this may be less favored than piperidine fragmentation in EI. Characteristic fragmentations of pyrazole rings include the loss of a neutral molecule of hydrogen cyanide (HCN) or dinitrogen (N2).[7][8] The N-ethyl group on the pyrazole ring can also be lost as an ethyl radical.
The following Graphviz diagram illustrates the predicted major EI fragmentation pathways:
Caption: Predicted ESI-MS/MS fragmentation of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine.
III. At a Glance: Comparative Summary of Predicted Fragmentation
Feature
Electron Ionization (EI)
Electrospray Ionization (ESI-MS/MS)
Primary Ion
Molecular ion [M]+•
Protonated molecule [M+H]+
Fragmentation Extent
Extensive, "hard" ionization
Controlled, "soft" ionization with CID
Dominant Piperidine Fragmentation
Alpha-cleavage, ring fission
Ring opening, neutral loss
Dominant Pyrazole Fragmentation
Loss of HCN, N2, or ethyl radical
Neutral loss of ethene
Key Predicted Fragments (m/z)
178, 110, 97, 96
180, 111, 97
Information Gained
Detailed structural fingerprint
Confirmation of molecular weight and key substructures
IV. In the Lab: A Step-by-Step Experimental Protocol for Mass Spectrometry Analysis
This protocol provides a general framework for the analysis of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine using a tandem mass spectrometer (e.g., Q-TOF or triple quadrupole) with both EI and ESI sources. Optimization will be necessary for specific instrumentation.
A. Sample Preparation
Standard Solution: Prepare a stock solution of the analyte at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).
Working Solutions: For ESI-MS, dilute the stock solution to a final concentration of 1-10 µg/mL in a mobile phase-compatible solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode). For EI-MS, a more concentrated solution may be required depending on the introduction method.
B. ESI-MS/MS Analysis
Instrumentation: Use a tandem mass spectrometer equipped with an ESI source.
Ionization Mode: Positive ion mode is recommended due to the basic nature of the piperidine nitrogen.
[4]3. Infusion: Introduce the sample solution directly into the mass spectrometer via a syringe pump at a flow rate of 5-10 µL/min.
Full Scan (MS1): Acquire a full scan spectrum to identify the protonated molecule [M+H]+.
Product Ion Scan (MS/MS): Select the [M+H]+ ion as the precursor and perform a product ion scan to obtain the fragmentation pattern.
Collision Energy Optimization: Vary the collision energy (e.g., 10-40 eV) to obtain a rich and informative fragmentation spectrum.
[4]
C. EI-MS Analysis
Instrumentation: Use a mass spectrometer with an EI source, often coupled with a gas chromatograph (GC-MS) for sample introduction.
Sample Introduction: If using GC-MS, ensure the analyte is sufficiently volatile and thermally stable. A direct insertion probe can also be used for pure samples.
Ionization Energy: Set the electron energy to 70 eV.
Mass Range: Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 40-300).
The following workflow diagram illustrates the experimental process:
Caption: Experimental workflow for MS analysis.
V. Conclusion: A Roadmap for Structural Elucidation
The predictable and distinct fragmentation patterns of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine under EI and ESI-MS provide a powerful toolkit for its unambiguous identification. While EI-MS offers a detailed structural fingerprint through extensive fragmentation, ESI-MS/MS allows for the confirmation of the molecular weight and controlled fragmentation to probe specific structural features. By understanding the fundamental principles of these techniques and the characteristic fragmentation behaviors of the constituent heterocyclic rings, researchers can confidently navigate the complexities of mass spectra. This guide serves as a foundational resource, empowering scientists in the pharmaceutical and chemical industries to leverage mass spectrometry to its full potential in the pursuit of novel molecular entities.
References
Pérez-Ribera, M., et al. (2025). SingleFrag: a deep learning tool for MS/MS fragment and spectral prediction and metabolite annotation. Briefings in Bioinformatics. [Link]
EPFL. Web-based application for in silico fragmentation - MS tools. [Link]
ACD/Labs. Mass Spec Fragment Prediction Software | MS Fragmenter. [Link]
Pérez-Ribera, M., et al. (2024). SingleFrag: A deep learning tool for MS/MS fragment and spectral prediction and metabolite annotation. bioRxiv. [Link]
Kuhn, B. L., et al. (2025). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Open Research Library. [Link]
Frizzo, C. P., et al. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. [Link]
Nishiwaki, T. (1967). Electron-impact induced fragmentations of pyrazoles. Journal of the Chemical Society B: Physical Organic. [Link]
Dias, H. J., et al. (2006). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts: fast identification of new constituents and co-metabolites. SciELO. [Link]
de Melo, N. I., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. PubMed. [Link]
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Frizzo, C. P., et al. (2018). Scheme 15. Fragmentation of the [M-NO2]+ of methyl-1-nitropyrazoles... ResearchGate. [Link]
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The Organic Chemistry Tutor. (2018). mass spectrometry: alpha-cleavage. YouTube. [Link]
Lee, T. A., et al. (2017). A general schematic outline for α-cleavage and β-cleavage when the... ResearchGate. [Link]
Cvetkovikj, I., et al. (2022). ESTABLISHING MASS SPECTRAL FRAGMENTATION PATTERNS FOR THE CHARACTERIZATION OF 1,2-UNSATURATED PYRROLIZIDINE ALKALOIDS AND N-OXI. Macedonian Pharmaceutical Bulletin. [Link]
Leaptrot, K. L., et al. (2019). Isomeric Differentiation of Acidic Metabolite by Piperidine-based Tagging, LC-MS/MS, and Understanding of the Dissociation Chemistries. PubMed Central. [Link]
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Dias, H. J., et al. (2019). Fragmentation of piperidine alkaloids identified in Senna spectabilis by ESI-MS/MS. ResearchGate. [Link]
Pathak, D., et al. (2016). Mass fragmentation pattern of compound 4l. ResearchGate. [Link]
Dias, H. J., et al. (2006). (PDF) Electrospray Ionization Mass Spectrometry Screening of Piperidine Alkaloids from Senna spectabilis (Fabaceae) Extracts: Fast Identification of New Constituents and Co-metabolites. ResearchGate. [Link]
Sparkman, O. D. (2025). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. Spectroscopy Online. [Link]
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A Comparative Guide to the Biological Activity of 2-Substituted vs. 4-Substituted Piperidine Analogs
Introduction: The Strategic Importance of Substituent Placement on the Piperidine Scaffold The piperidine ring is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its presence in a multitu...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of Substituent Placement on the Piperidine Scaffold
The piperidine ring is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its presence in a multitude of clinically approved drugs and natural alkaloids.[1][2] Its conformational flexibility, basicity, and ability to present substituents in well-defined three-dimensional space allow for fine-tuning of interactions with biological targets.[1] A critical design choice in developing piperidine-based therapeutics is the substitution pattern. The decision to place a substituent at the 2- or 4-position is not arbitrary; it has profound and often predictable consequences for a compound's pharmacological profile, dictating everything from receptor affinity and functional activity to metabolic stability and overall pharmacokinetics.
This guide provides an in-depth comparison of 2-substituted versus 4-substituted piperidine analogs. We will dissect the underlying stereoelectronic and physicochemical principles that govern their biological activity, present supporting experimental data from comparative studies, and provide detailed protocols for key assays, empowering researchers to make more informed decisions in drug design and development.
The Underlying Cause: How Substituent Position Dictates Physicochemical Properties
The biological behavior of a molecule is a direct reflection of its physical and chemical properties. The location of a substituent on the piperidine ring fundamentally alters these properties in distinct ways.
Basicity (pKa): The nitrogen atom's basicity is crucial for forming ionic interactions with acidic residues (e.g., Asp, Glu) in receptor binding pockets.[3] A substituent at the 4-position has a purely inductive effect on the nitrogen's pKa. In contrast, a substituent at the 2-position (α-position) can exert both inductive and steric effects. This proximity can sterically hinder the nitrogen lone pair's access to protons or binding site residues, potentially altering the effective basicity and interaction geometry.
Lipophilicity (LogP): While the substituent itself is the primary determinant of lipophilicity changes, its position can influence the molecule's overall shape and solvent-accessible surface area. A 2-substituted analog may adopt conformations that partially shield the polar nitrogen atom, subtly impacting its LogP compared to a more exposed 4-substituted counterpart.
Conformational Control: The piperidine ring exists predominantly in a chair conformation. A substituent at the 4-position will have a strong preference for the equatorial position to minimize 1,3-diaxial strain. A substituent at the 2-position also prefers the equatorial position but introduces a different steric profile relative to the nitrogen atom. This defined orientation is critical, as it dictates the vector and trajectory of the substituent towards specific sub-pockets within a binding site.[1]
Comparative Analysis of Biological Activity
The subtle differences in physicochemical properties translate into significant variations in biological outcomes, particularly in receptor binding, functional activity, and metabolic fate.
Structure-Activity Relationships (SAR): A Tale of Two Vectors
The position of substitution directly impacts how a molecule's key pharmacophoric features are presented to its biological target.
4-Substituted Analogs: Substitution at the 4-position extends the pharmacophore along the primary axis of the piperidine ring, projecting away from the nitrogen center. This is a common strategy for probing deeper into a receptor pocket or for attaching larger functional groups without sterically encumbering the core binding interactions often mediated by the nitrogen. For instance, in a series of mu-opioid receptor (MOR) ligands, replacing a complex tetrahydroquinoline core with a simpler 4-substituted piperidine eliminated a stereocenter while increasing binding affinity tenfold for both MOR and the delta-opioid receptor (DOR).[4]
2-Substituted Analogs: Substitution at the 2-position places the functional group adjacent to the nitrogen, creating a distinct spatial arrangement. This can be advantageous for targeting binding pockets where two interaction points are in close proximity. However, it can also introduce steric hindrance. A study on GLP-1 receptor agonists found that moving a substituent from the 4-position to the 2- or 3-position significantly enhanced biological activity. An analog with a substituent at the 4-position showed poor GLP-1 potentiation (Emax = 24%), whereas moving a similar substituent to the 2-position increased the potentiation to 50%.[5] This highlights that the optimal position is highly target-dependent.
Pharmacokinetics (ADME): The Metabolic Vulnerability of the α-Carbon
One of the most critical differences between 2- and 4-substituted piperidines lies in their metabolic stability.
2-Substituted Analogs: The 2-position (α to the nitrogen) is a primary site for cytochrome P450 (CYP)-mediated metabolism.[6] Oxidation at this position can lead to ring opening or the formation of lactams, resulting in rapid clearance and a short in vivo half-life. The metabolic stability of the piperidine scaffold is strongly dependent on the functionalization at positions neighboring the nitrogen.[1] Therefore, introducing substituents at the 2-position must be done with caution, often requiring the use of blocking groups (e.g., gem-dimethyl) or bioisosteres to improve metabolic stability.[1]
4-Substituted Analogs: The 4-position is remote from the primary sites of nitrogen-associated metabolism. Consequently, 4-substituted analogs generally exhibit greater metabolic stability compared to their 2-substituted counterparts, assuming the substituent itself is not a metabolic hotspot.[6] This often translates to improved pharmacokinetic profiles, including higher oral bioavailability and longer duration of action.[7]
Quantitative Data Comparison
The following tables summarize experimental data from the literature, directly comparing the impact of substituent placement on biological activity.
This data clearly demonstrates that for this specific series of GLP-1R agonists, moving the substituent from the 4-position to the 2- or 3-position dramatically improves functional efficacy.[5]
Visualization of Key Concepts
Diagram 1: Comparative Structural Influence on Receptor Binding
Caption: 4-substitution often directs "R" into deep pockets, while 2-substitution targets adjacent pockets and can sterically influence the core nitrogen interaction.
Diagram 2: Primary Metabolic Pathways
Caption: A typical cascade for evaluating novel piperidine analogs, from initial binding affinity to functional activity and metabolic stability assessment.
Experimental Protocols
To ensure the reproducibility and validation of findings, detailed experimental protocols are essential.
Protocol 1: Radioligand Binding Assay for Receptor Affinity (Ki)
This protocol is adapted for determining the binding affinity of test compounds for a target like the Sigma-1 (σ₁) receptor.
[3][10]
Membrane Preparation: Prepare membrane homogenates from tissues or cultured cells expressing the receptor of interest (e.g., rat liver for σ₁ receptors).
[10]2. Assay Buffer: Use an appropriate buffer, such as 50 mM Tris-HCl, pH 8.0.
[10]3. Reaction Mixture: In a 96-well plate, combine:
Receptor membrane preparation.
A fixed concentration of a specific radioligand (e.g., 2 nM [³H]-(+)-pentazocine for σ₁).
[10] * Serial dilutions of the test compound (2- or 4-substituted piperidine analogs).
For non-specific binding control wells, add a high concentration of a known unlabeled ligand (e.g., 10 µM Haloperidol or (+)-pentazocine).
[3][10]4. Incubation: Incubate the plate at room temperature for a defined period (e.g., 120 minutes) to allow the binding to reach equilibrium.
Filtration: Rapidly terminate the reaction by filtering the contents of each well through glass fiber filters (e.g., Whatman GF/B) using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.
Washing: Wash the filters multiple times with ice-cold assay buffer to remove any non-specifically bound radioactivity.
Quantification: Place the filters in scintillation vials with scintillation cocktail and quantify the retained radioactivity using a liquid scintillation counter.
Data Analysis:
Calculate specific binding by subtracting non-specific binding from total binding.
Plot the percentage of specific binding against the logarithm of the test compound concentration.
Determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific radioligand binding) using non-linear regression.
Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
[3]
This protocol assesses the functional activity of compounds at Gq-coupled receptors (or receptors engineered to couple through Gq) by measuring the accumulation of the second messenger inositol monophosphate (IP₁).
[11]
Cell Culture: Culture cells (e.g., HEK293) transiently or stably expressing the GPCR of interest in 96- or 384-well plates.
[11]2. Compound Preparation: Prepare serial dilutions of the test compounds (agonists or antagonists) in a stimulation buffer.
Cell Stimulation:
For agonist testing: Remove cell culture media and add the diluted test compounds to the cells.
For antagonist testing: Pre-incubate the cells with the test compounds for a set time before adding a known agonist at its EC₈₀ concentration.
Incubation: Incubate the plates at 37°C for a specified time (e.g., 30-60 minutes) to allow for receptor activation and IP₁ accumulation.
Cell Lysis & Detection:
Lyse the cells by adding the HTRF (Homogeneous Time-Resolved Fluorescence) detection reagents: IP₁-d2 (acceptor) and anti-IP₁-cryptate (donor).
Incubate at room temperature for 60 minutes in the dark.
Measurement: Read the plate on a HTRF-compatible plate reader, measuring emission at both 665 nm (acceptor) and 620 nm (donor) following excitation at 320 nm.
Data Analysis:
Calculate the HTRF ratio (665 nm / 620 nm) * 10,000.
For agonists, plot the HTRF ratio against the log of compound concentration to determine EC₅₀ (potency) and Emax (efficacy).
For antagonists, plot the response against the log of antagonist concentration to determine the IC₅₀.
Protocol 3: In Vitro Metabolic Stability Assay (Liver Microsomes)
This assay assesses the intrinsic clearance of a compound by Phase I metabolic enzymes.
[6]
Reagents:
Pooled liver microsomes (e.g., human, rat).
NADPH regenerating system (cofactor for CYP450 enzymes).
Phosphate buffer (e.g., 100 mM, pH 7.4).
Test compounds and a positive control compound (with known high clearance).
Reaction Mixture: In a 96-well plate, pre-warm the liver microsomes and buffer to 37°C.
Initiation: Add the test compound (at a final concentration of e.g., 1 µM) to the microsome mixture. After a brief pre-incubation, initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.
Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in designated wells by adding an ice-cold stop solution (e.g., acetonitrile containing an internal standard).
Sample Processing: Centrifuge the plate to precipitate the microsomal proteins.
Analysis: Transfer the supernatant to a new plate and analyze the concentration of the remaining parent compound using LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry).
Data Analysis:
Plot the natural logarithm of the percentage of the parent compound remaining versus time.
Determine the slope of the initial linear portion of the curve. The slope (k) represents the elimination rate constant.
Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k.
Conclusion and Future Outlook
The choice between a 2-substituted and a 4-substituted piperidine analog is a critical decision in drug design, with each pattern offering a distinct set of advantages and liabilities.
4-Substituted analogs are often the preferred starting point due to their synthetic accessibility and generally superior metabolic stability. This pattern provides a reliable vector for extending a pharmacophore to probe target interactions without interfering with the core scaffold's primary binding motifs.
2-Substituted analogs , while often more metabolically labile, can provide unique SAR solutions. [12]Their ability to position a functional group in close proximity to the nitrogen allows for interactions with targets that require a specific, compact arrangement of binding elements. In cases where 2-substitution is essential for activity, medicinal chemists must proactively address the inherent metabolic risk, employing strategies such as installing metabolic blockers or utilizing bioisosteric replacements.
Ultimately, the optimal substitution pattern is dictated by the specific topology of the target's binding site. A comprehensive understanding of the principles outlined in this guide, supported by robust experimental evaluation using standardized protocols, will enable researchers to more effectively navigate the complex structure-activity landscape and rationally design piperidine-based molecules with improved therapeutic potential.
References
BenchChem. (n.d.). Comparing the in vitro metabolic stability of piperidine vs. pyrrolidine analogs. BenchChem.
Xia, B., Wang, D., et al. (2011). Preclinical pharmacokinetics and metabolism of MNP001, a piperidine analog of 3-carbamyl compounds. Biopharmaceutics and Drug Disposition, 32(1), 25-37.
Leone, S., et al. (2011). Synthesis and binding assays of novel 3,3-dimethylpiperidine derivatives with various lipophilicities as σ₁ receptor ligands. PubMed.
Łowicki, D., & Przybylski, P. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 302(Pt 1), 118213.
Enamine. (n.d.). Analogues of Piperidine for Drug Design. Enamine.
Saify, Z.S., et al. (2014). Synthesis and biological screening of 4-(1-pyrrolidinyl) piperidine derivatives as effective analgesics. Journal of the Chemical Society of Pakistan, 36(5), 906-914.
BenchChem. (n.d.).
BenchChem. (n.d.).
Rastgoo, M., et al. (2013). Synthesis and receptor binding studies of novel 4,4-disubstituted arylalkyl/arylalkylsulfonyl piperazine and piperidine-based derivatives as a new class of σ1 ligands. PubMed.
Dontsova, A. A., et al. (2023).
Mokhtary, M., & Mahooti, K. (2023). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A, 7(2), 163-189.
Curti, D., et al. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Medicinal Chemistry.
Fischer, P., et al. (2020). Synthesis and Structural Elucidation of 1,2‐Disubstituted 3‐Fluoropiperidines. European Journal of Organic Chemistry.
Hudson, B. D., et al. (2022). Evaluating functional ligand-GPCR interactions in cell-based assays. Methods in Molecular Biology, 2513, 301-316.
Le, N. T., et al. (2018). Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity µ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands. Bioorganic & Medicinal Chemistry Letters, 28(17), 2898-2902.
Chen, J., et al. (2023). Application of Chiral Piperidine Scaffolds in Drug Design. Pharmaceutical Fronts.
X-ray Crystallography of 3-Methylpiperidine Derivatives: A Comparative Technical Guide
Executive Summary: The Chiral Challenge The 3-methylpiperidine scaffold is a privileged substructure in medicinal chemistry, serving as a critical chiral building block in Janus kinase (JAK) inhibitors (e.g., Tofacitinib...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Chiral Challenge
The 3-methylpiperidine scaffold is a privileged substructure in medicinal chemistry, serving as a critical chiral building block in Janus kinase (JAK) inhibitors (e.g., Tofacitinib), GPCR ligands, and various alkaloids. However, its structural characterization presents a distinct set of challenges:
Physical State: Free bases are often volatile oils or low-melting solids, resisting traditional crystallization.
Conformational Flexibility: The piperidine ring undergoes rapid chair-chair interconversion in solution, complicating NMR analysis.
Chirality: Determining the absolute configuration (R vs. S) of the C3-methyl group is non-negotiable for regulatory approval.
This guide objectively compares Single Crystal X-ray Diffraction (SCXRD) against its primary competitors—Micro-ED , VCD , and NMR —providing a decision framework for selecting the optimal method based on sample constraints.
Comparative Analysis: X-ray vs. Alternatives
While SCXRD remains the "Gold Standard" for absolute configuration, it is not always the most efficient path. The following analysis evaluates methods based on resolution, sample requirements, and throughput.
Table 1: Technical Comparison of Structural Elucidation Methods
Feature
SCXRD (X-ray)
Micro-ED (Electron Diffraction)
VCD (Vibrational CD)
NMR (with Chiral Solvating Agents)
Primary Output
3D Atomic Coordinates
3D Atomic Coordinates
Absolute Configuration (R/S)
Relative Configuration / Solution Conformation
Sample State
Single Crystal (>50 µm)
Nanocrystal / Powder (<1 µm)
Solution / Oil
Solution
Absolute Config.
Definitive (via Anomalous Dispersion)
Definitive (Coulomb Potential)
Definitive (vs. DFT Calc)
Inferential (Mosher's Method)
Resolution
Sub-Ångström (0.7–0.9 Å)
High (0.8–1.0 Å)
N/A (Spectral Match)
Atomic Connectivity
Throughput
Low (Days to Weeks for growth)
High (Minutes for data collection)
Medium (Hours)
High (Minutes)
Best For
Final regulatory submission; Binding mode analysis
"Uncrystallizable" powders; Polymorph screening
Oily intermediates; In situ analysis
Routine purity/identity checks
Decision Matrix: Method Selection Pathway
The following logic gate assists in selecting the appropriate analytical technique based on the physical properties of your 3-methylpiperidine derivative.
Figure 1: Decision matrix for selecting structural elucidation methods. Blue nodes indicate start, Green nodes indicate viable methods, Yellow indicates a processing step.
Technical Deep Dive: SCXRD Protocol for 3-Methylpiperidines
To leverage SCXRD for these derivatives, one must overcome the "oily amine" problem. The following protocol integrates salt screening with heavy-atom incorporation to ensure successful absolute structure determination.
Phase 1: Crystallization Engineering (The "Salt Break")
3-methylpiperidine derivatives often possess high conformational entropy. To "lock" the conformation and raise the melting point, salt formation is the primary strategy.
Anion Selection:
Hydrochlorides/Hydrobromides: Standard first pass. Cl/Br provide excellent anomalous scattering for absolute configuration (Flack parameter determination).
Chiral Acids (Resolution + Crystallization): Use O,O'-dibenzoyl-L-tartaric acid or camphorsulfonic acid. These form diastereomeric salts, simultaneously resolving the enantiomers and creating a crystalline lattice.[1]
Co-formers: If salts fail, use neutral co-crystallization with molecules like fumaric acid or 3,5-dinitrobenzoic acid to introduce π-π stacking interactions.
Vapor Diffusion Setup:
Dissolve the salt in a "good" solvent (Methanol or Ethanol).
Place in an inner vial.
Place inner vial into a larger jar containing the "anti-solvent" (Diethyl ether or Hexane).
Critical Step: Seal tightly and store at 4°C. The slow diffusion of ether into methanol gently pushes the salt out of solution, forming high-quality prisms.
Phase 2: Data Collection & Refinement
Temperature: Collect data at 100 K . This freezes the puckering of the piperidine ring (chair vs. twist-boat) and reduces thermal motion of the C3-methyl group.
Anomalous Scattering: Ensure the X-ray source (Cu Kα vs. Mo Kα) matches the heavy atom. For HCl salts, Cu Kα (1.54 Å) is preferred to maximize the anomalous signal of Chlorine for absolute configuration assignment.
Refinement Strategy:
Watch for disorder in the methyl group . It may adopt two positions (equatorial vs. axial) if the energy barrier is low. Use PART commands in SHELXL to model this disorder.
Flack Parameter (x): For a correct absolute configuration,
should be near 0 (e.g., ). If , the structure is inverted.
Alternative Protocols: When X-ray Fails
Micro-ED (Microcrystal Electron Diffraction)
If salt screening yields only a fine powder, Micro-ED is the superior alternative.
Workflow: Apply nanocrystals to a quantifoil grid
Flash freeze Collect diffraction data in a Cryo-TEM.
Advantage: Can determine structure from crystals
times smaller than required for X-ray.
Limitation: Requires access to a Cryo-TEM and specialized expertise in electron diffraction data processing.
VCD (Vibrational Circular Dichroism)
For persistent oils where crystallization is impossible.
Workflow: Measure IR and VCD spectra of the neat oil or solution
Calculate theoretical spectra (DFT/B3LYP/6-31G*) for both enantiomers Compare.
Validation: A high "Similiarity Score" (typically >0.8) between experimental and calculated spectra confirms the absolute configuration.[2]
Case Study: Tofacitinib Intermediate
Context: Tofacitinib (Pfizer) contains a chiral piperidine ring. During development, determining the stereochemistry of the N-methyl-N-((3R,4R)-4-methylpiperidin-3-yl) intermediate was critical.
Challenge: The intermediate was an oil with two chiral centers.
Solution:
Derivatization: The amine was converted to a dihydrogen citrate salt .
Crystallography: The citrate salt crystallized readily. X-ray diffraction confirmed the cis-relationship between the methyl and amino groups and established the (3R,4R) absolute configuration.
Outcome: This solid-state data validated the asymmetric synthesis route and served as the reference standard for subsequent QC via HPLC.
References
Vertex Pharmaceuticals & Pfizer Studies: Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)-1H-Indole Derivatives. National Institutes of Health. 3[3][4][5]
Micro-ED vs. X-ray: Comparing serial X-ray crystallography and microcrystal electron diffraction (MicroED). PMC. 6[3][4][5][7]
VCD Methodology: Applications of Vibrational Circular Dichroism for Determining Absolute Configuration in Early Drug Discovery. American Laboratory. 2[3][4][5][7][8][9][10][11][12]
Crystallization of Salts: Resolving Enantiomers of 3-Methylpiperidine. BenchChem Technical Support. 1[3][4][5][7][8][12]
Deconstructing Complexity: A Comparative Guide to Validating the Structure of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine using COSY and HSQC NMR
In the intricate world of drug discovery and development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. For researchers and scientists, the synthesis of novel chemical entit...
Author: BenchChem Technical Support Team. Date: February 2026
In the intricate world of drug discovery and development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. For researchers and scientists, the synthesis of novel chemical entities like 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine presents a structural puzzle that demands powerful analytical techniques for its solution. This guide provides an in-depth comparison of two cornerstone 2D NMR techniques, COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), in the context of validating the complex heterocyclic structure of this target molecule. We will delve into the causality behind experimental choices, present detailed methodologies, and interpret the resulting data to provide a self-validating system for structural confirmation.
The Structural Challenge: Unraveling a Substituted Piperidine-Pyrazole System
The molecule , 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, possesses a unique combination of a saturated piperidine ring and an aromatic pyrazole ring, further embellished with ethyl and methyl substituents. This complexity can lead to crowded one-dimensional (1D) ¹H NMR spectra, where overlapping signals make definitive assignments challenging. To overcome this, we turn to two-dimensional (2D) NMR techniques that spread the information across two frequency axes, revealing correlations between different nuclei and providing a clear roadmap to the molecule's connectivity.
The Power of Correlation: COSY and HSQC at a Glance
COSY and HSQC are two of the most informative 2D NMR experiments for organic chemists.[1][2] They provide complementary information that, when used together, allows for the complete assignment of proton and carbon signals and, consequently, the validation of the proposed structure.
COSY (¹H-¹H Correlation Spectroscopy): This homonuclear experiment identifies protons that are coupled to each other, typically through two or three bonds (vicinal coupling).[3][4] The resulting spectrum shows cross-peaks between the signals of coupled protons, allowing us to trace out the spin systems within the molecule. For our target molecule, this is crucial for establishing the connectivity within the piperidine ring and the ethyl group.
HSQC (Heteronuclear Single Quantum Coherence): This heteronuclear experiment correlates the chemical shifts of protons with the chemical shifts of directly attached carbon atoms.[5][6][7] Each cross-peak in an HSQC spectrum represents a C-H bond, providing a direct link between the ¹H and ¹³C NMR spectra. This is invaluable for assigning the carbon signals and confirming the presence of specific functional groups.
A Hypothetical Case Study: Predicted NMR Data for 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
To illustrate the power of this combined approach, we will work with a realistic, albeit hypothetical, set of NMR data for our target molecule. These predicted chemical shifts are based on known values for similar piperidine and pyrazole derivatives.
Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts
Position
Predicted ¹H Chemical Shift (ppm)
Predicted ¹³C Chemical Shift (ppm)
Piperidine Ring
2-H
3.10 (dd)
58.5
3-H
2.15 (m)
35.2
3-CH₃
0.95 (d)
15.8
4-H₂
1.80 (m), 1.65 (m)
30.1
5-H₂
1.95 (m), 1.50 (m)
25.6
6-H₂
2.90 (m), 2.75 (m)
48.2
Ethyl Group
N-CH₂
4.10 (q)
45.3
CH₃
1.45 (t)
14.9
Pyrazole Ring
3'-H
7.50 (s)
138.1
5'-H
7.65 (s)
128.5
4'-C
-
110.2
Experimental Protocols: A Step-by-Step Guide
The following are detailed methodologies for acquiring high-quality COSY and HSQC spectra. These protocols are designed to be a starting point and may require optimization based on the specific instrument and sample concentration.
COSY (¹H-¹H Correlation Spectroscopy) Experiment
Objective: To identify proton-proton coupling networks.
Methodology:
Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.
Instrument Setup:
Lock on the deuterium signal of the solvent.
Shim the magnetic field to achieve optimal homogeneity.
Acquire a standard 1D ¹H NMR spectrum to determine the spectral width and transmitter offset.
COSY Parameter Setup:
Load a standard COSY pulse program (e.g., cosygpqf on Bruker instruments).[8]
Set the spectral width in both dimensions (F1 and F2) to encompass all proton signals.
Set the number of data points in F2 (TD2) to 2048 and in F1 (TD1) to 256 or 512.
Set the number of scans (NS) to 2-8 per increment, depending on the sample concentration.
The relaxation delay (d1) should be set to 1-2 seconds.
Acquisition and Processing:
Start the acquisition.
After the experiment is complete, perform a 2D Fourier transform using a sine-bell or squared sine-bell window function in both dimensions.
Phase the spectrum if necessary (though many modern COSY experiments are magnitude mode).
Symmetrize the spectrum to reduce artifacts.
HSQC (Heteronuclear Single Quantum Coherence) Experiment
Objective: To identify one-bond proton-carbon correlations.
Methodology:
Sample Preparation: Use the same sample as prepared for the COSY experiment.
Instrument Setup:
Ensure the instrument is locked and shimmed as for the COSY experiment.
Acquire a 1D ¹H and, if possible, a 1D ¹³C NMR spectrum to determine the spectral widths for both nuclei.
HSQC Parameter Setup:
Load a standard HSQC pulse program (e.g., hsqcedetgpsisp2.2 on Bruker instruments for multiplicity-edited HSQC).[6]
Set the spectral width in the ¹H dimension (F2) to cover all proton signals.
Set the spectral width in the ¹³C dimension (F1) to cover the expected range of carbon signals (e.g., 0-160 ppm).
Set the number of data points in F2 (TD2) to 1024 and in F1 (TD1) to 256.
Set the number of scans (NS) to 4-16 per increment.
The one-bond coupling constant (¹JCH) is typically set to an average value of 145 Hz.
Acquisition and Processing:
Start the acquisition.
After the experiment is complete, perform a 2D Fourier transform using appropriate window functions (e.g., squared sine-bell in F2 and sine-bell in F1).
Phase the spectrum carefully in both dimensions.
Data Interpretation: Connecting the Dots
By analyzing the cross-peaks in the COSY and HSQC spectra, we can piece together the structure of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine.
COSY Spectrum Analysis
The COSY spectrum will reveal the following key correlations:
Piperidine Ring:
A cross-peak between the proton at 3.10 ppm (2-H) and the proton at 2.15 ppm (3-H).
Correlations between the proton at 2.15 ppm (3-H) and the methyl protons at 0.95 ppm (3-CH₃) and the methylene protons at 1.80/1.65 ppm (4-H₂).
A chain of correlations connecting 4-H₂, 5-H₂, and 6-H₂.
Ethyl Group:
A strong cross-peak between the methylene protons at 4.10 ppm (N-CH₂) and the methyl protons at 1.45 ppm (CH₃).
HSQC Spectrum Analysis
The HSQC spectrum provides the direct one-bond C-H connections:
Each proton signal will have a corresponding cross-peak to a carbon signal. For example, the proton at 3.10 ppm will correlate with the carbon at 58.5 ppm, confirming this as the C2-H2 bond.
The multiplicity-edited HSQC can further distinguish between CH, CH₂, and CH₃ groups by the phase of the cross-peaks (e.g., CH/CH₃ positive, CH₂ negative). This provides an additional layer of validation.
Table 2: Summary of Expected Key 2D NMR Correlations
Correlation Type
Proton 1 (ppm)
Proton 2 (ppm)
Carbon (ppm)
Structural Fragment
COSY
3.10 (2-H)
2.15 (3-H)
-
Piperidine 2-3 bond
COSY
2.15 (3-H)
0.95 (3-CH₃)
-
Piperidine 3-CH₃
COSY
4.10 (N-CH₂)
1.45 (CH₃)
-
Ethyl group
HSQC
3.10 (2-H)
-
58.5 (C2)
Piperidine C2-H
HSQC
0.95 (3-CH₃)
-
15.8 (C3-CH₃)
Piperidine C3-CH₃
HSQC
4.10 (N-CH₂)
-
45.3 (N-CH₂)
Ethyl group CH₂
HSQC
7.50 (3'-H)
-
138.1 (C3')
Pyrazole C3'-H
HSQC
7.65 (5'-H)
-
128.5 (C5')
Pyrazole C5'-H
Visualizing the Workflow and Connectivity
The following diagrams illustrate the experimental workflow and the key structural correlations that will be observed.
Caption: Experimental workflow for structure validation.
Caption: Key ¹H-¹H COSY correlations.
Conclusion: A Synergistic Approach to Structural Certainty
The validation of the structure of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine serves as an excellent example of the synergistic power of COSY and HSQC NMR spectroscopy. While 1D NMR provides the initial overview, it is the correlational data from these 2D experiments that allows for the unambiguous assignment of every proton and carbon in the molecule. COSY establishes the proton-proton connectivity, building the carbon skeleton's framework, while HSQC provides the direct C-H attachments, anchoring the proton assignments to the carbon backbone.[2]
For researchers in drug development, mastering the application and interpretation of these techniques is not merely an academic exercise; it is a critical component of ensuring the identity and purity of their compounds, a fundamental requirement for advancing any potential therapeutic agent. The logical, self-validating workflow presented here provides a robust framework for achieving this essential structural certainty.
Step by Step Guide to COSY. (n.d.). Retrieved from [Link]
HSQC and HMBC for Topspin. (2020, September 16). Retrieved from [Link]
ge-2D HSQC Experiment - IMSERC. (n.d.). Retrieved from [Link]
Advanced NMR techniques for structural characterization of heterocyclic structures. (n.d.). Retrieved from [Link]
Acquisition of COSY Spectra on the Gemini-300. (n.d.). Retrieved from [Link]
HSQC – Revealing the direct-bonded proton-carbon instrument. (2019, February 25). Retrieved from [Link]
TUTORIAL: ge-2D COSY EXPERIMENT. (n.d.). Retrieved from [Link]
Complex NMR experiments: 2D, selective, etc. (n.d.). Retrieved from [Link]
Simulating a COSY Experiment. (n.d.). Retrieved from [Link]
The 2D COSY Experiment. (2020, August 28). Retrieved from [Link]
Supplementary Information - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]
NMR Chemical Shifts. (n.d.). Retrieved from [Link]
Synthesis and Spectroscopic Analysis of Piperine- and Piperlongumine-Inspired Natural Product Scaffolds and Their Molecular Docking with IL-1β and NF-κB Proteins. (n.d.). Retrieved from [Link]
SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. (n.d.). Retrieved from [Link]
7.4: Two Dimensional Heteronuclear NMR Spectroscopy. (2023, February 11). Retrieved from [Link]
The piperidine nitrogen signals of the acylated products can be visualised by HSQC experiments. The 1H-NMR and 13C{1H}. (n.d.). Retrieved from [Link]
The structural correlations COSY (a), HMQC (b) and HMBC (c) in NMR spectra of new 4-naphthoxybutynylamine derivative. (n.d.). Retrieved from [Link]
How does 2D NMR help to elucidate chemical structure?. (2021, June 10). Retrieved from [Link]
Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. (2025, December 12). Retrieved from [Link]
Inverse Heteronuclear Correlation - 2D NMR Experiments. (2019, November 4). Retrieved from [Link]
¹³C NMR chemical shifts for pyrazoles 1Pz–12Pz in DMSO-d6 at 50°C. (n.d.). Retrieved from [Link]
2D NMR Experiments - HETCOR. (2019, October 15). Retrieved from [Link]
Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. (2026, January 6). Retrieved from [Link]
A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. (2025, August 26). Retrieved from [Link]
Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. (2022, October 11). Retrieved from [Link]
Chemical shift values and assigned coupling constants of compound (4 a) by ¹H‐NMR. (n.d.). Retrieved from [Link]
A Comparative Guide to the Synthetic Routes of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
In the landscape of modern medicinal chemistry, the synthesis of novel heterocyclic compounds is a cornerstone of drug discovery. The piperidine and pyrazole moieties are privileged structures, frequently incorporated in...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern medicinal chemistry, the synthesis of novel heterocyclic compounds is a cornerstone of drug discovery. The piperidine and pyrazole moieties are privileged structures, frequently incorporated into pharmacologically active agents. This guide provides a comprehensive comparison of plausible synthetic routes for the novel compound 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, a molecule of interest for researchers in drug development. Drawing upon established synthetic methodologies for substituted piperidines and pyrazoles, we will explore and contrast two primary retrosynthetic approaches, offering insights into their potential efficiency, stereochemical control, and overall feasibility.
Introduction to the Target Molecule
The target molecule, 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, combines the structural features of a substituted piperidine and an N-ethyl-pyrazole. The piperidine ring is a ubiquitous scaffold in pharmaceuticals, valued for its ability to confer favorable pharmacokinetic properties.[1][2] The pyrazole ring is another critical pharmacophore known for a wide range of biological activities.[3][4] The specific substitution pattern of our target molecule presents unique synthetic challenges, particularly in controlling the stereochemistry of the piperidine ring and the regioselectivity of the pyrazole N-alkylation.
This guide will dissect two logical synthetic strategies:
Route 1: Late-Stage Pyrazole Formation - This approach involves the initial synthesis of a functionalized 3-methylpiperidine precursor, followed by the construction of the pyrazole ring.
Route 2: Early-Stage Pyrazole Synthesis and Late-Stage Piperidine Formation - In this strategy, the 1-ethyl-1H-pyrazole moiety is synthesized first, followed by the formation of the piperidine ring through the hydrogenation of a corresponding substituted pyridine.
Visualizing the Synthetic Strategies
Caption: High-level retrosynthetic analysis of the target molecule, outlining the two proposed synthetic routes.
Route 1: Late-Stage Pyrazole Formation
This strategy prioritizes the challenging stereoselective synthesis of the 2,3-disubstituted piperidine ring early on. The pyrazole ring is then constructed onto this pre-formed scaffold.
Synthetic Workflow
Caption: Proposed workflow for Route 1, emphasizing the construction of the pyrazole ring on a piperidine scaffold.
Key Experimental Considerations and Insights
1. Synthesis of the Piperidine Precursor: The initial challenge lies in the synthesis of a suitable 2-formyl-3-methylpiperidine derivative. A plausible approach involves the asymmetric reduction of a corresponding substituted pyridine, followed by functional group manipulations. The stereochemistry at the C2 and C3 positions needs to be carefully controlled, potentially through diastereoselective reduction or chiral resolution.
2. Carbon-Carbon Bond Formation (Grignard Reaction): The addition of a C2 unit to the aldehyde is a critical step. A Grignard reaction with a protected acetylene equivalent, such as ethynylmagnesium bromide, would be a standard and effective method.[5][6][7] This reaction sets the stage for the formation of the 1,3-dicarbonyl system required for pyrazole synthesis.
3. Formation of the 1,3-Diketone: The resulting propargyl alcohol can be converted to the corresponding 1,3-diketone through hydration of the alkyne. This transformation is typically catalyzed by mercury salts, although greener alternatives are increasingly being explored.
4. Pyrazole Ring Formation (Cyclocondensation): The final step involves the cyclocondensation of the 1,3-diketone with ethylhydrazine.[3][8] This is a classic and generally high-yielding method for pyrazole synthesis. A key consideration here is the regioselectivity of the condensation, which will be influenced by the electronic and steric nature of the diketone.
Advantages and Disadvantages of Route 1
Advantages
Disadvantages
Early establishment of piperidine stereochemistry.
The synthesis of the functionalized piperidine starting material can be complex.
Potential for side reactions during the multi-step functionalization of the piperidine ring.
Route 2: Early-Stage Pyrazole Synthesis and Late-Stage Piperidine Formation
This convergent approach focuses on preparing the substituted pyrazole and pyridine fragments separately, followed by their coupling and the final hydrogenation to form the piperidine ring.
Synthetic Workflow
Caption: Proposed workflow for Route 2, highlighting a convergent approach with late-stage piperidine formation.
Key Experimental Considerations and Insights
1. N-Ethylation of Pyrazole: A crucial step in this route is the selective N-ethylation of a suitable pyrazole precursor, such as 4-bromopyrazole. The alkylation of unsymmetrical pyrazoles can lead to a mixture of N1 and N2 regioisomers.[9] Controlling this regioselectivity is paramount. Recent advances in enzymatic alkylation and the use of specific catalytic systems can offer high selectivity.[10] Traditional methods using a base and an ethylating agent often require careful optimization of reaction conditions (solvent, temperature, and base) to favor the desired N1 isomer.[11][12][13]
2. Cross-Coupling Reaction: The synthesized 4-bromo-1-ethyl-1H-pyrazole can be coupled with a suitable 3-methylpyridine derivative (e.g., a boronic acid or stannane) via a palladium-catalyzed cross-coupling reaction like the Suzuki or Stille coupling. These reactions are generally robust and high-yielding.
3. Catalytic Hydrogenation of the Pyridine Ring: The final and critical step is the hydrogenation of the substituted pyridine to the corresponding piperidine. This transformation is well-documented but can be challenging for highly substituted pyridines.[14][15] The choice of catalyst (e.g., Rhodium, Iridium, Platinum oxide) and reaction conditions (pressure, temperature, solvent) will significantly impact the yield and, importantly, the stereoselectivity of the reduction.[16][17] Achieving the desired cis or trans relationship between the pyrazole and methyl substituents will likely require careful screening of hydrogenation catalysts and conditions.
Advantages and Disadvantages of Route 2
Advantages
Disadvantages
Convergent approach, potentially leading to a shorter overall route.
Control of regioselectivity during pyrazole N-alkylation can be challenging.
Commercially available starting materials for both fragments.
Hydrogenation of the substituted pyridine may lead to a mixture of diastereomers, requiring separation.
Potentially harsh conditions required for pyridine hydrogenation.
Comparative Analysis and Recommendations
Feature
Route 1: Late-Stage Pyrazole Formation
Route 2: Early-Stage Pyrazole Synthesis
Overall Strategy
Linear
Convergent
Key Challenge
Synthesis of the functionalized piperidine precursor.
Control of regioselectivity in pyrazole N-alkylation and stereoselectivity in pyridine hydrogenation.
Stereocontrol
Potentially better control of piperidine stereochemistry early on.
Stereochemistry is determined in the final step, which may be difficult to control.
Flexibility for Analogs
Good for varying the pyrazole moiety.
Good for varying both the piperidine and pyrazole fragments.
Projected Yield
Potentially lower overall yield due to the linear nature.
Potentially higher overall yield if key steps are optimized.
Recommendation: For initial exploratory synthesis where obtaining the target molecule is the primary goal, Route 2 appears to be the more pragmatic approach due to its convergent nature and the use of more readily available starting materials. However, significant effort will need to be invested in optimizing the N-alkylation and, crucially, the diastereoselective hydrogenation steps.
For synthetic campaigns focused on producing a specific stereoisomer of the target molecule in high purity, Route 1 may offer a more controlled, albeit longer, path. The ability to establish the desired stereochemistry of the piperidine ring early in the synthesis is a significant advantage that could outweigh the drawbacks of a more linear sequence.
Experimental Protocols
While direct experimental data for the target molecule is not available in the literature, the following are representative protocols for key transformations, adapted from established methodologies.
Protocol 1: Representative N-Alkylation of Pyrazole (for Route 2)
To a solution of 4-bromopyrazole (1.0 eq) in a suitable solvent such as DMF or acetonitrile, add a base such as potassium carbonate (1.5 eq).
Add the ethylating agent, for example, ethyl iodide or ethyl bromide (1.2 eq), dropwise at room temperature.
Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) and monitor the progress by TLC or LC-MS.
Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to separate the N1 and N2 isomers.
Protocol 2: Representative Catalytic Hydrogenation of a Substituted Pyridine (for Route 2)
In a high-pressure reactor, dissolve the 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpyridine (1.0 eq) in a suitable solvent such as methanol, ethanol, or acetic acid.
Add the hydrogenation catalyst (e.g., 5-10 mol% of Rh/C, PtO₂, or a homogeneous Iridium catalyst).
Seal the reactor, purge with an inert gas (e.g., nitrogen or argon), and then pressurize with hydrogen gas (typically 5-50 bar).
Stir the reaction mixture at a specified temperature (e.g., room temperature to 80 °C) for the required time (typically 12-48 hours).
After the reaction is complete, carefully vent the hydrogen gas and purge the reactor with an inert gas.
Filter the reaction mixture to remove the catalyst.
Concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the product by column chromatography or crystallization to isolate the desired piperidine derivative and separate any diastereomers.[17]
Conclusion
The synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine presents an interesting challenge that can be approached through at least two logical synthetic strategies. The choice between a late-stage pyrazole formation (Route 1) and a late-stage piperidine formation (Route 2) will depend on the specific goals of the research program, including the need for stereochemical purity, the desired scale of the synthesis, and the available resources. Both routes leverage well-established chemical transformations, and a thorough understanding of the principles of heterocyclic chemistry is essential for their successful implementation. Further experimental work is required to determine the optimal conditions for each step and to fully evaluate the efficiency of each proposed route.
References
Xiao, Y. et al. (2017). Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Organic & Biomolecular Chemistry. [Link]
Despois, A., & Cramer, N. (2025). Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines. ChemRxiv. [Link]
Kumar, A. et al. (2018). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. ResearchGate. [Link]
Xiao, Y. et al. (2017). Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. The University of Liverpool Repository. [Link]
Obi, T. et al. (2021). Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. Angewandte Chemie International Edition. [Link]
Smith, C. J. et al. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Molecules. [Link]
Smith, C. J. et al. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Semantic Scholar. [Link]
Wang, Y. et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. [Link]
Jelier, B. J. et al. (2019). A flow electrochemistry‐enabled synthesis of 2‐substituted N‐(methyl‐d)piperidines. Chemistry – A European Journal. [Link]
Ozeki, M. et al. (2017). Preparation of 2,3-trans-substituted piperidines from optically active β-amino-α-methylene esters. Tetrahedron. [Link]
A Senior Application Scientist's Guide to the Proper Disposal of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
Executive Summary: A Proactive Approach to Safety and Compliance As researchers and drug development professionals, our work extends beyond discovery to encompass the entire lifecycle of the chemical entities we handle....
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: A Proactive Approach to Safety and Compliance
As researchers and drug development professionals, our work extends beyond discovery to encompass the entire lifecycle of the chemical entities we handle. The proper disposal of novel compounds like 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine is not merely a regulatory hurdle; it is a critical component of laboratory safety, environmental stewardship, and scientific integrity. This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of this compound. In the absence of a specific Safety Data Sheet (SDS) for this unique molecule, our approach is rooted in a conservative assessment based on its constituent chemical moieties: the piperidine ring and the pyrazole ring. This ensures that we operate with the highest margin of safety, treating the compound with the caution it warrants.
Hazard Analysis: Understanding the Compound's Profile
A robust disposal plan begins with a thorough understanding of the potential hazards. By dissecting the structure of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, we can infer a likely hazard profile based on well-characterized analogous structures.
The Piperidine Moiety: Piperidine and its derivatives are well-documented as hazardous materials.[1][2] They are often classified as corrosive, causing severe skin burns and eye damage.[1][3][4] Furthermore, they can be toxic if inhaled, swallowed, or in contact with skin, and are frequently flammable liquids.[1][2][3] Therefore, it is imperative to handle 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine as a substance that is potentially corrosive, toxic, and flammable.
The Pyrazole Moiety: Pyrazole is an aromatic heterocyclic compound. While the pyrazole ring itself is generally stable and resistant to oxidizing and reducing agents, its derivatives are known for their wide range of pharmacological activities.[5][6] This bioactivity means the compound and its waste should be considered potentially harmful to aquatic life and should not be released into the environment.[7]
Pre-Disposal Protocol: Immediate Safety and Handling
Before beginning any disposal-related activities, ensure all personnel are equipped with the appropriate Personal Protective Equipment (PPE) and are working in a suitable environment.
3.1 Required Personal Protective Equipment (PPE)
Eye Protection: Chemical splash goggles and a face shield are mandatory to protect against potential splashes.
Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). Consult a glove compatibility chart for specific breakthrough times if available.
Body Protection: A flame-resistant laboratory coat, long pants, and closed-toe shoes are required.
Respiratory Protection: All handling of the compound, especially when generating waste, should occur within a certified chemical fume hood to minimize inhalation exposure.[10]
3.2 Engineering Controls
Ventilation: Work exclusively in a well-ventilated laboratory, with all transfers and aliquoting of waste performed inside a chemical fume hood.[11]
Safety Equipment: Ensure an operational eyewash station and safety shower are immediately accessible.[1]
Step-by-Step Waste Disposal Protocol
Adherence to a systematic disposal process is critical for ensuring safety and regulatory compliance. The "cradle-to-grave" management system mandated by RCRA holds the generating facility responsible for the waste from its creation to its final, safe disposal.[8]
Step 1: Waste Classification and Segregation
Classification: Immediately classify all waste containing 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine (including pure compound, solutions, and contaminated materials) as hazardous waste.
Segregation: This waste stream must be kept separate from all other chemical waste to prevent dangerous reactions.[10] Do not mix it with incompatible materials such as strong oxidizing agents.[1]
Step 2: Containerization
Primary Container: Use a dedicated, chemically compatible, and leak-proof container with a secure screw-top cap. The container must be in good condition, free of cracks or residue on the outside.
Secondary Containment: Store the primary waste container within a larger, unbreakable secondary container (such as a polyethylene tub) to contain any potential leaks.
Step 3: Hazardous Waste Labeling
Properly label the container before adding any waste. The label must include:
The words "HAZARDOUS WASTE "
Full Chemical Name: "2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine"
Store the sealed and labeled waste container in a designated satellite accumulation area or a central hazardous waste storage area.
This area must be well-ventilated, secure, and away from general laboratory traffic.
Ensure the container is stored away from heat, sparks, or open flames.[4]
Step 5: Arranging for Professional Disposal
Never attempt to dispose of this compound down the drain or in regular trash. This is illegal and environmentally harmful.[3]
Engage Professionals: The only acceptable disposal method is through a licensed hazardous waste disposal company.[10] Your institution's Environmental Health and Safety (EHS) department will have established procedures and contracts for this service.
Documentation: Ensure all required paperwork, such as a hazardous waste manifest, is completed accurately to track the waste from your facility to the final disposal site.[12]
Emergency Procedures: Spill and Exposure Management
5.1 Minor Spill Cleanup (within a chemical fume hood)
Alert Personnel: Notify others in the immediate area.
Don PPE: Wear the full PPE detailed in Section 3.1.
Containment: Cover the spill with an inert absorbent material like vermiculite, sand, or a chemical spill pillow.[1][3] Do not use combustible materials like paper towels.
Collection: Carefully collect the absorbed material using non-sparking tools and place it into a designated hazardous waste container.[13][14]
Decontamination: Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.
Label and Dispose: Seal, label, and dispose of the spill cleanup waste container following the protocol in Section 4.0.
5.2 Personnel Exposure
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4] Seek immediate medical attention.
Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[4] Seek immediate medical attention.
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4]
Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[4] Seek immediate medical attention.
Disposal of Empty Containers
Chemical containers are not considered "empty" until they have been properly decontaminated.
Triple Rinsing: The standard procedure is to triple rinse the container with a suitable solvent that can dissolve the compound.[15]
Rinsate Management: The rinsate from all three rinses is considered hazardous waste and MUST be collected in your designated "2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine" waste container.[15]
Final Container Disposal: Once triple-rinsed and air-dried in a fume hood, the container's label should be fully defaced or removed.[15] It can then typically be disposed of as regular laboratory glass or plastic waste, but you must confirm this with your institution's EHS department.
Disposal Decision Workflow
The following diagram outlines the critical decision-making and operational workflow for the proper disposal of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine.
Caption: Decision workflow for safe and compliant disposal.
References
Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). Vertex.
Hazardous Waste Disposal Procedures. (n.d.). University of Chicago, Environmental Health and Safety.
Hazardous waste in the United States. (2024). Wikipedia.
Proper Disposal of 3-(2-Cyclohexylethyl)piperidine: A Step-by-Step Guide. (n.d.). BenchChem.
Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA.
Hazardous Waste Regulations. (n.d.). Retail Industry Leaders Association.
Piperidine Safety Data Sheet. (n.d.). Jubilant Life Sciences Limited.
PIPERIDINE AR Safety Data Sheet. (n.d.). Loba Chemie.
Safety Data Sheet. (2015, July 2).
Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.).
4-Piperidinopiperidine Safety Data Sheet. (n.d.). Santa Cruz Biotechnology.
Safety Data Sheet: Piperidine. (2025, March 31). Carl ROTH.
Pyrazole Derivatives: A New Synthesis, Biological Importance, and Recent Practical Applications. (2025, April 29). ResearchGate.
Safety Data Sheet. (2024, December 19). CymitQuimica.
SAFETY DATA SHEET. (2023, October 27). Sigma-Aldrich.
SAFETY DATA SHEET. (2015, July 2). Fisher Scientific.
Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020, October 24). International Journal of Pharmaceutical Sciences Review and Research.
Pyrazole-oxime as reactivator for Chlorpyrifos inhibited Acetylcholinesterase: Synthesis and In Vitro reactivation study. (2023, March 29). Chula Digital Collections.
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018, January 12). MDPI.
Navigating the Safe Handling of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine: A Guide for Laboratory Professionals
This document serves as a critical operational manual, outlining the necessary personal protective equipment (PPE), handling procedures, and disposal plans. Our goal is to empower you, our scientific colleagues, with the...
Author: BenchChem Technical Support Team. Date: February 2026
This document serves as a critical operational manual, outlining the necessary personal protective equipment (PPE), handling procedures, and disposal plans. Our goal is to empower you, our scientific colleagues, with the knowledge to manage this compound confidently and safely, thereby fostering a culture of proactive safety and scientific excellence.
Hazard Assessment: A Synthesis of Structural Precedents
In the absence of specific toxicological data for 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, we must operate under the principle of prudent practice, as advocated by OSHA's Laboratory Standard (29 CFR 1910.1450).[1][2][3][4] The risk profile is therefore inferred from its constituent chemical families:
Piperidine Moiety : The piperidine ring is a common feature in many bioactive compounds. However, piperidine itself and many of its simple derivatives are classified as corrosive, flammable liquids that can cause severe skin burns and eye damage.[5][6] They are often toxic if inhaled, swallowed, or absorbed through the skin.[6] Vapors can be irritating to the respiratory system and may form explosive mixtures with air.[5]
Pyrazole Moiety : Pyrazole and its derivatives are widely used in pharmaceuticals.[7] While generally less acutely hazardous than piperidines, some substituted pyrazoles can cause skin, eye, and respiratory irritation.[8][9]
Personal Protective Equipment (PPE): Your Primary Line of Defense
The selection and proper use of PPE are non-negotiable. The following table outlines the minimum required PPE for handling this compound under various laboratory conditions.
Chemical goggles. A face shield should be worn over goggles if there is a splash hazard.
Nitrile or butyl rubber gloves (minimum thickness of 4 mil). Ensure glove breakthrough time is sufficient for the task.[6][10]
Chemical-resistant apron over a laboratory coat.
Work must be conducted in a certified chemical fume hood to prevent inhalation of vapors or aerosols.
Large-Scale Operations (>5g) or Potential for Aerosolization
Face shield worn over chemical goggles.
Heavy-duty nitrile or butyl rubber gloves. Consider changing gloves frequently.
Chemical-resistant suit or apron and sleeves.
A NIOSH-approved respirator with an organic vapor cartridge may be required, based on a formal risk assessment.[5][11]
The Rationale Behind Glove Selection:
Piperidine and related compounds can be aggressive toward common glove materials. Nitrile and butyl rubber generally offer better resistance to cyclic amines than latex.[6] Always consult the glove manufacturer's chemical resistance chart for specific data if available. The practice of "double-gloving" provides an additional layer of protection and allows for the safe removal of the outer glove immediately following a potential contamination, without exposing the skin.
A systematic workflow is crucial for minimizing risk. The following protocols are designed to guide the user through the safe handling of 2-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine from receipt to disposal.
Workflow for Safe Chemical Handling
Caption: A procedural workflow for safe chemical handling.
Step-by-Step Protocol:
Preparation is Paramount :
Verify that the chemical fume hood has been certified within the last year.
Designate a specific area within the fume hood for the procedure to contain potential spills.
Assemble all necessary equipment, including glassware, spatulas, syringes, and clearly labeled waste containers, inside the fume hood before introducing the chemical.
Don the appropriate PPE as detailed in the table above.
Handling with Care :
Solids : When weighing the solid compound, use a disposable weigh boat or creased weighing paper. Perform this task in an area of the fume hood with minimal airflow disruption to avoid scattering the powder. Use a spatula to transfer the solid, avoiding the creation of dust.
Solutions : When preparing solutions or transferring liquids, use a syringe or cannula for precise, contained transfers. Always add reagents slowly to control reaction rates and prevent splashing. Keep the sash of the fume hood at the lowest practical height.
Emergency Preparedness :
Ensure an eyewash station and safety shower are accessible and unobstructed.
Keep a chemical spill kit rated for solvents and corrosive materials readily available.
In Case of Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[5][12] Seek immediate medical attention.
In Case of Eye Contact : Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[5][12] Seek immediate medical attention.
In Case of Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[10][12]
In Case of Spill : Evacuate the immediate area. If the spill is small and you are trained to handle it, use an appropriate absorbent material (e.g., sand, diatomaceous earth) to contain it. Place the absorbed material in a sealed, labeled container for hazardous waste disposal. For large spills, evacuate the laboratory and contact your institution's emergency response team.
Improper disposal of chemical waste poses a significant threat to both safety and the environment.[13] A "Zero to Drain" policy is the most responsible approach.[13]
